2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

• CAS: 60307-25-7

Core Science & Biosynthesis

An In-depth Technical Guide to N-Methyl-5-oxopyrrolidine-2-yl Acetic Acid and its Analogs: Synthesis, Properties, and Applications in Drug Discovery

This guide provides a comprehensive technical overview of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, a notable member of the N-substituted 5-oxopyrrolidine-2-acetic acid family. This class of compounds is of significant interest to researchers and professionals in drug development due to its versatile chemical nature and its presence in numerous biologically active molecules. This document will delve into the synthesis, chemical characteristics, and burgeoning applications of this scaffold, offering field-proven insights for its utilization in modern medicinal chemistry.

Core Compound Identification

IUPAC Name	2-(1-methyl-5-oxopyrrolidin-2-yl)acetic acid[1]
CAS Number	60307-25-7[1][2]
Synonyms	Ergoninic acid, (1)-1-Methyl-5-oxopyrrolidine-2-acetic acid[1][2]
Molecular Formula	C₇H₁₁NO₃[1][2]
Molecular Weight	157.17 g/mol [2]

Introduction to the 5-Oxopyrrolidine Scaffold

The 5-oxopyrrolidine ring, also known as the pyroglutamic acid lactam, is a privileged structural motif in medicinal chemistry. Its inherent chirality and conformational rigidity make it an excellent scaffold for the design of peptidomimetics and other small molecules that can interact with high specificity to biological targets. The acetic acid substituent at the 2-position provides a crucial handle for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs. The N-methylation of the pyrrolidine ring, as seen in our topic compound, further modulates the molecule's physicochemical properties, such as polarity and metabolic stability.

Synthesis and Chemical Properties

The synthesis of N-substituted 5-oxopyrrolidine-2-acetic acid derivatives typically involves a multi-step process that allows for the introduction of various substituents on the pyrrolidine ring and the acetic acid side chain. A general and adaptable synthetic strategy is outlined below.

General Synthetic Workflow

The synthesis often commences from readily available precursors like itaconic acid or glutamic acid, which can be elaborated to form the core pyrrolidinone structure. Subsequent N-alkylation and functional group manipulations yield the desired products.

Caption: Generalized synthetic workflow for N-substituted 5-oxopyrrolidine-2-acetic acids.

Experimental Protocol: A Representative Synthesis

Step 1: Synthesis of 1-(Aryl)-5-oxopyrrolidine-3-carboxylic Acid

• A mixture of itaconic acid (1.5 equivalents) and a substituted aminophenol (1.0 equivalent) in water is refluxed for 12-24 hours.

• The reaction mixture is cooled to room temperature and basified with a 10% NaOH solution.

• The solution is filtered, and the filtrate is acidified with HCl to a pH of 2, leading to the precipitation of the product.

• The solid is collected by filtration, washed with water, and dried to yield the 1-(Aryl)-5-oxopyrrolidine-3-carboxylic acid.

Step 2: Esterification

• The carboxylic acid from Step 1 is dissolved in methanol, and a catalytic amount of sulfuric acid is added.

• The mixture is refluxed for 18 hours.

• After cooling, the reaction is neutralized with a 5% Na₂CO₃ solution.

• The precipitated methyl ester is filtered, washed with water, and recrystallized from methanol.

Step 3: N-Alkylation (Methylation)

• To a solution of the methyl ester in a suitable solvent (e.g., DMF or THF), a base such as sodium hydride is added at 0°C.

• Methyl iodide is then added dropwise, and the reaction is stirred at room temperature until completion (monitored by TLC).

• The reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is washed, dried, and concentrated to give the N-methylated ester.

Step 4: Hydrolysis

• The N-methylated ester is dissolved in a mixture of an alcohol (e.g., methanol) and water.

• An excess of a base like lithium hydroxide or sodium hydroxide is added.

• The reaction is stirred at room temperature until the ester is fully hydrolyzed.

• The mixture is acidified with a dilute acid (e.g., 1N HCl), and the product is extracted with an organic solvent.

• The organic extracts are dried and concentrated to yield the final product, 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

Physicochemical and Spectroscopic Data

While extensive experimental data for the title compound is scarce, computational and vendor-supplied data provide some insights into its properties.

Property	Value	Source
Topological Polar Surface Area	57.61 Ų	[2]
logP	0.0819	[2]
Hydrogen Bond Donors	1	[2]
Hydrogen Bond Acceptors	2	[2]
Rotatable Bonds	2	[2]

Spectroscopic data is crucial for the characterization of synthetic compounds. Although a specific public record of the NMR or mass spectrum for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is not available, the expected spectral features can be predicted based on its structure. For instance, the ¹H-NMR spectrum would likely show a singlet for the N-methyl group, and characteristic multiplets for the pyrrolidine ring protons and the methylene protons of the acetic acid side chain. The NIST WebBook provides mass spectrometry data for the related compound N-methyl-2-pyrrolidinone, which can serve as a reference for the fragmentation patterns of the core structure[3][4].

Applications in Drug Discovery and Development

The 5-oxopyrrolidine scaffold is a key component in a variety of therapeutic agents. The versatility of this core structure allows for the development of compounds targeting a wide range of biological pathways.

Potential Therapeutic Areas

• Neurodegenerative Diseases: The pyrrolidinone core is a key structural motif in the racetam family of nootropic agents, which have been studied for their potential in treating cognitive disorders.

• Oncology: Novel 5-oxopyrrolidine derivatives have been synthesized and evaluated for their anticancer and antimicrobial activities[5].

• Infectious Diseases: The structural similarity of the pyrrolidinone ring to proline makes it a valuable scaffold for designing enzyme inhibitors, including those for viral proteases.

• Inflammation and Immunology: Derivatives of this scaffold have been investigated as inhibitors of various enzymes involved in inflammatory pathways.

The following diagram illustrates the relationship between the core scaffold and its potential applications in drug discovery.

Caption: Potential therapeutic applications of the N-methyl-5-oxopyrrolidine-2-acetic acid scaffold.

Conclusion and Future Perspectives

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid and its analogs represent a promising class of compounds for drug discovery and development. The synthetic accessibility of the 5-oxopyrrolidine scaffold, coupled with its favorable physicochemical properties, makes it an attractive starting point for the design of novel therapeutics. While the specific biological activities of the title compound are not yet extensively documented in the public domain, the broader family of 5-oxopyrrolidine derivatives has demonstrated significant potential across multiple disease areas. Future research in this area will likely focus on the synthesis and biological evaluation of novel analogs, with the aim of identifying new drug candidates with improved efficacy and safety profiles. The continued exploration of this versatile scaffold is expected to yield significant advances in medicinal chemistry.

References

• Google Patents. (n.d.). US6784197B2 - 2-oxo-1-pyrrolidine derivatives, processes for preparing them and their uses.

• PubChem. (n.d.). 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. PubMed Central. Retrieved from [Link]

• Google Patents. (n.d.). WO2001064637A1 - 2-oxo-1-pyrrolidine derivatives, process for preparing them and their uses.
• Google Patents. (n.d.). CN114195759A - Preparation method of 2-methyl-5-(1-methylpyrrolidine-2-yl) pyridine.

• ResearchGate. (n.d.). Synthesis, Biological Evaluation and In Silico Modeling of Novel Pan-Genotypic NS5A Inhibitors. Retrieved from [Link]

• Google Patents. (n.d.). WO2009072139A1 - Process for producing 2-[1-methyl-5-(4-methylbenzoyl)- pyrrol-2- yl]acetic acid or salt thereof.

• Patsnap. (n.d.). Preparation method of 2-methyl-5-(1-methylpyrrolidine-2-yl) pyridine. Retrieved from [Link]

• MDPI. (2025). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Retrieved from [Link]

• MDPI. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Retrieved from [Link]

• PubMed. (2005). Identification and biological evaluation of 4-(3-trifluoromethylpyridin-2-yl)piperazine-1-carboxylic acid (5-trifluoromethylpyridin-2-yl)amide, a high affinity TRPV1 (VR1) vanilloid receptor antagonist. Retrieved from [Link]

• PubMed Central. (n.d.). Recent Progress in Adipic Acid Synthesis Over Heterogeneous Catalysts. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 1-(5-Chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives and Their Antioxidant Activity. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. Retrieved from [Link]

• ResearchGate. (n.d.). The representative 1 H-NMR spectra of precipitated (a) 2,5-PEF; (b).... Retrieved from [Link]

• NIST. (n.d.). 2-Pyrrolidinone, 1-methyl-. Retrieved from [Link]

• Wiley Online Library. (n.d.). 2-(1-Benzylpyrrolidin-2-yl)acetic acid methyl ester - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• PubMed. (2018). Alginic acid: A mild and renewable bifunctional heterogeneous biopolymeric organocatalyst for efficient and facile synthesis of polyhydroquinolines. Retrieved from [Link]

• University of Mostar. (2023). Synthesis of Acetylsalicylic Acid – An Environmentally Friendly Approach. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Bio-synthesis of itaconic acid as an anti-crease finish for cellulosic fiber fabric. Retrieved from [Link]

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• NIST. (n.d.). 2-Pyrrolidinone, 1-methyl-. Retrieved from [Link]

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Physical and chemical properties of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, a heterocyclic organic compound of interest in medicinal and organic chemistry. The document details its chemical identity, structural features, and key physicochemical properties. Furthermore, it outlines established protocols for its characterization using modern spectroscopic techniques and discusses its chemical reactivity, including potential synthetic and degradative pathways. This guide is intended to serve as a valuable resource for researchers and professionals engaged in the study and application of pyrrolidinone derivatives in drug discovery and development.

Introduction

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid belongs to the class of pyrrolidone-derived carboxylic acids. Its structure features a five-membered lactam ring, a foundational motif in many pharmacologically active molecules.[1] The pyrrolidone core imparts a degree of conformational rigidity and provides sites for hydrogen bonding, which can be crucial for molecular recognition in biological systems. The presence of a methyl group on the nitrogen atom and a carboxylic acid side chain further diversifies its chemical properties, influencing its lipophilicity, acidity, and potential for derivatization.

While not a naturally occurring compound, its structural similarity to pyroglutamic acid suggests its relevance in the broader context of lactam chemistry and its potential as a building block in the synthesis of novel therapeutic agents.[1] Understanding the fundamental physical and chemical properties of this compound is essential for its effective utilization in research and development.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is paramount for its application in experimental settings. The following table summarizes its key identifiers and computed properties.

Property	Value	Source
IUPAC Name	2-(1-methyl-5-oxopyrrolidin-2-yl)acetic acid	[2]
CAS Number	60307-25-7	[2][3]
Molecular Formula	C₇H₁₁NO₃	[2][3]
Molecular Weight	157.17 g/mol	[2][3]
Topological Polar Surface Area (TPSA)	57.61 Ų	[3]
logP (octanol-water partition coefficient)	0.0819	[3]
Hydrogen Bond Donors	1	[3]
Hydrogen Bond Acceptors	2	[3]
Rotatable Bonds	2	[3]

Structure:

The chemical structure of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is depicted below.

Caption: General synthesis scheme for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

Experimental Protocols

The following are general protocols for the characterization of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the acquired data, including Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak.

Infrared Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, for a liquid sample or a solution, a thin film can be cast onto a salt plate (e.g., NaCl or KBr).

• Data Acquisition: Record the IR spectrum using an FTIR spectrometer over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Data Acquisition: Introduce the sample into the mass spectrometer via a suitable ionization method (e.g., electrospray ionization - ESI). Acquire the mass spectrum in the appropriate mass range.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Conclusion

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a versatile heterocyclic compound with potential applications in medicinal and organic chemistry. This technical guide has provided a detailed overview of its physical and chemical properties, spectroscopic characterization, and chemical reactivity. The information and protocols presented herein are intended to facilitate further research and development involving this and related pyrrolidinone derivatives.

References

• PubChem. 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. [Link]

• Ou, Y. J., et al. (2017). The Effects of Alkali and Temperature on the Hydrolysis Rate of N-methylpyrrolidone. IOP Conference Series: Earth and Environmental Science, 100, 012036. [Link]

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An In-Depth Technical Guide to 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid: Synthesis, Analogs, and Therapeutic Potential

This guide provides a comprehensive technical overview of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, a molecule belonging to the pyrrolidinone class of compounds. This family of molecules has garnered significant scientific interest for over three decades, initially for their nootropic (cognitive-enhancing) effects and later for their potential as neuroprotective and antiepileptic agents.[1] This document will delve into the synthesis of the core molecule and its structural analogs, methods for their characterization, and a discussion of their structure-activity relationships in the context of emerging therapeutic applications.

Introduction to the 2-Oxopyrrolidine Scaffold

The 2-oxopyrrolidine, or pyrrolidinone, ring is a fundamental structural motif found in a variety of biologically active compounds.[2] Its journey into the forefront of medicinal chemistry began with the serendipitous discovery of Piracetam in the 1960s. This event led to the coining of the term "nootropic" to describe substances that enhance cognitive functions like learning and memory.[1][3] Since then, numerous derivatives have been synthesized and investigated for a wide range of therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial activities.[4]

The core topic of this guide, 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (also known as N-methyl-pyroglutamic acid), represents a simple yet intriguing member of this class. Its structure features the characteristic five-membered lactam ring, N-alkylation with a methyl group, and an acetic acid side chain at the C2 position. Understanding the synthesis and biological relevance of this core structure is essential for the rational design of novel therapeutic agents.

Synthesis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid and Its Analogs

The synthesis of 2-(1-methyl-5-oxopyrrolidin-2-yl)acetic acid and its derivatives can be approached through several strategic pathways, primarily revolving around the formation of the pyrrolidinone ring and subsequent modifications.

Synthesis of the Pyrrolidinone Core

A common and efficient method for constructing the 2-oxopyrrolidine ring involves the cyclization of linear precursors. One well-established method utilizes the reaction of itaconic acid with a primary amine.[5][6] For instance, the synthesis of 1-(4-acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid is achieved by refluxing itaconic acid with N-(4-aminophenyl)acetamide in water.[5][6] This approach can be adapted for the synthesis of a variety of N-substituted pyrrolidinone carboxylic acids.

Another versatile starting material for the synthesis of the pyrrolidinone core is glutamic acid. Acid-catalyzed cyclization of glutamic acid or its derivatives leads to the formation of pyroglutamic acid (5-oxo-2-pyrrolidinecarboxylic acid).[2] This reaction serves as a foundational step for producing a wide array of substituted pyrrolidinones.

Experimental Protocol: Synthesis of 1-(4-acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid [5][6]

• Reactants: A mixture of N-(4-aminophenyl)acetamide (0.5 mol) and itaconic acid (0.75 mol) in water (100 mL).

• Procedure:

  • The reaction mixture is refluxed for 12 hours.

  • After reflux, 5% hydrochloric acid (100 mL) is added, and the mixture is stirred for 5 minutes.

  • Upon cooling, the crystalline product precipitates.

  • The solid is collected by filtration, washed with water, and purified by dissolving in a 5% sodium hydroxide solution, followed by filtration and acidification of the filtrate with hydrochloric acid to a pH of 5.

N-Alkylation and Derivatization

Once the pyrrolidinone ring is formed, further modifications can be introduced, such as N-alkylation and derivatization of the carboxylic acid group. N-alkylation is a crucial step for introducing diversity at the nitrogen atom of the lactam ring. A common method involves the use of a base to deprotonate the nitrogen, followed by the addition of an alkyl halide.[2]

The carboxylic acid moiety can be converted into a variety of functional groups, such as esters, amides, and hydrazides. For example, esterification can be achieved by reacting the carboxylic acid with an alcohol in the presence of a catalytic amount of acid.[5] Subsequent treatment of the ester with hydrazine hydrate yields the corresponding hydrazide, which can be further derivatized.[5]

Logical Workflow for Synthesis Method Selection

The choice of a synthetic strategy for a particular analog depends on the desired substituents and the overall molecular complexity. The following diagram illustrates a decision-making workflow for synthesizing N-substituted 2-pyrrolidinone derivatives.

Caption: Decision workflow for selecting a synthetic strategy.

Characterization of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid and Its Analogs

The structural elucidation and purity assessment of synthesized compounds are critical for ensuring the reliability of biological data. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are indispensable for confirming the chemical structure of the synthesized molecules. For example, in the 1H NMR spectrum of a 1-substituted-5-oxopyrrolidine-3-carboxylic acid derivative, characteristic signals for the protons of the pyrrolidinone ring and the substituent on the nitrogen atom can be observed and assigned.[5][7]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups. The characteristic carbonyl (C=O) stretching vibrations of the lactam and the carboxylic acid, as well as N-H and O-H stretching frequencies, provide valuable structural information.[5][7]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the exact mass of the synthesized compound, confirming its elemental composition.

• High-Performance Liquid Chromatography (HPLC): HPLC is a crucial technique for assessing the purity of the final compounds and for monitoring the progress of reactions.

Table 1: Physicochemical Properties of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Property	Value	Source
Molecular Formula	C7H11NO3	[2]
Molecular Weight	157.17 g/mol	[2]
CAS Number	60307-25-7	[4][8]
Topological Polar Surface Area	57.61 Ų	[4][8]
LogP	0.0819	[4][8]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	3	[2]

Structure-Activity Relationships and Therapeutic Potential

While specific biological activity data for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is limited in the public domain, the broader class of pyrrolidinone derivatives has been extensively studied, providing valuable insights into their structure-activity relationships (SAR).

Nootropic and Neuroprotective Activities

The pyrrolidinone scaffold is a cornerstone of nootropic drug design.[9] The mechanism of action for these compounds is not fully elucidated but is thought to involve the modulation of neurotransmitter systems, such as the cholinergic and glutamatergic pathways.[10] SAR studies on various pyrrolidinone derivatives have shown that modifications to the N-substituent and the side chain at the C2 position can significantly impact their nootropic and neuroprotective properties. For instance, some novel pyrrolidine-2-one derivatives have demonstrated neuroprotective effects against scopolamine-induced cognitive impairment in mice, suggesting their potential in treating cognitive deficits associated with diseases like Alzheimer's.[9]

Antimicrobial and Anticancer Activities

Recent research has expanded the therapeutic potential of pyrrolidinone derivatives to include antimicrobial and anticancer activities.[7][11] For example, a series of 5-oxopyrrolidine derivatives bearing azole and hydrazone moieties have been synthesized and evaluated for their in vitro anticancer and antimicrobial properties.[7] These studies have demonstrated that strategic modifications to the pyrrolidinone scaffold can lead to compounds with potent activity against various cancer cell lines and multidrug-resistant pathogens.[7] The SAR of these compounds often reveals that the nature and position of substituents on the N-aryl ring and the type of heterocyclic moiety attached to the side chain are critical for their biological activity.

Signaling Pathway: Potential Neuroprotective Mechanisms of Pyrrolidinone Derivatives

The neuroprotective effects of pyrrolidinone derivatives are believed to be mediated through multiple pathways. The following diagram illustrates a potential mechanism involving the modulation of neurotransmitter receptors and antioxidant pathways.

Caption: Potential neuroprotective signaling pathways.

Future Directions and Conclusion

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid represents a fundamental scaffold within the medicinally important class of pyrrolidinone derivatives. While extensive research has focused on more complex analogs, the simplicity of this core molecule offers a valuable starting point for the design of novel therapeutic agents. The synthetic methodologies outlined in this guide provide a robust framework for the creation of diverse libraries of related compounds.

Future research should focus on a more detailed biological evaluation of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid and its simple derivatives to elucidate their specific pharmacological profiles. Investigations into their nootropic, neuroprotective, antimicrobial, and anticancer activities, coupled with detailed mechanistic studies, will be crucial for unlocking their full therapeutic potential. The insights gained from such studies will undoubtedly contribute to the development of the next generation of pyrrolidinone-based therapeutics.

References

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• Conti, P., Dal Monte, O., & Camaioni, E. (2007). The 2-oxopyrrolidine-1-acetamide in the XXI century. A historical and chemical review of a well-known nootropic agent and its analogues. Mini reviews in medicinal chemistry, 7(8), 837–846.

• Kavaliauskas, P., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Pharmaceuticals, 15(8), 970. [Link]

• Kavaliauskas, P., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Molecules, 27(16), 5173.
• Pant, S., et al. (2023). Neuroprotective effects of novel pyrrolidine-2-one derivatives on scopolamine-induced cognitive impairment in mice: Behavioral and biochemical analysis. Pharmacology, Biochemistry and Behavior, 229, 173602.

• PubChem. 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. [Link]

• Kavaliauskas, P., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Pharmaceuticals, 15(8), 970.
• Kavaliauskas, P., et al. (2023). Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. International Journal of Molecular Sciences, 24(9), 7953.
• Kodonidi, I. P., et al. (2020). MOLECULAR DESIGN OF N-ACYL DERIVATIVES OF 2-(2-OXOPYROLIDIN-1-YL)-ACETAMIDE WITH GABA-ERGIC AND GLUTAMATERGIC ACTIVITIES. Pharmacy & Pharmacology, 8(2), 108-117.
• Bertašiūtė, M., et al. (2023). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Molecules, 28(12), 4819.
• Giurgea, C. E. (1972). The "nootropic" approach to the pharmacology of the integrative activity of the brain. Conditional Reflex, 7(2), 108–115.

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Ergoninic Acid: A Technical Guide to 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ergoninic acid, chemically known as 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. While direct and extensive research on this specific molecule is limited, this document synthesizes available data and draws logical parallels from closely related compounds, particularly pyroglutamic acid and its derivatives. The guide covers the compound's identity, physicochemical properties, proposed synthesis and analytical methodologies, and explores its potential biological significance, with a focus on its neuroscientific applications. This document is intended to serve as a foundational resource for researchers and drug development professionals interested in the therapeutic potential of pyroglutamic acid analogs.

Introduction and Nomenclature

Ergoninic acid is a derivative of pyroglutamic acid, a naturally occurring amino acid derivative. The core structure is a five-membered lactam ring, a feature found in various biologically active compounds. The systematic IUPAC name for this compound is 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. It is also recognized by its synonym, Ergoninic acid[1]. The presence of a methyl group on the nitrogen atom of the pyrrolidone ring and an acetic acid moiety at the second position are key structural features that likely influence its chemical and biological properties.

Chemical Structure:

Caption: Chemical structure of Ergoninic acid.

Physicochemical Properties

Understanding the physicochemical properties of Ergoninic acid is crucial for its application in research and development, including formulation and delivery. Based on its structure and data from chemical databases, the following properties are established:

Property	Value	Source
Molecular Formula	C₇H₁₁NO₃	[1][2]
Molecular Weight	157.17 g/mol	[1][2]
IUPAC Name	2-(1-methyl-5-oxopyrrolidin-2-yl)acetic acid	[1]
CAS Number	60307-25-7	[1][2]
SMILES	CN1C(CCC1=O)CC(=O)O	[1]
Hydrogen Bond Donors	1	[2]
Hydrogen Bond Acceptors	2	[2]
Rotatable Bonds	2	[2]

Synthesis and Characterization

Proposed Synthetic Workflow

The proposed synthesis involves the N-methylation of the pyroglutamate ring followed by the hydrolysis of the methyl ester to yield the final carboxylic acid.

Caption: Proposed synthetic workflow for Ergoninic acid.

Detailed Experimental Protocols (Proposed)

These protocols are based on general methods for similar transformations and should be optimized for this specific substrate.

Step 1: N-Methylation of Methyl 2-(5-oxopyrrolidin-2-yl)acetate

• Rationale: This step introduces the methyl group onto the nitrogen of the pyroglutamate ring. Sodium hydride is a strong base that deprotonates the amide nitrogen, creating a nucleophile that reacts with methyl iodide. Anhydrous THF is used as the solvent to prevent quenching of the base.

• Protocol:

  • To a solution of methyl 2-(5-oxopyrrolidin-2-yl)acetate (1 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen), add sodium hydride (1.1 eq., 60% dispersion in mineral oil) portion-wise at 0 °C.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add methyl iodide (1.2 eq.) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford methyl 2-(1-methyl-5-oxopyrrolidin-2-yl)acetate.

Step 2: Hydrolysis of Methyl 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetate

• Rationale: This step converts the methyl ester to the corresponding carboxylic acid. Lithium hydroxide is a common reagent for the saponification of esters. A mixture of THF and water is used to ensure the solubility of both the ester and the hydroxide.

• Protocol:

  • Dissolve methyl 2-(1-methyl-5-oxopyrrolidin-2-yl)acetate (1 eq.) in a mixture of THF and water (e.g., 3:1 v/v).

  • Add lithium hydroxide monohydrate (1.5 eq.) to the solution.

  • Stir the reaction mixture at room temperature for 2-4 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, remove the THF under reduced pressure.

  • Acidify the remaining aqueous solution to pH 2-3 with 1M hydrochloric acid.

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) (3 x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (Ergoninic acid).

Analytical Characterization

The identity and purity of the synthesized Ergoninic acid should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show characteristic peaks for the N-methyl group, the protons on the pyrrolidone ring, and the methylene protons of the acetic acid side chain.

  • ¹³C NMR will confirm the presence of the carbonyl carbons of the lactam and the carboxylic acid, the N-methyl carbon, and the carbons of the pyrrolidone ring and acetic acid side chain.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass and elemental composition of the molecule.

• High-Performance Liquid Chromatography (HPLC):

  • Purity Assessment: A reverse-phase HPLC method can be developed to assess the purity of the final compound. A C18 column with a mobile phase gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid) is a good starting point.

  • Chiral Separation: Since the starting material, pyroglutamic acid, is chiral, the synthesized Ergoninic acid will also be chiral. Enantiomeric purity can be assessed using a chiral HPLC column, such as one based on a polysaccharide stationary phase.

Potential Biological Significance and Therapeutic Applications

Direct studies on the biological activity of Ergoninic acid are scarce. However, its structural similarity to pyroglutamic acid, a known nootropic agent, suggests that it may possess similar neurological activities.

The Nootropic Potential of the Pyroglutamate Scaffold

Pyroglutamic acid has been investigated for its cognitive-enhancing effects. It is believed to interact with the glutamatergic system, which plays a crucial role in learning and memory. Studies have shown that L-pyroglutamic acid can interact with excitatory amino acid receptors in the brain[3][4].

Proposed Mechanism of Action: A Hypothesis

It is hypothesized that Ergoninic acid, as an N-methylated derivative of a pyroglutamic acid analog, may modulate neurotransmission. The N-methylation could potentially alter its binding affinity and selectivity for various receptors compared to pyroglutamic acid.

Caption: Hypothetical mechanism of action for Ergoninic acid.

The N-methyl group and the acetic acid side chain could influence the molecule's ability to cross the blood-brain barrier and its interaction with target receptors. Further research is needed to elucidate the precise mechanism of action, including binding assays with various glutamate receptor subtypes and other relevant neuronal targets.

Future Directions in Drug Development

The 5-oxopyrrolidine core is a privileged scaffold in medicinal chemistry, appearing in a variety of therapeutic agents. The unique substitution pattern of Ergoninic acid makes it an interesting candidate for further investigation in the context of neurological disorders. Future research should focus on:

• In vitro pharmacological profiling: Assessing the binding affinity and functional activity of Ergoninic acid at a panel of CNS receptors.

• In vivo behavioral studies: Evaluating the nootropic and other neuropharmacological effects of Ergoninic acid in relevant animal models.

• Structure-Activity Relationship (SAR) studies: Synthesizing and testing analogs of Ergoninic acid to optimize its biological activity and pharmacokinetic properties.

Conclusion

Ergoninic acid, or 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, represents an under-explored derivative of the well-known nootropic agent, pyroglutamic acid. This technical guide has provided a comprehensive overview of its chemical identity, proposed robust methods for its synthesis and analysis, and outlined a logical framework for investigating its potential biological activities. The information presented here serves as a critical starting point for researchers and drug development professionals to unlock the therapeutic potential of this intriguing molecule. The structural novelty of Ergoninic acid warrants further investigation to determine its place within the landscape of neurotherapeutics.

References

• Effects of Pyroglutamyl Peptides on Depression, Anxiety and Analgesia in Mice. International Journal of Medical Research and Health Sciences. [Link]

• Grippa, E., et al. (1998). Investigations on the binding properties of the nootropic agent pyroglutamic acid. Pharmacological Research, 37(5), 361-366. [Link]

• Newly Synthesized Pyroglutamate Amide and its Neuroprotective Effect Against Neurotoxicity Induced Cell Death in Alzheimer's Disease. CUNY Academic Works. [Link]

• de Oliveira, C. G., et al. (2000). Neurochemical effects of L-pyroglutamic acid. Metabolic brain disease, 15(1), 47-56. [Link]

• Kovaleva, E. L., et al. (2004). [Neuroprotective properties of pyroglutamic acid in combination with pyrrolidone]. Eksperimental'naia i klinicheskaia farmakologiia, 67(5), 15-18. [Link]

• PubChem. (n.d.). 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. National Center for Biotechnology Information. [Link]

• Di Stefano, A., et al. (2021). From Nature to Synthetic Compounds: Novel 1(N),2,3 Trisubstituted-5-oxopyrrolidines Targeting Multiple Myeloma Cells. Molecules, 26(11), 3321. [Link]

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• Stack Exchange. (2023). Synthesizing "Methyl 2-(2-oxopyrrolidin-1-yl)-2-phenylacetate". [Link]

• GSRS. (n.d.). METHYL 1-BENZYL-5-OXOPYRROLIDINE-2-CARBOXYLATE, (R)-. [Link]

• Krikštaponis, K., et al. (2022). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Molecules, 27(13), 4057. [Link]

• Bertasiute, M., et al. (2023). Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. International Journal of Molecular Sciences, 24(9), 7951. [Link]

• Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. [Link]

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• Al-Warhi, T., et al. (2022). Synthesis of 1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid Derivatives and Their Breast Anticancer Activity. Molecules, 27(19), 6296. [Link]

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The Pyrrolidone Ring: A Privileged Scaffold in Modern Drug Discovery

Introduction: The Enduring Significance of the Pyrrolidone Nucleus

The pyrrolidone ring, a five-membered nitrogen-containing lactam, stands as a cornerstone in medicinal chemistry and drug development.[1] Its prevalence in a vast array of natural products, pharmaceuticals, and bioactive compounds underscores its remarkable versatility as a pharmacophore.[2][3] From the nootropic effects of piracetam to the antihypertensive action of captopril, the pyrrolidone scaffold has been instrumental in the creation of numerous clinically successful drugs.[3] This in-depth technical guide provides a comprehensive exploration of the biological significance of the pyrrolidone ring, delving into its structural attributes, diverse pharmacological activities, and the underlying principles that govern its interaction with biological targets. We will further examine key synthetic strategies and bio-evaluation protocols, offering a practical framework for researchers and drug development professionals seeking to harness the therapeutic potential of this privileged heterocyclic system.

I. The Structural and Physicochemical Advantages of the Pyrrolidone Ring in Drug Design

The widespread utility of the pyrrolidone scaffold in medicinal chemistry is not coincidental; it stems from a unique combination of structural and physicochemical properties that render it an ideal building block for crafting bioactive molecules.

A. Conformational Flexibility and Three-Dimensionality:

Unlike its aromatic counterpart, pyrrole, the saturated nature of the pyrrolidone ring imparts significant conformational flexibility. This non-planarity, often referred to as "pseudorotation," allows the ring to adopt various puckered conformations, enabling a more effective exploration of the three-dimensional space of a biological target's binding pocket.[4] This inherent three-dimensionality is a crucial attribute in modern drug design, which increasingly focuses on targeting complex protein-protein interactions and allosteric sites. The ability to introduce substituents at multiple stereocenters on the pyrrolidone ring further enhances the capacity to fine-tune the spatial arrangement of pharmacophoric groups, leading to improved potency and selectivity.[4]

B. Hydrogen Bonding Capabilities:

The lactam moiety of the pyrrolidone ring presents both a hydrogen bond donor (the N-H group) and a hydrogen bond acceptor (the carbonyl oxygen). This dual functionality allows for the formation of crucial hydrogen bond interactions with amino acid residues in the active sites of enzymes and receptors, significantly contributing to binding affinity and specificity.[5] Furthermore, the nitrogen atom of the pyrrolidone ring can act as a hydrogen bond acceptor when substituted, providing an additional point of interaction.[5]

C. Physicochemical Properties and Druglikeness:

The presence of the polar lactam group generally imparts favorable physicochemical properties to pyrrolidone-containing molecules, such as enhanced aqueous solubility.[5] This is a critical consideration in drug development, as adequate solubility is essential for oral bioavailability and effective distribution in the body. The pyrrolidone scaffold often contributes to a desirable balance of lipophilicity and hydrophilicity, a key determinant of a compound's "druglikeness."

II. Diverse Pharmacological Activities of Pyrrolidone-Containing Compounds

The versatility of the pyrrolidone ring is exemplified by the broad spectrum of pharmacological activities exhibited by its derivatives. This section will explore some of the most significant therapeutic areas where this scaffold has made a substantial impact.

A. Central Nervous System (CNS) Disorders:

The pyrrolidone nucleus is a prominent feature in a number of drugs targeting the CNS.

• Anticonvulsants: Levetiracetam and its analogues, such as brivaracetam, are widely used antiepileptic drugs.[6] Their mechanism of action is unique and involves binding to the synaptic vesicle protein 2A (SV2A), modulating neurotransmitter release.[6] Structure-activity relationship (SAR) studies have revealed that the (S)-configuration of the α-ethyl group and the integrity of the 2-oxopyrrolidine ring are critical for high-affinity binding to SV2A.[7]

• Nootropics: Piracetam, the first of the "racetam" class of drugs, is known for its cognitive-enhancing effects.[8] While its precise mechanism is not fully elucidated, it is believed to modulate neurotransmitter systems and improve mitochondrial function.[8]

B. Infectious Diseases:

Pyrrolidone derivatives have demonstrated efficacy against a range of pathogens.

• Antibacterial Agents: The antibiotic clindamycin contains a proline (a pyrrolidine carboxylic acid) moiety and is effective against anaerobic bacteria.[3] More recent research has focused on developing novel pyrrolidone-based compounds that inhibit bacterial enzymes like DNA gyrase and dihydrofolate reductase (DHFR).[3][9]

• Antiviral Agents: Several inhibitors of the hepatitis C virus (HCV) NS3/4A serine protease, such as boceprevir and telaprevir, incorporate a pyrrolidone or a related proline derivative as a key structural element.[5]

C. Cardiovascular Diseases:

The pyrrolidone ring is a key component of some of the most successful cardiovascular drugs.

• ACE Inhibitors: Captopril and enalapril are widely prescribed for the treatment of hypertension and heart failure.[3] The pyrrolidine ring in these molecules mimics the C-terminal proline residue of angiotensin I, allowing them to bind to and inhibit the angiotensin-converting enzyme (ACE).

D. Cancer:

The anti-proliferative and cytotoxic potential of pyrrolidone-containing compounds is an active area of research.

• Enzyme Inhibitors: Pyrrolidone derivatives have been designed to inhibit various enzymes implicated in cancer progression, such as histone deacetylases (HDACs) and kinases. The structural flexibility of the pyrrolidone ring allows for the design of potent and selective inhibitors.

• Antimetastatic Agents: Some pyrrolidine derivatives have shown the ability to inhibit cancer cell migration and invasion, key processes in metastasis. For instance, certain (S)-pyrrolidines act as antagonists of the CXCR4 chemokine receptor, which plays a role in tumor metastasis.[3]

III. Structure-Activity Relationship (SAR) and Mechanistic Insights

The biological activity of pyrrolidone derivatives is exquisitely sensitive to their chemical structure. Understanding the structure-activity relationship (SAR) is paramount for the rational design of new and improved therapeutic agents.

A. Stereochemistry:

The stereochemistry of substituents on the pyrrolidone ring can have a profound impact on biological activity. The non-planar nature of the ring allows for distinct spatial orientations of substituents, which can lead to differential binding to chiral biological targets such as enzymes and receptors.[4] For example, in the case of certain PPARα/γ dual agonists, the cis-configuration of substituents on the pyrrolidone ring was found to be preferred over the trans orientation for optimal activity.

B. Substitution Patterns:

The position, nature, and stereochemistry of substituents on the pyrrolidone ring are critical determinants of pharmacological activity.

• N-Substitution: The nitrogen atom of the pyrrolidone ring is a common site for modification. N-acylation, N-alkylation, and the introduction of various heterocyclic moieties can dramatically influence a compound's potency, selectivity, and pharmacokinetic properties.

• C-3, C-4, and C-5 Substitution: Modifications at the carbon atoms of the pyrrolidone ring can also lead to significant changes in biological activity. For instance, in a series of pyrrolidone-based anticonvulsants, the introduction of small hydrophobic groups at the 4-position of the lactam ring was shown to improve both in vitro and in vivo potency.[6][7]

Quantitative SAR of Pyrrolidone-Based Anticonvulsants:

Compound	R1	R2	R3	SV2A Binding Affinity (Ki, nM)	Anticonvulsant Activity (ED50, mg/kg)
Levetiracetam	H	H	H	100	10
Brivaracetam	H	n-propyl	H	30	1
Seletracetam	F	n-propyl	H	10	0.5

This table presents a simplified, illustrative example of SAR data. Actual values can vary depending on the specific assay conditions.

IV. Experimental Protocols: Synthesis and Biological Evaluation

The successful development of novel pyrrolidone-containing drug candidates relies on robust synthetic methodologies and reliable biological assays. This section provides illustrative protocols for the synthesis of a functionalized pyrrolidone and its subsequent in vitro evaluation.

A. Synthesis of a Substituted Pyrrolidin-2-one Derivative:

This protocol describes a general method for the synthesis of N-substituted 2-pyrrolidinones via the lactamization of a gamma-amino acid, followed by N-alkylation.

Step 1: Synthesis of Ethyl 4-aminobutanoate

• To a solution of gamma-aminobutyric acid (GABA) (1.0 eq) in ethanol, add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for 4 hours.

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in water and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate to yield ethyl 4-aminobutanoate.

Step 2: Lactamization to 2-Pyrrolidinone

• Heat the ethyl 4-aminobutanoate from Step 1 at 180 °C for 2 hours.

• The crude 2-pyrrolidinone can be purified by vacuum distillation.

Step 3: N-Alkylation of 2-Pyrrolidinone

• To a solution of 2-pyrrolidinone (1.0 eq) in anhydrous dimethylformamide (DMF), add sodium hydride (1.1 eq) portion-wise at 0 °C.

• Stir the mixture for 30 minutes at room temperature.

• Add the desired alkyl halide (e.g., benzyl bromide) (1.05 eq) dropwise.

• Stir the reaction at room temperature overnight.

• Quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography on silica gel.

B. In Vitro Biological Evaluation: Enzyme Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of a pyrrolidone derivative against a target enzyme (e.g., a kinase or protease).

Materials:

• Target enzyme

• Substrate (e.g., a fluorescently labeled peptide)

• Test compound (pyrrolidone derivative) dissolved in DMSO

• Assay buffer (specific to the enzyme)

• Positive control inhibitor

• 96-well microplate

• Plate reader

Procedure:

• Prepare a serial dilution of the test compound in the assay buffer.

• In a 96-well plate, add the assay buffer, the target enzyme, and the test compound (or DMSO for the negative control, and the positive control inhibitor).

• Incubate the plate at the optimal temperature for the enzyme for a pre-determined time (e.g., 15-30 minutes) to allow for compound binding.

• Initiate the enzymatic reaction by adding the substrate to all wells.

• Monitor the reaction progress (e.g., by measuring the increase in fluorescence) over time using a plate reader.

• Calculate the initial reaction rates for each compound concentration.

• Determine the IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

V. Visualization of Key Concepts

A. Signaling Pathway: Inhibition of TLR4 Signaling by a Pyrrolidine Derivative

Caption: Inhibition of TLR4 dimerization by a pyrrolidone derivative, blocking downstream inflammatory signaling.

B. Experimental Workflow: Synthesis and Evaluation of a Pyrrolidone Derivative

Caption: A streamlined workflow for the synthesis and in vitro biological evaluation of a novel pyrrolidone derivative.

VI. Conclusion and Future Perspectives

The pyrrolidone ring continues to be a highly valuable and versatile scaffold in the design and development of new therapeutic agents. Its unique structural and physicochemical properties provide a solid foundation for creating molecules with diverse and potent biological activities. As our understanding of disease biology deepens and new biological targets are identified, the rational design of novel pyrrolidone derivatives will undoubtedly lead to the discovery of next-generation medicines. Future research will likely focus on the development of more complex and stereochemically defined pyrrolidone-based molecules, the exploration of novel biological targets, and the application of innovative synthetic methodologies to expand the chemical space accessible for drug discovery. The enduring legacy of the pyrrolidone ring in medicine is a testament to its privileged status as a cornerstone of modern drug design.

VII. References

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• PubMed. (n.d.). Discovery of 4-substituted pyrrolidone butanamides as new agents with significant antiepileptic activity. Retrieved from [Link]

• ACS Publications. (n.d.). Discovery of 4-Substituted Pyrrolidone Butanamides as New Agents with Significant Antiepileptic Activity. Retrieved from [Link]

• Li Petri, G., Raimondi, M. V., Spano, V., Holl, R., Barraja, P., & Montalbano, A. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4885.

• MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• National Institutes of Health. (n.d.). Facial Regioselective Synthesis of Novel Bioactive Spiropyrrolidine/Pyrrolizine-Oxindole Derivatives via a Three Components Reaction as Potential Antimicrobial Agents. Retrieved from [Link]

• The Lancet. (2001). Pyrrolidone derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and biological evaluation of pyrrolidine-functionalized nucleoside analogs. Retrieved from [Link]

• PubMed. (2023). Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity. Retrieved from [Link]

• ResearchGate. (n.d.). Bioactive compounds containing pyrrolidine. Retrieved from [Link]

• National Institutes of Health. (2023). Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives. Retrieved from [Link]

• ResearchGate. (2025). Evaluation of anticonvulsant activity of novel pyrrolidin-2-one derivatives. Retrieved from [Link]

• Wiley Online Library. (2022). Pyrrolidine Derivatives as Anti-diabetic Agents: Current Status and Future Prospects. Retrieved from [Link]

• MDPI. (2021). Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. Retrieved from [Link]

• PubMed Central. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Retrieved from [Link]

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Introduction: The Privileged Scaffold of 5-Oxopyrrolidine Carboxylic Acid

An In-depth Technical Guide to 5-Oxopyrrolidine Carboxylic Acids: From Synthesis to Therapeutic Applications

The 5-oxopyrrolidine-2-carboxylic acid, commonly known as pyroglutamic acid, is a fascinating and ubiquitous heterocyclic compound derived from the amino acid glutamic acid.[1] Its presence in biological systems is significant, playing roles in glutamate storage and even opposing the actions of glutamate.[1] Beyond its natural functions, the conformationally rigid, chiral structure of the 5-oxopyrrolidine ring has positioned it as a "privileged scaffold" in the realm of medicinal chemistry and drug discovery. This guide provides a comprehensive review of the synthesis, characterization, and diverse biological activities of 5-oxopyrrolidine carboxylic acid derivatives, offering insights for researchers, scientists, and drug development professionals.

The versatility of this scaffold lies in its ability to serve as a foundational building block for a myriad of complex molecules.[2][3] Its unique structure allows for the introduction of various functional groups at different positions, leading to a wide array of derivatives with distinct physicochemical properties and biological activities. These derivatives have shown promise in numerous therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders.[4]

Synthetic Strategies: Crafting Diversity from a Core Structure

The synthesis of 5-oxopyrrolidine carboxylic acid derivatives is a well-explored area of organic chemistry, with several established methodologies. The choice of synthetic route is often dictated by the desired substitution pattern on the pyrrolidine ring.

Synthesis of N-Substituted 5-Oxopyrrolidine-3-Carboxylic Acids

A prevalent method for the synthesis of N-substituted 5-oxopyrrolidine-3-carboxylic acids involves the reaction of a primary amine with itaconic acid.[5] This reaction provides a straightforward approach to introduce a wide range of substituents at the N-1 position, which is a key determinant of the biological activity of the resulting compounds.[5]

Experimental Protocol: Synthesis of 1-(4-acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid [6]

• Reaction Setup: A mixture of N-(4-aminophenyl)acetamide (1) and itaconic acid is prepared in water.

• Reflux: The mixture is heated at reflux.

• Work-up: After cooling, the resulting crystalline solid is filtered, washed, and purified by dissolution in a basic solution followed by acidification to precipitate the pure product.

Further modifications can be readily performed on the carboxylic acid group at the C-3 position. Esterification, for instance, followed by reaction with hydrazine hydrate, yields carbohydrazide intermediates.[5] These intermediates are versatile precursors for generating a diverse library of derivatives, including hydrazones, azoles, and diazoles, through condensation reactions with various aldehydes and ketones.[5][7]

Synthesis of 4-Substituted 5-Oxopyrrolidine-2-Carboxylic Acid Derivatives

The alkylation of the lithium enolate derived from N-protected pyroglutamic esters is a common method to introduce substituents at the C-4 position. This method is particularly effective for reactive electrophiles like allylic halides and aryl aldehydes, often proceeding with moderate yields and stereospecificity.

General Experimental Workflow for Synthesis and Derivatization

Caption: General workflow for the synthesis and derivatization of 5-oxopyrrolidine-3-carboxylic acids.

Spectroscopic and Physicochemical Characterization

The structural elucidation of 5-oxopyrrolidine carboxylic acid derivatives relies on standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectra typically show characteristic signals for the pyrrolidine ring protons. The acidic proton of the carboxylic acid group is highly deshielded and appears as a broad singlet in the downfield region (around 10-13 ppm).[6][7]

• ¹³C NMR Spectroscopy: The carbonyl carbon of the carboxylic acid is observed in the range of 170-180 ppm, while the lactam carbonyl carbon appears at a slightly upfield position.[6][7]

• Infrared (IR) Spectroscopy: The IR spectra are characterized by strong absorption bands for the C=O stretching vibrations of the carboxylic acid and the lactam ring, typically in the region of 1650-1750 cm⁻¹. A broad O-H stretching band for the carboxylic acid is also observed.[6][7]

• Mass Spectrometry: Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the synthesized compounds.

Key Biological Activities and Therapeutic Targets

Derivatives of 5-oxopyrrolidine carboxylic acid have demonstrated a remarkable breadth of biological activities, making them attractive candidates for drug development.

Anticancer Activity

A significant number of studies have reported the anticancer potential of these compounds against various cancer cell lines.[6][7] The mechanism of action is often structure-dependent, with different derivatives exhibiting varying degrees of cytotoxicity.

Compound Type	Cell Line	Activity	Reference
Azole and Diazole Derivatives	A549 (Lung)	Potent anticancer activity	[8]
5-Fluorobenzimidazole derivative	A549 (Lung)	High anticancer activity	[8]
Hydrazone-containing compounds	MDA-MB-231 (Breast), PPC1 (Prostate), A375 (Melanoma)	Identified as cytotoxic agents	[8]

Experimental Protocol: MTT Assay for Cytotoxicity [2][4]

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24-72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Incubation: The plate is incubated to allow viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The intensity of the color is proportional to the number of viable cells.

Antimicrobial Activity

The 5-oxopyrrolidine scaffold is also a promising framework for the development of novel antimicrobial agents.[6] Derivatives bearing certain heterocyclic moieties have shown significant activity against a range of pathogenic bacteria.

Compound	Pathogen	MIC (µg/mL)	Reference
Compound with 5-nitrothiophene substituent	Multidrug-resistant Staphylococcus aureus	1-8	[8]
Hydrazone with thien-2-yl fragment	Methicillin-resistant S. aureus (MRSA)	32	[8]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination [3][9][10]

• Preparation of Antimicrobial Solutions: Serial two-fold dilutions of the test compounds are prepared in a suitable broth medium in a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

• Incubation: The plate is incubated under appropriate conditions for the specific bacterium.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacterium.

Enzyme Inhibition

The rigid framework of the 5-oxopyrrolidine ring makes it an excellent scaffold for designing enzyme inhibitors.

• Matrix Metalloproteinase (MMP) Inhibitors: Certain derivatives have been identified as potent inhibitors of MMPs, such as MMP-2, MMP-9, and MMP-13, which are implicated in cancer and inflammatory diseases.[8] A study on carboxylic acid-based inhibitors of MMP-13 reported a compound with a subnanomolar IC50 value of 0.5 nM.[11]

• Fibroblast Activation Protein (FAP) Inhibitors: Substituted pyroglutamate derivatives have been investigated for their ability to inhibit FAP, a serine protease associated with tumor growth.

• Urease Inhibitors: Some 5-oxopyrrolidine carboxylic acid derivatives have shown potential as urease inhibitors, which could be beneficial in treating infections caused by urease-producing bacteria.

Applications in Drug Development: A Case Study in Alzheimer's Disease

A compelling example of the therapeutic potential of this scaffold is in the context of Alzheimer's disease. A modified form of the amyloid-β (Aβ) peptide, known as pyroglutamate-amyloid-β (AβpE3), is a major component of the amyloid plaques found in the brains of Alzheimer's patients and is considered a key neurotoxic species.[1][8] The formation of AβpE3 is a critical event in the progression of the disease, making it a prime target for therapeutic intervention.[1]

The development of antibodies that specifically target AβpE3, such as donanemab, represents a promising therapeutic strategy.[7] This approach highlights the potential of targeting specific pathological forms of molecules, and the pyroglutamate modification is central to this pathology.

Signaling Pathway: Formation and Targeting of Pyroglutamate-Amyloid-β

Caption: The pathway of pyroglutamate-amyloid-β formation and a point of therapeutic intervention.

Future Perspectives and Conclusion

The 5-oxopyrrolidine carboxylic acid scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Its inherent structural features, combined with the potential for diverse chemical modifications, ensure its continued relevance in drug development. Future research will likely focus on:

• Elucidation of Mechanisms of Action: A deeper understanding of the molecular targets and signaling pathways modulated by these compounds will be crucial for their rational design and optimization.

• Development of More Selective Inhibitors: Fine-tuning the structure of these derivatives to achieve higher selectivity for specific biological targets will be a key area of investigation.

• Exploration of New Therapeutic Areas: The broad spectrum of biological activities suggests that these compounds may have applications in a wider range of diseases than currently explored.

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Core Safety and Handling Protocols for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed framework for the safe handling, storage, and emergency management of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (CAS No. 60307-25-7). As a pyrrolidinone derivative, this compound requires careful management to mitigate risks associated with its chemical class. The protocols outlined herein are designed to establish a self-validating system of safety, grounded in authoritative data and field-proven laboratory practices. The causality behind each procedural step is explained to empower researchers with a deeper understanding of risk mitigation.

Section 1: Compound Identification and Physicochemical Properties

A precise understanding of the compound's identity and physical characteristics is the foundation of safe laboratory practice.

Property	Value	Source(s)
IUPAC Name	2-(1-methyl-5-oxopyrrolidin-2-yl)acetic acid	[1]
CAS Number	60307-25-7	[1][2]
Molecular Formula	C₇H₁₁NO₃	[1][2]
Molecular Weight	157.17 g/mol	[2]
Synonyms	Ergoninic acid, (1)-1-Methyl-5-oxopyrrolidine-2-acetic acid	[1][2]
Storage Temperature	Sealed in dry, 2-8°C	[2]
Physical Form	Powder

Section 2: Hazard Identification and Toxicological Profile

Based on available data, 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is classified with several hazards that demand rigorous control measures.[1]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Source: PubChem, European Chemicals Agency (ECHA)[1]

Toxicological Insights and Rationale

The identified hazards necessitate specific handling protocols. The compound's irritant properties (H315, H319, H335) are typical for acidic organic molecules and require the prevention of direct contact with skin, eyes, and the respiratory tract through appropriate personal protective equipment (PPE) and engineering controls.[1] Harmful oral toxicity (H302) underscores the importance of strict hygiene measures to prevent accidental ingestion.[1]

Precautionary Note on Reproductive Toxicity

A critical aspect of risk assessment involves examining data from structurally analogous compounds. N-Methyl-2-pyrrolidone (NMP, CAS 872-50-4), a closely related pyrrolidinone, is classified as H360D: May damage the unborn child .[3] Due to the shared pyrrolidinone core, it is scientifically prudent to apply the precautionary principle.

Core Directive: Until specific reproductive toxicity data for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid becomes available, it must be handled as a potential reproductive toxin . All personnel, especially those who are pregnant, planning to become pregnant, or breastfeeding, must be explicitly informed of this potential risk, and their work with this compound should be strictly evaluated and controlled.[3][4]

Section 3: Exposure Controls and Personal Protection

A multi-layered approach combining engineering controls and personal protective equipment is mandatory to ensure personnel safety.

Engineering Controls: The Primary Barrier

The primary method for controlling exposure is to handle the compound within a certified chemical fume hood.[3][5] This prevents the inhalation of aerosolized powders or vapors. The work area should also be equipped with an eyewash station and a safety shower, with their locations known to all personnel.[4]

Personal Protective Equipment (PPE)

The following table outlines the minimum PPE requirements. This equipment must be donned before entering the handling area and removed after exiting.

Body Area	Required PPE	Standard / Specification	Rationale
Eyes/Face	Safety goggles with side shields or a full-face shield if there is a splash hazard.	Conforming to EN166 (EU) or ANSI Z87.1 (US).[6][7]	Protects against eye irritation (H319) from splashes or airborne particles.
Hands	Chemical-resistant gloves (Nitrile rubber recommended).	Inspected prior to use and compliant with EN 374.[5][8] Use proper glove removal technique to avoid skin contact.	Prevents skin irritation (H315) and dermal absorption.
Body	A fully buttoned laboratory coat. Consider a complete suit for larger quantities or high-risk operations.	Standard laboratory attire.[7]	Protects skin and personal clothing from contamination.
Respiratory	Not required if handled exclusively within a functioning chemical fume hood. For spill cleanup or ventilation failure, use a respirator.	A NIOSH/MSHA or EN 149 approved respirator with a filter for organic gases and vapors may be required in emergency situations.[8][9]	Protects against respiratory irritation (H335) in scenarios where engineering controls are compromised.

Section 4: Standard Operating Procedures for Safe Handling

Adherence to a systematic workflow is crucial for minimizing exposure and ensuring experimental integrity.

Caption: Diagram 2: A decision-based workflow for responding to a chemical spill.

Accidental Release Measures (Spills)

• Evacuate : Immediately alert others and evacuate non-essential personnel from the area. [5][10]2. Ventilate : Ensure the area is well-ventilated, preferably within a fume hood.

• Contain : For small spills, cover with an inert absorbent material (e.g., vermiculite, sand). [3][10]Do not let the product enter drains. [5][6][11]4. Collect : Carefully sweep or scoop the absorbed material into a suitable, labeled container for hazardous waste disposal. [6][7]5. Decontaminate : Clean the spill area thoroughly.

First Aid Measures

• General Advice : In case of exposure, show the Safety Data Sheet to the attending medical professional. [6][7][8]* Inhalation : Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention. [4][6][7]* Skin Contact : Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice. [3][6][7]* Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate attention from an ophthalmologist. [5][6][7]* Ingestion : Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately. [6][7][9]

Section 7: Disposal Considerations

All waste materials contaminated with 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid must be treated as hazardous waste.

• Waste Generation : Minimize waste generation wherever possible.

• Containers : Collect waste in designated, properly labeled, and sealed containers.

• Disposal : Disposal must be conducted through a licensed waste disposal company, in full compliance with all federal, state, and local environmental regulations. [4][6]Do not dispose of via sewer systems. [5][8]

References

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• Lab Alley. (2023). SAFETY DATA SHEET - 1-Methyl-2-pyrrolidinone. Source: Lab Alley. [Link]

• MDPI. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives. Source: MDPI. [Link]

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The Natural Occurrence of 2-Pyrrolidinone Scaffolds: An Inquiry into 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid and Its Relatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-pyrrolidinone ring system, also known as the pyroglutamic acid lactam, represents a "privileged scaffold" in medicinal chemistry and natural product science. This five-membered lactam is a recurring structural motif in a vast array of biologically active molecules isolated from diverse natural sources, including plants, bacteria, and marine organisms. These compounds exhibit a wide spectrum of pharmacological activities, from antimicrobial to neuroprotective effects. This technical guide provides a comprehensive overview of the natural occurrence of compounds related to this core structure. It specifically investigates the case of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, a molecule of interest whose direct natural origin remains elusive in the current scientific literature. We will delve into the established natural sources of related pyrrolidinone alkaloids, explore their general biosynthetic origins from ubiquitous amino acid precursors, detail established methodologies for their isolation and characterization, and discuss their significant biological activities. This guide is intended to serve as a foundational resource for professionals engaged in natural product discovery and drug development.

The 2-Pyrrolidinone Core: A Privileged Scaffold in Nature

The foundation of the compounds discussed herein is the 2-pyrrolidinone structure, a cyclic amide derived from glutamic acid. In nature, this scaffold most commonly originates from L-pyroglutamic acid (also known as 5-oxoproline), a ubiquitous but often understudied amino acid derivative.[1] L-pyroglutamic acid is not one of the 20 proteinogenic amino acids but is formed through the intramolecular cyclization of L-glutamic acid or L-glutamine, a reaction that can occur spontaneously or be catalyzed by glutaminyl cyclases.[1]

Its prevalence in biological systems makes it a readily available chiral building block for the synthesis of more complex secondary metabolites.[2][3] The two distinct carbonyl groups (one lactam, one carboxylic acid) and the lactam nitrogen provide multiple reactive sites for enzymatic modification, leading to a diverse family of natural products.[3] This inherent reactivity and chiral nature are why pyroglutamic acid and its derivatives are considered "privileged precursors" for the asymmetric synthesis of many bioactive molecules.[2]

The Target Molecule: 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

The specific focus of this inquiry is 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

Chemical Information
IUPAC Name	2-(1-methyl-5-oxopyrrolidin-2-yl)acetic acid[4]
Synonyms	Ecgoninic acid, (1)-1-Methyl-5-oxopyrrolidine-2-acetic acid[4][5]
CAS Number	60307-25-7[4][5]
Molecular Formula	C₇H₁₁NO₃[5]
Molecular Weight	157.17 g/mol [5]

Despite its well-defined chemical structure, a thorough review of the scientific literature reveals a conspicuous absence of reports detailing its direct isolation from a natural source. Its common synonym, "ecgoninic acid," suggests a relationship to ecgonine, a tropane alkaloid naturally found in coca leaves (Erythroxylum coca) that serves as a precursor and metabolite of cocaine.[6][7][8] However, ecgonine possesses a bicyclic tropane core, which is structurally distinct from the simple N-methyl-pyrrolidinone ring of the target molecule. While it may arise as a synthetic byproduct or a degradation product of ecgonine under certain chemical conditions, it does not appear to be a direct, naturally occurring constituent of the plant itself based on current biosynthetic evidence.[9][10]

Natural Occurrence of Structurally Related Pyrrolidinone Compounds

While the target molecule's natural provenance is unconfirmed, the broader family of pyrrolidinone-containing compounds is widespread. The 2-pyrrolidinone scaffold is a key feature of numerous alkaloids and other secondary metabolites.

In Plants

Pyrrolidine and the closely related pyrrolizidine alkaloids are a major class of plant-derived natural products, found in approximately 3% of all flowering plants.[5] They are particularly characteristic of the families Asteraceae, Boraginaceae, and Fabaceae.[5][11] These compounds are generally synthesized by plants as a chemical defense mechanism against herbivores.[11] Notable examples include:

• Hygrine and Cuscohygrine: These simple pyrrolidine alkaloids have been isolated from the leaves of the coca shrub (Erythroxylum coca).[12]

• Pyrrolizidine Alkaloids (PAs): This large group consists of a necine base (derived from two fused pyrrolidine rings) esterified with one or more necic acids. They are found in genera such as Senecio, Tussilago, and Symphytum.[5][11]

In Microorganisms

Fungi and bacteria are prolific sources of complex molecules containing the 2-pyrrolidinone ring. These compounds often exhibit potent antimicrobial properties.

• Antifungal Activity: L-pyroglutamic acid itself has been shown to inhibit the production of trichothecene mycotoxins by the pathogenic fungus Fusarium graminearum.[13] Furthermore, synthetic analogues of L-pyroglutamic acid have demonstrated excellent antifungal activity against plant pathogens like Pyricularia oryzae.[4]

• Complex Pyrrolidinones: The fungus Armillaria mellea is known to produce methyl (2S)-1-[2-(furan-2-yl)-2-oxoethyl]-5-oxopyrrolidine-2-carboxylate, a compound that features an N-substituted pyroglutamic acid methyl ester, demonstrating that the structural motifs of N-substitution and a side chain at the 2-position exist in the fungal kingdom.

In Marine Organisms

The marine environment is a rich source of novel chemical structures, including pyrrolidinone derivatives.

• 2,5-Diketopiperazines (DKPs): These cyclic dipeptides are frequently isolated from marine fungi, sponges, and bacteria.[14] Many DKPs are formed from proline (the non-lactam precursor to pyroglutamic acid) and another amino acid, establishing a clear biosynthetic link to the pyrrolidine core.

The following table summarizes representative examples of natural products containing or biosynthetically linked to the pyrrolidinone scaffold.

Compound Class/Example	Representative Source(s)	Organism Type	Reference(s)
Hygrine/Cuscohygrine	Erythroxylum coca (Coca)	Plant	[12]
Pyrrolizidine Alkaloids	Senecio, Symphytum spp.	Plant	[5],[11]
L-Pyroglutamic Acid	Ubiquitous	Plant, Animal, Microbe	[1],[15]
N-substituted Pyroglutamate Ester	Armillaria mellea	Fungus
2,5-Diketopiperazines	Marine-derived fungi & bacteria	Microbe	[14]

General Biosynthetic Pathways

The vast majority of pyrrolidinone-containing natural products trace their biosynthetic origins to primary amino acid metabolism. The causality behind this is the universal availability of L-glutamic acid and L-proline in the cell.

• Formation of the Core Scaffold: The primary entry point is the ATP-dependent cyclization of L-glutamic acid to form L-pyroglutamic acid.[8] This step establishes the core 5-oxoproline (2-pyrrolidinone) ring system. This reaction is a crucial metabolic step, and in plants, the reverse reaction is also possible, with 5-oxoprolinase converting pyroglutamic acid back to glutamate.[8]

• Enzymatic Modifications: Once the core scaffold is formed, a suite of tailoring enzymes can modify the structure to create chemical diversity. To arrive at a hypothetical molecule like 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, several enzymatic steps would be necessary:

  • N-Methylation: An N-methyltransferase would transfer a methyl group, likely from S-adenosyl methionine (SAM), to the lactam nitrogen.

  • Side Chain Elongation: The carboxylic acid at C-5 would need to be reduced and then extended by a two-carbon unit, a complex process potentially involving acetyl-CoA and a series of condensation, reduction, and dehydration steps analogous to fatty acid synthesis.

The following diagram illustrates a plausible, though hypothetical, biosynthetic route from L-glutamic acid to the target molecule, grounded in known enzymatic reactions.

Caption: Plausible biosynthetic pathway from L-glutamic acid to the target molecule.

Methodologies for Isolation and Structural Elucidation

The discovery and characterization of pyrrolidinone-containing natural products rely on a systematic workflow of extraction, separation, and spectroscopic analysis. The choice of protocol is dictated by the polarity and stability of the target compounds.

Generalized Protocol for Extraction of Pyrrolidinone Alkaloids from Plant Material

This protocol is a self-validating system that employs a classic acid-base extraction to selectively isolate basic alkaloids from the complex plant matrix.

• Step 1: Material Preparation & Defatting

  • Dry the plant material (e.g., leaves, roots) at 40-50°C and grind to a fine powder.

  • Causality: Increasing the surface area enhances extraction efficiency.

  • Macerate the powder in a non-polar solvent (e.g., hexane, petroleum ether) for 24 hours. Filter and discard the solvent.

  • Causality: This step removes lipids and chlorophyll that can interfere with subsequent chromatographic separation.

• Step 2: Acidic Extraction

  • Macerate the defatted plant material in an acidic aqueous solution (e.g., 2-5% HCl or tartaric acid in methanol/water) for 24-48 hours with agitation.

  • Causality: The acidic conditions protonate the nitrogen atoms of the alkaloids, forming water-soluble salts and pulling them into the aqueous phase.

  • Filter the mixture and collect the acidic aqueous extract. Repeat this step 2-3 times to ensure exhaustive extraction.

• Step 3: Liquid-Liquid Partitioning (Acid-Base Cleanup)

  • Basify the combined acidic extract to a pH of 9-11 using a base (e.g., NH₄OH or Na₂CO₃).

  • Causality: This deprotonates the alkaloid salts, converting them back to their free-base form, which is soluble in organic solvents.

  • Perform a liquid-liquid extraction by partitioning the basified aqueous solution against an immiscible organic solvent (e.g., dichloromethane or chloroform).

  • Collect the organic layer. Repeat 3-5 times. The alkaloids are now in the organic phase.

• Step 4: Concentration and Purification

  • Combine the organic extracts and dry over anhydrous sodium sulfate to remove residual water.

  • Evaporate the solvent under reduced pressure using a rotary evaporator to yield a crude alkaloid extract.

  • Subject the crude extract to further purification using chromatographic techniques like column chromatography (Silica gel or Alumina) followed by preparative High-Performance Liquid Chromatography (HPLC).

Structural Elucidation Workflow

The definitive identification of an isolated compound requires a combination of spectroscopic techniques.

Caption: Standard workflow for natural product isolation and characterization.

Biological Activity and Potential Applications

The prevalence of the 2-pyrrolidinone scaffold in nature is matched by the diverse and potent biological activities of its derivatives. This makes them highly attractive starting points for drug discovery programs.

• Antimicrobial Effects: Numerous natural and synthetic pyrrolidinone derivatives exhibit significant antibacterial and antifungal properties.[4][13] For example, novel synthesized 1-(2-hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives have shown promising activity against pathogenic bacteria like Staphylococcus aureus and E. coli.

• Antitumor Activity: The pyrrolidinone core is present in several potent anticancer agents. Their mechanisms often involve the inhibition of critical cellular processes.

• Neurological and Cognitive Effects: The simple pyrrolidine alkaloid hygrine and related compounds from the genus Sedum have been investigated for memory-enhancing properties and potential applications as anti-Alzheimer's agents.[16] Additionally, methyl pyroglutamate has been studied for its potential neuroprotective and cognitive benefits.

Conclusion and Future Directions

The 2-pyrrolidinone ring system, derived primarily from L-pyroglutamic acid, is a cornerstone of a large and structurally diverse class of natural products. These compounds are widely distributed across the plant and microbial kingdoms and exhibit a remarkable range of biological activities, making them invaluable to drug development professionals.

However, this guide highlights a critical knowledge gap concerning the specific molecule 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. Despite its chemical simplicity and relation to the common pyroglutamic acid scaffold, there is currently no definitive evidence of its direct biosynthesis or isolation from a natural source. Its synonym, "ecgoninic acid," points to a potential chemical relationship with coca alkaloids, but not necessarily a natural co-occurrence.

Future research should focus on advanced analytical techniques to probe the metabolomes of organisms known to produce related structures. High-resolution mass spectrometry and metabolomic profiling of Erythroxylum species or various microorganisms could uncover trace amounts of this compound, finally clarifying whether it is a true, albeit rare, natural product or merely a synthetic curiosity. Until such evidence emerges, its status as a naturally occurring molecule remains an open and intriguing question.

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• ResearchGate. (n.d.). Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products | Request PDF. Retrieved from [Link]

• IgMin Research. (n.d.). Isolation and Characterization of Active Alkaloid Compounds from Cinnamomum Verum Cortexes.... Retrieved from [Link]

• Xiang, L., et al. (2014). An update on 2,5-diketopiperazines from marine organisms. Marine Drugs, 12(12), 6213-6235. [Link]

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Spectroscopic data (NMR, IR, MS) for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Introduction

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, a molecule incorporating a chiral center, a lactam, and a carboxylic acid moiety, presents a valuable case study for the application of modern spectroscopic techniques. This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. Moving beyond a simple recitation of data, we will explore the causal relationships between molecular structure and spectral output, offering field-proven insights into experimental design and data interpretation for researchers and scientists.

Foundational Analysis: Molecular Structure

Before delving into spectroscopic prediction, a thorough analysis of the molecule's structure is essential. This informs our hypotheses for the expected spectral features.

• Core Structure: A five-membered pyrrolidinone (lactam) ring.

• Key Functional Groups:

  • Tertiary Amide (Lactam): The nitrogen atom is part of the ring and is substituted with a methyl group. This eliminates N-H protons and their associated IR signals and NMR couplings.

  • Carboxylic Acid: A primary site for ionization in mass spectrometry and a source of highly characteristic, exchangeable protons in NMR and broad O-H stretches in IR.

  • N-Methyl Group: A singlet in ¹H NMR, providing a clear diagnostic signal.

• Chirality: The presence of a stereocenter at the C2 position of the pyrrolidinone ring implies that the adjacent methylene protons (on the acetic acid side chain and within the ring) are diastereotopic and thus, chemically non-equivalent. This will lead to more complex splitting patterns in the ¹H NMR spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Atomic Framework

NMR spectroscopy is arguably the most powerful tool for determining the precise connectivity of a small molecule. We will predict both ¹H and ¹³C NMR spectra.

Experimental Protocol: ¹H NMR

A robust NMR acquisition protocol is fundamental to obtaining high-quality, interpretable data.

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids as it can better solubilize the compound and often results in sharper signals for exchangeable protons.

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) as an internal standard, setting the 0 ppm reference point.

• Acquisition: Acquire the spectrum on a 400 MHz (or higher) spectrometer. A standard pulse program is typically sufficient.

• Confirmatory Test: To confirm the carboxylic acid proton, a D₂O exchange experiment is performed. After the initial spectrum is acquired, a drop of D₂O is added to the NMR tube, the sample is shaken, and the spectrum is re-acquired. The signal corresponding to the acidic proton will disappear or significantly diminish.[1][2]

Workflow for ¹H NMR Analysis

Caption: Predicted ¹³C NMR chemical shift regions.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy excels at identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Experimental Protocol: ATR-FTIR

Attenuated Total Reflectance (ATR) is a modern, rapid, and reliable method for acquiring IR spectra of solid or liquid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean by wiping it with a suitable solvent (e.g., isopropanol) and running a background scan.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Data Acquisition: Scan the sample over the typical range of 4000-400 cm⁻¹.

Predicted IR Spectrum and Interpretation

Table 3: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Rationale
2500-3300	O-H stretch (Carboxylic Acid)	Strong, Very Broad	This extremely broad peak is the hallmark of a hydrogen-bonded carboxylic acid dimer and often overlaps with C-H stretches. [3][4]
2850-3000	C-H stretch (Alkyl)	Medium, Sharp	Aliphatic C-H stretches from the ring, side chain, and N-methyl group.
~1710	C=O stretch (Carboxylic Acid)	Strong, Sharp	The carbonyl stretch of the carboxylic acid dimer. [4][5]
~1680	C=O stretch (Lactam)	Strong, Sharp	The tertiary amide carbonyl. Its frequency is lower than a typical ketone due to resonance donation from the nitrogen atom, which lengthens and weakens the C=O bond. [5][6][7]
1210-1320	C-O stretch (Carboxylic Acid)	Medium	Associated with the carboxylic acid C-O single bond. [4]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural clues through the analysis of its fragmentation patterns.

Experimental Protocol: LC-ESI-MS

For a polar molecule like this, Liquid Chromatography coupled with Electrospray Ionization (LC-ESI-MS) is the method of choice. ESI is a "soft" ionization technique that minimizes premature fragmentation, making it ideal for determining the molecular weight. [8][9][10]

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 10-100 µg/mL) in a suitable solvent system like methanol/water.

• LC Separation: Inject the sample into an LC system (e.g., using a C18 column) to purify it before it enters the mass spectrometer.

• Ionization (ESI): The sample is nebulized and ionized by applying a high voltage. Analysis can be done in both positive ([M+H]⁺) and negative ([M-H]⁻) ion modes. Given the carboxylic acid, negative mode is expected to be very sensitive.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., a Quadrupole or Time-of-Flight) to separate them based on their mass-to-charge ratio (m/z).

• Tandem MS (MS/MS): To induce fragmentation, the parent ion (e.g., m/z 156.06 in negative mode) can be isolated and collided with an inert gas (Collision-Induced Dissociation - CID) to generate a product ion spectrum, revealing structural details.

Predicted Mass Spectrum and Fragmentation

The molecular formula is C₇H₁₁NO₃, with a monoisotopic mass of 157.07 g/mol .

• Positive Ion Mode (ESI+): Expect the protonated molecule [M+H]⁺ at m/z 158.08 .

• Negative Ion Mode (ESI-): Expect the deprotonated molecule [M-H]⁻ at m/z 156.06 .

Predicted Fragmentation Pathway (Negative Ion Mode):

The most likely fragmentation event is the loss of carbon dioxide from the carboxylate anion.

Table 4: Predicted Major Fragment Ions in ESI-MS/MS

Parent Ion (m/z)	Proposed Fragment Ion (m/z)	Neutral Loss	Rationale
156.06 ([M-H]⁻)	112.07	CO₂ (44 Da)	Decarboxylation is a common and favorable fragmentation pathway for deprotonated carboxylic acids.
158.08 ([M+H]⁺)	114.09	CO₂H₂ (46 Da)	Loss of formic acid.
158.08 ([M+H]⁺)	84.08	C₃H₄O₂ (74 Da)	Cleavage of the acetic acid side chain.

Diagram: Predicted ESI-MS Fragmentation

Caption: Primary fragmentation in negative ion ESI-MS.

Conclusion

The structural characterization of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is readily achievable through a coordinated application of NMR, IR, and MS. This guide outlines the expected spectroscopic signatures based on foundational chemical principles and data from analogous structures. The key identifiers include: a highly deshielded, exchangeable proton signal between 10-12 ppm in ¹H NMR; two distinct carbonyl carbon signals around 172-175 ppm in ¹³C NMR; a very broad O-H stretch and two sharp C=O stretches (~1710 and ~1680 cm⁻¹) in the IR spectrum; and a clear molecular ion at m/z 158.08 ([M+H]⁺) or 156.06 ([M-H]⁻) in high-resolution mass spectrometry. Together, these techniques provide a self-validating system for the unambiguous confirmation of the molecule's structure, a critical step in any research or development pipeline.

References

• Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters. (2021). YouTube. Available at: [Link]

• IR Spectroscopy Tutorial: Carboxylic Acids. University of Calgary. Available at: [Link]

• Spectroscopy of Carboxylic Acid Derivatives. (2023). JoVE. Available at: [Link]

• Spectroscopy of Carboxylic Acid Derivatives. LibreTexts Chemistry. Available at: [Link]

• Comprehensive Guide to Electrospray Ionization (ESI) in Modern Mass Spectrometry. (2024). Technology Networks. Available at: [Link]

• Spectroscopy of Carboxylic Acid Derivatives. Oregon State University. Available at: [Link]

• IR spectra of NMP. ResearchGate. Available at: [Link]

• 13C NMR chemical shifts of ε-lactams. ResearchGate. Available at: [Link]

• Fragmentation pattern of amides by EI and HRESI. National Institutes of Health. Available at: [Link]

• Electrospray Ionization Mass Spectrometry. PubMed Central. Available at: [Link]

• N-methyl-2-pyrrolidone. PubChem. Available at: [Link]

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• A tutorial in small molecule identification via electrospray ionization-mass spectrometry. National Institutes of Health. Available at: [Link]

• Is it possible to observe NMR peak of carboxylic acid proton when D2O is being used as a solvent? ResearchGate. Available at: [Link]

• Electrospray ionization. Wikipedia. Available at: [Link]

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• How to read NMR spectra from the basics. JEOL. Available at: [Link]

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• 13C NMR Chemical Shift Table. University of Potsdam. Available at: [Link]

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Protocols & Analytical Methods

Synthesis protocols for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

An Application Note and Protocol Guide for the Synthesis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed synthetic protocols for the preparation of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (C₇H₁₁NO₃, MW: 157.17 g/mol , CAS: 60307-25-7).[1] The pyrrolidinone core is a significant structural motif in a variety of pharmacologically active molecules, including nootropic agents like piracetam.[2] This guide presents two distinct and viable synthetic strategies, designed to be adaptable for both small-scale research and larger-scale development. The protocols are grounded in established chemical principles and supported by peer-reviewed literature, offering researchers the flexibility to choose a pathway based on starting material availability, desired stereochemical control, and overall efficiency.

Overview of Synthetic Strategies

The synthesis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid can be approached from two primary retrosynthetic pathways. The choice between these routes depends on factors such as the commercial availability of precursors, the number of synthetic steps, and control over stereochemistry.

• Route A: Multi-step Synthesis via N-Methylation. This classic approach builds the molecule from a more fundamental precursor, typically derived from glutamic acid. It involves the N-methylation of a 2-(5-oxopyrrolidin-2-yl)acetate intermediate, followed by ester hydrolysis. This route offers flexibility but requires multiple steps.

• Route B: Direct Hydrolysis from a Nitrile Precursor. This highly efficient, single-step route utilizes a commercially available, advanced intermediate, (R)-2-(1-Methyl-5-oxopyrrolidin-2-yl)acetonitrile. This pathway is ideal for rapid synthesis, especially when stereochemical integrity is desired, as the chiral center is pre-established in the starting material.

The following diagram illustrates the strategic comparison of the two routes.

Caption: Comparative overview of the two primary synthetic routes.

Protocol 1: Synthesis via N-Methylation of a Pyroglutamate Precursor (Route A)

This three-step protocol is a fundamental approach starting from a pyroglutamate derivative. The key transformation is the alkylation of the lactam nitrogen.

Principle and Rationale

The nitrogen atom in the 5-oxopyrrolidine ring (a lactam) is weakly acidic and can be deprotonated by a strong, non-nucleophilic base such as sodium hydride (NaH). The resulting anion readily undergoes nucleophilic substitution with an alkylating agent like methyl iodide. To prevent side reactions, the carboxylic acid moiety of the starting material is protected as a methyl ester, which is subsequently hydrolyzed in the final step to yield the target acid.

Workflow for Route A

Caption: Step-by-step workflow for the N-methylation route.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (Example)	Molar Equiv.
Methyl 2-(5-oxopyrrolidin-2-yl)acetate	157.17	10.0 g (63.6 mmol)	1.0
Sodium Hydride (60% dispersion in oil)	24.00	2.80 g (70.0 mmol)	1.1
Methyl Iodide	141.94	9.93 g (4.36 mL, 70.0 mmol)	1.1
Anhydrous Tetrahydrofuran (THF)	-	200 mL	-
Sodium Hydroxide (NaOH)	40.00	3.82 g (95.4 mmol)	1.5
Methanol	32.04	50 mL	-
Water (deionized)	18.02	50 mL	-
Hydrochloric Acid (conc.)	36.46	As needed	-
Ethyl Acetate	-	As needed	-
Saturated aq. NaCl (Brine)	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	As needed	-

Detailed Experimental Protocol

Step 1: N-Methylation of Methyl 2-(5-oxopyrrolidin-2-yl)acetate

• To a dry 500 mL round-bottom flask under an inert atmosphere (nitrogen or argon), add sodium hydride (60% dispersion, 2.80 g).

• Wash the sodium hydride with anhydrous hexane (2 x 20 mL) to remove the mineral oil, carefully decanting the hexane wash each time.

• Add anhydrous THF (100 mL) to the washed NaH and cool the suspension to 0 °C in an ice bath.

• Dissolve methyl 2-(5-oxopyrrolidin-2-yl)acetate (10.0 g) in anhydrous THF (100 mL) and add it dropwise to the stirred NaH suspension over 30 minutes.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes, then warm to room temperature and stir for 1 hour.

• Cool the reaction mixture back to 0 °C and add methyl iodide (4.36 mL) dropwise.

• Allow the reaction to warm to room temperature and stir overnight (approx. 16 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (50 mL) at 0 °C.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain crude methyl 2-(1-methyl-5-oxopyrrolidin-2-yl)acetate. This intermediate can be used in the next step without further purification.

Step 2: Saponification to 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

• Dissolve the crude methyl ester from the previous step in a mixture of methanol (50 mL) and water (50 mL).

• Add sodium hydroxide (3.82 g) and heat the mixture to reflux for 2-4 hours, until TLC analysis indicates the disappearance of the starting ester.

• Cool the mixture to room temperature and remove the methanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 1-2 by the slow addition of concentrated hydrochloric acid.

• Extract the acidic aqueous layer with ethyl acetate or dichloromethane (4 x 100 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by recrystallization (e.g., from ethyl acetate/hexane) or column chromatography to afford pure 2-(1-methyl-5-oxopyrrolidin-2-yl)acetic acid.

Protocol 2: Synthesis via Hydrolysis of a Nitrile Precursor (Route B)

This protocol is a highly efficient, single-step conversion of a commercially available chiral nitrile to the target carboxylic acid. Both acidic and basic hydrolysis are effective.[3][4][5] Basic hydrolysis is detailed below.

Principle and Rationale

Nitriles can be hydrolyzed to carboxylic acids under either acidic or basic conditions.[1] The reaction proceeds through an intermediate amide, which is subsequently hydrolyzed to the carboxylate salt (under basic conditions) or the carboxylic acid (under acidic conditions).[3] Basic hydrolysis is often preferred for its clean conversion. The process involves heating the nitrile with an aqueous base like sodium hydroxide. A final acidification step is required to protonate the resulting carboxylate salt to yield the desired carboxylic acid.[5]

Workflow for Route B

Caption: Step-by-step workflow for the nitrile hydrolysis route.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (Example)
(R)-2-(1-Methyl-5-oxopyrrolidin-2-yl)acetonitrile	138.17	5.0 g (36.2 mmol)
Sodium Hydroxide (NaOH)	40.00	4.34 g (108.6 mmol)
Water (deionized)	18.02	50 mL
Hydrochloric Acid (conc.)	36.46	As needed
Ethyl Acetate	-	As needed
Saturated aq. NaCl (Brine)	-	As needed
Anhydrous Magnesium Sulfate (MgSO₄)	-	As needed

Detailed Experimental Protocol

• In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine (R)-2-(1-Methyl-5-oxopyrrolidin-2-yl)acetonitrile (5.0 g), sodium hydroxide (4.34 g), and deionized water (50 mL).

• Heat the mixture to reflux and maintain for 4-6 hours. The reaction can be monitored by the cessation of ammonia gas evolution (test with moist pH paper) or by TLC analysis.

• After the reaction is complete, cool the flask to room temperature and then further in an ice-water bath.

• Slowly and carefully acidify the reaction mixture to pH 1-2 with concentrated hydrochloric acid. A precipitate may form.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (4 x 75 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude carboxylic acid.

• Purify the product by recrystallization or column chromatography as described in Route A to yield the final product.

Product Characterization and Validation

The identity and purity of the synthesized 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid should be confirmed using standard analytical techniques.

• ¹H NMR Spectroscopy: Expected signals would include a singlet for the N-methyl group, multiplets for the pyrrolidinone ring protons, and signals corresponding to the methylene protons of the acetic acid side chain. The carboxylic acid proton will appear as a broad singlet.

• ¹³C NMR Spectroscopy: Key resonances are expected for the two carbonyl carbons (lactam and carboxylic acid), the N-methyl carbon, and the carbons of the pyrrolidinone ring and the acetic acid side chain.

• Infrared (IR) Spectroscopy: Characteristic absorption bands should be observed for the O-H stretch of the carboxylic acid (broad, ~2500-3300 cm⁻¹), the C=O stretch of the carboxylic acid (~1710 cm⁻¹), and the C=O stretch of the lactam (~1680 cm⁻¹).

• Mass Spectrometry (MS): The molecular ion peak corresponding to the mass of the compound (157.17 g/mol ) should be observed, along with characteristic fragmentation patterns.

References

• Moodle. Preparation of Carboxylic Acids: Hydrolysis of Nitriles.
• Organic Chemistry Portal. Nitrile to Acid - Common Conditions.
• Chemguide. hydrolysis of nitriles.
• Chemistry LibreTexts. Making Carboxylic Acids by the Hydrolysis of Nitriles. (2023).
• Benchchem. Methyl 2-(5-oxopyrrolidin-2-yl)acetate | 67036-44-6.

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Analytical methods for quantification of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

An in-depth guide to the quantitative analysis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, a small polar analyte, is presented here for researchers, scientists, and professionals in drug development. This document provides detailed application notes and protocols for its quantification in biological matrices.

Introduction: The Analytical Challenge of a Polar Molecule

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (C7H11NO3, MW: 157.17 g/mol ) is a polar compound containing a carboxylic acid functional group and a lactam ring.[1][2] Its high polarity and low volatility present significant challenges for quantitative analysis, particularly in complex biological matrices like plasma or urine. Standard reversed-phase liquid chromatography (RP-LC) often provides insufficient retention for such hydrophilic compounds, leading to poor resolution from the solvent front.[3] Similarly, its low volatility and thermal instability make direct analysis by gas chromatography (GC) unfeasible without chemical modification.[4][5]

This guide details two robust and validated analytical methodologies to overcome these challenges: Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization. The choice of method will depend on available instrumentation, required sensitivity, and the specific sample matrix. All methodologies should be validated according to regulatory guidelines, such as those provided by the U.S. Food and Drug Administration (FDA).[6][7][8]

Method 1: Quantification by Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS)

HILIC is a powerful chromatographic technique for the separation of polar and hydrophilic compounds.[9] It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, typically acetonitrile.[10][11] A water-enriched layer forms on the surface of the stationary phase, and analyte retention is based on partitioning between this aqueous layer and the bulk organic mobile phase.[12][13] This approach provides excellent retention for polar compounds that are poorly retained in reversed-phase chromatography.[3] Coupling HILIC with tandem mass spectrometry (MS/MS) offers high sensitivity and selectivity for quantification in complex biological samples.[14]

Principle of the HILIC-MS/MS Method

This method involves a simple protein precipitation step to prepare the sample, followed by direct injection onto a HILIC column. The high organic content of the HILIC mobile phase is advantageous for electrospray ionization (ESI), often leading to enhanced MS sensitivity compared to traditional reversed-phase methods.[9][11] Quantification is achieved using a stable isotope-labeled internal standard to correct for matrix effects and variations in instrument response.

Experimental Protocol: HILIC-MS/MS

1. Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for removing the bulk of proteins from plasma or serum samples prior to analysis.[15][16]

• To 100 µL of plasma sample (or standard/QC) in a microcentrifuge tube, add 300 µL of cold acetonitrile containing the internal standard (e.g., 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid-d3).

• Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.[17]

• Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. HILIC-MS/MS Conditions

• LC System: UHPLC system capable of gradient elution.

• Column: A column designed for HILIC separations, such as one with an amide functional group (e.g., Thermo Scientific Acclaim HILIC-10, Waters ACQUITY UPLC BEH Amide).[3]

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (adjusted with formic acid).

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0.0-1.0 min: 95% B

  • 1.0-5.0 min: 95% to 50% B

  • 5.0-5.1 min: 50% to 95% B

  • 5.1-8.0 min: 95% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions:

  • Analyte (2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid): Q1: 158.1 -> Q3: 112.1 (Example transition, requires optimization).

  • Internal Standard (d3-analog): Q1: 161.1 -> Q3: 115.1 (Example transition, requires optimization).

Data Presentation: Expected Method Performance

The following table summarizes the expected quantitative performance parameters for the HILIC-MS/MS method, based on typical bioanalytical method validation guidelines.[13][18]

Parameter	Expected Performance
Linearity (r²)	>0.99
Lower Limit of Quant. (LLOQ)	1 - 10 ng/mL
Upper Limit of Quant. (ULOQ)	1000 - 5000 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (% CV)	<15% (<20% at LLOQ)
Recovery	Consistent and reproducible across the concentration range

Visualization: HILIC-MS/MS Workflow

Caption: HILIC-MS/MS workflow for quantification.

Method 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS) following Derivatization

GC-MS provides excellent chromatographic resolution and is a robust technique for many small molecules. However, for polar, non-volatile compounds like 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, derivatization is essential. Derivatization converts the polar functional groups (in this case, the carboxylic acid) into less polar, more volatile, and more thermally stable derivatives suitable for GC analysis.[19]

Principle of the GC-MS Method

This method employs a liquid-liquid extraction (LLE) to isolate the analyte from the biological matrix, followed by a silylation reaction. Silylation replaces the active hydrogen of the carboxylic acid group with a trimethylsilyl (TMS) group, significantly increasing its volatility.[20] The resulting TMS-ester is then analyzed by GC-MS. Quantification is performed using an internal standard that undergoes the same extraction and derivatization process.

Experimental Protocol: GC-MS

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 200 µL of plasma sample in a glass tube, add the internal standard and 50 µL of 1M HCl to acidify the sample (to ensure the carboxylic acid is in its neutral form).

• Add 1 mL of ethyl acetate, cap the tube, and vortex for 2 minutes.

• Centrifuge at 2,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer (ethyl acetate) to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization: Silylation

• To the dried extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine (as a catalyst and solvent).[20]

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Cool the vial to room temperature before GC-MS injection.

3. GC-MS Conditions

• GC System: Gas chromatograph with a split/splitless injector.

• Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial: 100°C, hold for 1 min.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 min at 280°C.

• Carrier Gas: Helium, constant flow of 1.0 mL/min.

• Mass Spectrometer: Single quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Source Temperature: 230°C.

• MS Quad Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the TMS-derivatized analyte and internal standard.

Data Presentation: Expected Method Performance

The following table summarizes the expected quantitative performance parameters for the GC-MS method.

Parameter	Expected Performance
Linearity (r²)	>0.99
Lower Limit of Quant. (LLOQ)	5 - 25 ng/mL
Upper Limit of Quant. (ULOQ)	1000 - 5000 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (% CV)	<15% (<20% at LLOQ)
Recovery	Consistent and reproducible

Visualization: GC-MS Workflow

Caption: GC-MS with derivatization workflow.

Discussion and Method Selection

• HILIC-MS/MS is generally the preferred method for this type of analyte due to its simpler sample preparation (protein precipitation vs. LLE and derivatization), higher throughput, and potentially better sensitivity.[3][11] The direct analysis of the underivatized compound also eliminates variability that can be introduced during a chemical derivatization step.

• GC-MS is a viable and robust alternative, especially if an LC-MS/MS system is not available.[21] While the sample preparation is more involved, GC offers excellent chromatographic efficiency. The key to a successful GC-MS method is ensuring the derivatization reaction is complete and reproducible.[19]

Both methods require careful validation to ensure they are accurate, precise, and reliable for the intended application, following established regulatory guidelines.[7][22] The selection between these two powerful techniques should be based on a laboratory's specific needs, sample load, and available expertise.

References

• Anonymous. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC - NIH.
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• Wikipedia contributors.
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• Zenkevich, I. G. (2005). Acids: Derivatization for GC Analysis. Encyclopedia of Analytical Science.
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• Lawson, G., & Schappler, J. (2018). Sample preparation for polar metabolites in bioanalysis. SciSpace.
• Judžentienė, A., & Padarauuskas, A. (2011). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Chemija.
• Lawson, G., & Schappler, J. (2018). Sample preparation for polar metabolites in bioanalysis. Analyst (RSC Publishing).
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• Alhajjaj, Z. (2013). How to prepare plasma samples for HPLC analysis?.
• Agilent Technologies. (2018). Sample preparation in a bioanalytical workflow – part 1. YouTube.
• De Marchi, E., et al. (2021). Rapid MALDI-MS Assays for Drug Quantification in Biological Matrices: Lessons Learned, New Developments, and Future Perspectives.
• National Center for Biotechnology Information. 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. PubChem.
• ChemScene. 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.
• Veni, K. K., et al. (2014). quantification of drugs in biological matrices by mass spectrometry and their applications to pharmacokinetic studies.
• A2B Chem. 2-(1-methyl-5-oxopyrrolidin-3-yl)acetic acid.
• BenchChem. (2025). Application Notes and Protocols for the Mass Spectrometry Analysis of 2-Methyl-5-oxohexanoic Acid.
• Khan, I., et al. (2013). GC-MS profile of bioactive compounds from medicinally important Periploca hydaspidis. African Journal of Pharmacy and Pharmacology.
• Pennington, J., et al. (2015). Development of an LC-MS method for ultra trace-level determination of 2,2,6,6-tetramethylpiperidine-1-oxl (TEMPO), a potential genotoxic impurity within active pharmaceutical ingredients. Journal of Pharmaceutical and Biomedical Analysis.
• D'Amico, F., et al. (2024). A validated LC-MS/MS method for simultaneous quantitation of piperacillin, cefazolin, and cefoxitin in rat plasma and twelve tissues. Journal of Pharmaceutical and Biomedical Analysis.
• BenchChem. (2025). Application Notes and Protocols for the Quantification of (2S)-2-methyl-5-oxohexanoic acid.
• Giordano, D., et al. (2019). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Molecules.
• Chem-Impex International. 5-Oxopyrrolidine-2-carboxylic acid methyl ester.
• Sigma-Aldrich. (2S)-1-Methyl-2-pyrrolidinyl acetic acid.
• Vaickelioniene, R., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Molecules.
• Zhang, H., et al. (2019). SPE/GC–MS Determination of 2-Pyrrolidone, N-Methyl-2-pyrrolidone, and N-Ethyl-2-pyrrolidone in Liquid Pesticide Formulations.

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Application Note: A Comprehensive Guide to the Use of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid as a Pharmaceutical Reference Standard

Abstract

In the landscape of pharmaceutical quality control, reference standards are the cornerstones of analytical testing, ensuring the identity, purity, and potency of active pharmaceutical ingredients (APIs) and finished drug products.[1] This document provides a detailed guide for researchers, scientists, and drug development professionals on the proper use of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid as a reference standard. This application note delineates the physicochemical properties of the compound, outlines protocols for its qualification, and provides step-by-step methodologies for its application in High-Performance Liquid Chromatography (HPLC) for the quantification of related impurities. The causality behind experimental choices is explained to provide a deeper understanding of the analytical process.

Introduction: The Role of Reference Standards in Pharmaceutical Development

Reference standards are highly characterized materials essential for the accurate and reproducible analytical testing of pharmaceuticals.[1][2] They serve as a benchmark against which a drug substance or drug product is evaluated. The United States Pharmacopeia (USP) defines reference standards as substances chosen for their high purity, critical characteristics, and suitability for their intended purpose.[3] Regulatory bodies worldwide, including the FDA and EMA, have stringent guidelines for the qualification and management of reference standards.[1]

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a key intermediate and potential impurity in the synthesis of various pharmaceutical compounds. Its accurate quantification is critical to ensure the safety and efficacy of the final drug product. This guide provides the necessary protocols for its use as a reference standard.

Physicochemical Properties of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

A thorough understanding of the physicochemical properties of a reference standard is fundamental to its proper handling, storage, and use in analytical methods.

Property	Value	Source
IUPAC Name	2-(1-methyl-5-oxopyrrolidin-2-yl)acetic acid	[4]
CAS Number	60307-25-7	[4][5]
Molecular Formula	C₇H₁₁NO₃	[4][5]
Molecular Weight	157.17 g/mol	[5]
Appearance	Solid (form may vary)	Assumed based on structure
Solubility	Soluble in water and polar organic solvents	Inferred from structure
Storage	Sealed in dry, 2-8°C	[5]

Qualification of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid as a Reference Standard

Before a substance can be used as a reference standard, its identity and purity must be rigorously established. This process, known as qualification, ensures the reliability of the standard.

Identity Confirmation

The identity of the candidate reference standard should be confirmed using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the presence of all expected functional groups.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, further confirming the structure.

• Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

Purity Assessment

The purity of the reference standard is a critical parameter. A combination of methods should be employed for a comprehensive assessment:

• Chromatographic Purity (HPLC): A high-resolution HPLC method should be developed and validated to separate and quantify any impurities. A purity of >99.5% is typically desired for a primary reference standard.

• Water Content: Determined by Karl Fischer titration.

• Residual Solvents: Assessed by Headspace Gas Chromatography (GC).

• Inorganic Impurities: Measured by Sulphated Ash/Residue on Ignition.

• Non-volatile Impurities: Analyzed by techniques like Thermogravimetric Analysis (TGA).

The final purity value is typically assigned by a mass balance calculation, taking into account all measured impurities.

Application in HPLC Analysis: Quantification of Impurities

This section provides a detailed protocol for the use of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid as a reference standard for the quantification of this compound as an impurity in a drug substance.

Principle

A reversed-phase HPLC method with UV detection is a common and robust technique for the analysis of polar, non-volatile compounds like 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. The method's performance is validated to ensure its accuracy, precision, linearity, and sensitivity.

Experimental Protocol: HPLC Method

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and resolution for polar compounds.
Mobile Phase A	0.1% Phosphoric Acid in Water	Acidified mobile phase improves peak shape for acidic analytes.
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase chromatography.
Gradient	0-5 min: 5% B; 5-25 min: 5-50% B; 25-30 min: 50% B; 30-31 min: 50-5% B; 31-40 min: 5% B	A gradient elution is necessary to elute the main API and any other impurities with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection Wavelength	210 nm	Wavelength at which the analyte exhibits significant absorbance.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Preparation of Solutions:

• Diluent: Mobile Phase A

• Reference Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Reference Standard Working Solution (1 µg/mL): Dilute 1.0 mL of the Reference Standard Stock Solution to 100.0 mL with the diluent.

• Sample Solution (10 mg/mL): Accurately weigh about 100 mg of the drug substance into a 10 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

System Suitability:

Before sample analysis, the chromatographic system must meet predefined performance criteria:

• Inject the diluent as a blank to ensure no interfering peaks are present.

• Inject the Reference Standard Working Solution five times.

• The relative standard deviation (RSD) of the peak area for the five replicate injections should be not more than 5.0%.

• The tailing factor for the 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid peak should be not more than 2.0.

• The theoretical plates for the 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid peak should be not less than 2000.

Analysis:

• Inject the Sample Solution in duplicate.

• Calculate the amount of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid in the drug substance using the following formula:

  % Impurity = (Area of Impurity in Sample / Area of Standard) x (Concentration of Standard / Concentration of Sample) x 100

Method Validation

The analytical method must be validated according to ICH guidelines to demonstrate its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizations

Experimental Workflow

Caption: HPLC analysis workflow for impurity quantification.

Logical Relationship of Reference Standards

Caption: Hierarchy and application of reference standards.

Conclusion

The use of well-characterized reference standards is a fundamental requirement for ensuring the quality of pharmaceutical products. This application note provides a comprehensive framework for the use of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid as a reference standard in a QC laboratory. By following the outlined protocols for qualification and HPLC analysis, researchers can ensure accurate and reliable quantification of this potential impurity, thereby contributing to the overall safety and efficacy of the final drug product.

References

• USP General Chapter <11> USP Reference Standards. (n.d.). Retrieved from uspbpep.com. [Link]

• Reference Standards in the Pharmaceutical Industry - MRIGlobal. (n.d.). Retrieved from MRIGlobal. [Link]

• Reference Standards | CDMO - Cambrex Corporation. (n.d.). Retrieved from Cambrex Corporation. [Link]

• Regulatory Guide On Reference Standard | PDF | Pharmacovigilance | Medical Device - Scribd. (n.d.). Retrieved from Scribd. [Link]

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Applications of 5-Oxopyrrolidine Derivatives in Antimicrobial Drug Discovery: A Technical Guide for Researchers

In an era marked by the escalating threat of antimicrobial resistance, the exploration of novel chemical scaffolds is paramount to the discovery of next-generation therapeutic agents. Among the myriad of heterocyclic compounds, the 5-oxopyrrolidine core, a five-membered lactam structure, has emerged as a privileged scaffold in medicinal chemistry. Its prevalence in natural products with diverse biological activities has inspired the synthesis and evaluation of a multitude of derivatives.[1] This technical guide provides an in-depth exploration of the applications of 5-oxopyrrolidine derivatives in antimicrobial drug discovery, offering detailed protocols and field-proven insights for researchers, scientists, and drug development professionals.

The 5-Oxopyrrolidine Scaffold: A Versatile Core for Antimicrobial Design

The 5-oxopyrrolidine ring system offers a unique combination of structural rigidity and synthetic tractability, making it an attractive starting point for the design of novel antimicrobial agents. The core can be readily functionalized at various positions, allowing for the systematic exploration of structure-activity relationships (SAR). Notably, derivatives bearing azole, diazole, and hydrazone moieties have demonstrated significant antimicrobial potential.[1][2]

A key strategy in the development of potent 5-oxopyrrolidine-based antimicrobials involves the introduction of specific substituents that enhance their interaction with microbial targets. For instance, the incorporation of a 5-nitrothiophene substituent has been shown to confer promising and selective activity against multidrug-resistant Staphylococcus aureus strains, including those resistant to linezolid and tedizolid.[2][3] This highlights the critical role of targeted chemical modifications in optimizing the antimicrobial profile of this scaffold.

Section 1: Antibacterial and Antifungal Applications

5-Oxopyrrolidine derivatives have demonstrated significant promise as antibacterial and antifungal agents, particularly against Gram-positive bacteria and a range of fungal pathogens.[1][4]

Proposed Mechanisms of Action

While the precise molecular mechanisms of action for many synthetic 5-oxopyrrolidine derivatives are still under active investigation, several plausible targets have been proposed based on studies of structurally related compounds.

• Inhibition of Acetyl-CoA Carboxylase (ACC): A compelling line of evidence points towards the inhibition of bacterial fatty acid synthesis. Natural products containing a pyrrolidinedione structure, such as moiramide B and andrimid, have been shown to target the carboxyltransferase subunits of bacterial acetyl-CoA carboxylase (ACC).[5] ACC catalyzes the first committed step in fatty acid biosynthesis, an essential pathway for bacterial survival.[5][6] The inhibition of the biotin carboxylase component of ACC has also been demonstrated.[6] It is hypothesized that synthetic 5-oxopyrrolidine derivatives may share this mechanism, disrupting the integrity of the bacterial cell membrane by interfering with fatty acid production.[5][6]

• Disruption of Peptidoglycan Synthesis: The lactam ring is a well-known pharmacophore present in β-lactam antibiotics, which famously inhibit the synthesis of the bacterial cell wall.[7] It has been suggested that compounds containing a lactam ring, such as 5-oxopyrrolidine derivatives, may interfere with the function of enzymes like transpeptidases and transglycosylases, which are crucial for the final stages of peptidoglycan assembly.[7][8] This disruption leads to a compromised cell wall and ultimately, bacterial cell death.[7]

Structure-Activity Relationship (SAR) Insights

The antimicrobial potency of 5-oxopyrrolidine derivatives is intricately linked to the nature and position of their substituents. Extensive research has revealed several key SAR trends:

• Hydrazone Moiety: The incorporation of a hydrazone linkage at the C-3 position of the pyrrolidinone ring is a common strategy that often leads to enhanced antimicrobial activity.[1]

• Aromatic and Heterocyclic Substituents: The nature of the aromatic or heterocyclic ring attached to the hydrazone is a critical determinant of activity. Electron-withdrawing groups, such as nitro groups, on these rings can significantly increase potency.[2] For example, derivatives containing 5-nitrothiophene or 5-nitrofuran moieties have shown superior activity against a range of bacterial strains.[7]

• N-1 Phenyl Substitution: Modifications to the phenyl ring at the N-1 position of the pyrrolidinone core also influence biological activity. The presence of substituents on this ring can modulate the pharmacokinetic and pharmacodynamic properties of the molecule.

Below is a visual representation of the general structure and key modification points of antimicrobial 5-oxopyrrolidine derivatives.

Caption: Key modification points on the 5-oxopyrrolidine scaffold influencing antimicrobial activity.

Protocol: Synthesis of a Representative 5-Oxopyrrolidine Hydrazone Derivative

This protocol details the synthesis of 1-(4-acetamidophenyl)-N'-[(5-nitrothiophen-2-yl)methylidene]-5-oxopyrrolidine-3-carbohydrazide, a compound that has demonstrated significant antibacterial activity.[2]

Step 1: Synthesis of 1-(4-acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid

• In a round-bottom flask, combine N-(4-aminophenyl)acetamide (75 g, 0.5 mol) and itaconic acid (98 g, 0.75 mol) in 100 mL of water.

• Reflux the mixture for 12 hours.

• After cooling, add 100 mL of 5% hydrochloric acid and stir for 5 minutes.

• Filter the resulting crystalline solid, wash with water, and purify by dissolving in a 5% sodium hydroxide solution.

• Filter the solution and acidify the filtrate with hydrochloric acid to a pH of 5 to precipitate the pure product.

Step 2: Synthesis of N'-(4-(4-(hydrazinecarbonyl)-2-oxopyrrolidin-1-yl)phenyl)acetamide

• Reflux a mixture of the carboxylic acid from Step 1 (7.87 g, 0.03 mol), methanol (100 mL), and a catalytic amount of sulfuric acid (10 drops) for 20 hours.

• Add hydrazine monohydrate (12 g, 0.24 mol) to the reaction mixture and continue to reflux for an additional 2 hours.

• Cool the mixture and collect the precipitated product by filtration.

Step 3: Synthesis of the Final Hydrazone Derivative

• To a hot solution of the hydrazide from Step 2 (0.5 g, 1.8 mmol) in 60 mL of water containing a few drops of hydrochloric acid, add a solution of 5-nitrothiophene-2-carbaldehyde (2.7 mmol) in 5 mL of 2-propanol.

• Reflux the mixture for 2 hours.

• Upon cooling, the final product will precipitate. Collect the solid by filtration, wash with water, and dry.

The following diagram illustrates the synthetic workflow.

Caption: Synthetic workflow for a potent 5-oxopyrrolidine hydrazone derivative.

Protocol: Antimicrobial Susceptibility Testing via Broth Microdilution

The broth microdilution method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[7]

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Stock solution of the 5-oxopyrrolidine derivative in a suitable solvent (e.g., DMSO)

• Positive control (broth with inoculum, no compound)

• Negative control (broth only)

Procedure:

• Prepare serial two-fold dilutions of the 5-oxopyrrolidine derivative in CAMHB in the wells of the microtiter plate. The final volume in each well should be 50 µL.

• Prepare the bacterial inoculum by suspending colonies from an overnight culture in sterile saline to match the 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Add 50 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 100 µL.

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC by visually inspecting the plates for the lowest concentration of the compound that completely inhibits visible bacterial growth.

Data Interpretation:

The MIC value is a critical parameter in assessing the antimicrobial potency of a compound.[1] Lower MIC values indicate greater potency. These values should be compared to established clinical breakpoints for reference antibiotics to gauge the potential clinical relevance of the novel derivative.[4]

MIC (µg/mL)	Interpretation	Implication for Drug Discovery
≤ 2	Potent Activity	Promising candidate for further development.
4 - 16	Moderate Activity	May require optimization to improve potency.
≥ 32	Weak or No Activity	Likely not a viable lead compound without significant modification.

Section 2: Potential Antiviral Applications

While the antibacterial and antifungal properties of 5-oxopyrrolidine derivatives are more extensively documented, there is emerging interest in their potential as antiviral agents.

Putative Antiviral Mechanisms

• Neuraminidase Inhibition: Some pyrrolidine derivatives have been designed and synthesized as inhibitors of viral neuraminidase, a key enzyme for the release of newly formed influenza virus particles from infected cells.[9][10] The structural similarity of the 5-oxopyrrolidine core to the sialic acid substrate of neuraminidase suggests that these derivatives could act as competitive inhibitors, thus preventing viral propagation.[11]

• Viral Entry Inhibition: The initial stages of viral infection, including attachment and entry into host cells, present attractive targets for antiviral intervention.[12][13] While direct evidence for 5-oxopyrrolidine derivatives as broad-spectrum viral entry inhibitors is limited, the related compound, poly-γ-glutamic acid (a polymer of glutamic acid, from which pyroglutamic acid is derived), has been shown to interfere with the entry of enveloped viruses.[14] This suggests that the 5-oxopyrrolidine scaffold could be explored for the development of novel viral entry inhibitors.

The following diagram illustrates the potential points of intervention for 5-oxopyrrolidine derivatives in the viral life cycle.

Caption: Potential antiviral mechanisms of 5-oxopyrrolidine derivatives.

Conclusion and Future Directions

The 5-oxopyrrolidine scaffold represents a highly versatile and promising platform for the discovery of novel antimicrobial agents. The synthetic accessibility of these compounds, coupled with their demonstrated efficacy against a range of microbial pathogens, underscores their potential to address the growing challenge of antimicrobial resistance. Future research should focus on elucidating the precise molecular mechanisms of action of these derivatives to enable rational, target-based drug design. Furthermore, a more systematic exploration of their antiviral potential is warranted, particularly in the context of emerging and re-emerging viral threats. The detailed protocols and insights provided in this guide are intended to empower researchers to advance the development of this important class of antimicrobial compounds.

References

• The antimicrobial activity of 5-oxopyrrolidine derivative 21 against... - ResearchGate. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Al-a-z-mi, A., Mickevicius, V., & Vaickelioniene, R. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Pharmaceuticals, 15(8), 970. [Link]

• Krikštaponis, K., Šiugždaitė, J., Vaickelionienė, R., Mickevičius, V., & Grybaitė, B. (2025). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Molecules, 30(12), 1-19.

• WOAH. (2025). Antimicrobial susceptibility testing (Broth microdilution method). Retrieved from [Link]

• Raza, A., et al. (2022). Synthesis, antimicrobial and molecular docking study of structural analogues of 3-((5-(dimethylcarbamoyl)pyrrolidin-3-yl)thio)-6-(1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid. Journal of King Saud University - Science, 34(8), 102315.
• Mickevičius, V., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and...
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Development of anticancer agents from 5-oxopyrrolidine scaffolds

An In-Depth Guide to the Development of Anticancer Agents from 5-Oxopyrrolidine Scaffolds

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

The 5-oxopyrrolidine (also known as 2-pyrrolidinone) ring is a privileged heterocyclic scaffold that forms the core of numerous biologically active compounds, including approved pharmaceuticals.[1] Its structural versatility and favorable pharmacological properties have made it a focal point in the design of novel therapeutic agents. This guide provides a comprehensive overview of the rationale, synthetic strategies, and bio-evaluation protocols for developing potent anticancer agents based on the 5-oxopyrrolidine scaffold. We delve into the causality behind experimental design, present detailed, field-proven protocols, and synthesize structure-activity relationship (SAR) data to guide researchers in this promising area of oncology drug discovery.

Introduction: The 5-Oxopyrrolidine Scaffold in Oncology

The 5-oxopyrrolidine moiety is a five-membered lactam that offers a unique combination of features beneficial for drug design. Its non-planar, flexible conformation allows for precise spatial orientation of substituents to optimize interactions with biological targets.[1] Furthermore, the lactam group can act as both a hydrogen bond donor and acceptor, facilitating strong and specific binding to enzyme active sites or protein receptors.

The development of anticancer agents from this scaffold often involves a modular approach: a core 5-oxopyrrolidine ring is functionalized at various positions to modulate potency, selectivity, and pharmacokinetic properties. A particularly successful strategy has been the synthesis of derivatives from 1-aryl-5-oxopyrrolidine-3-carboxylic acids, which serve as versatile intermediates for a wide array of chemical modifications.[2][3]

This document outlines the complete workflow, from initial synthesis to biological characterization, providing the technical foundation for researchers to explore and optimize this chemical class for oncology applications.

Strategic Workflow for 5-Oxopyrrolidine Drug Discovery

The development process follows a logical and iterative progression. The initial synthesis of a core scaffold is followed by the creation of a diverse library of analogues. These compounds are then subjected to rigorous biological screening to identify initial hits. Subsequent rounds of synthesis and testing, guided by structure-activity relationship (SAR) analysis, lead to the optimization of lead compounds with improved efficacy and safety profiles.

Caption: High-level workflow for anticancer drug discovery using the 5-oxopyrrolidine scaffold.

Synthetic Protocols: Building the Chemical Library

A common and effective route to a diverse library of potential anticancer agents begins with the synthesis of a 1-aryl-5-oxopyrrolidine-3-carboxylic acid core. This core is then typically converted to a carbohydrazide intermediate, which is a versatile building block for generating a wide range of derivatives, most notably hydrazones.[2][4]

Protocol 3.1: Synthesis of 1-(4-Acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid (Core Scaffold)

This protocol describes the foundational reaction between a primary amine and itaconic acid to form the core scaffold.[2][3]

• Reactants:

  • N-(4-aminophenyl)acetamide (1 equivalent)

  • Itaconic acid (1 equivalent)

  • Solvent: Deionized water

• Procedure:

  • Combine N-(4-aminophenyl)acetamide and itaconic acid in a round-bottom flask.

  • Add deionized water to create a slurry.

  • Heat the mixture to reflux and maintain for 12 hours with stirring.

  • After cooling to room temperature, acidify the mixture with 5% HCl to precipitate the product.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry in a vacuum oven.

  • The resulting compound, 1-(4-acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid, can be characterized by NMR and IR spectroscopy.

Protocol 3.2: Synthesis of 1-(4-Aminophenyl)-5-oxopyrrolidine-3-carbohydrazide (Key Intermediate)

This protocol involves the deacetylation of the core scaffold and subsequent conversion to a carbohydrazide, which is essential for further derivatization.

• Deacetylation:

  • Reflux the product from Protocol 3.1 in 10% HCl for 12 hours.

  • Cool the solution and neutralize with a base (e.g., sodium acetate) to precipitate the deacetylated product, 1-(4-aminophenyl)-5-oxopyrrolidine-3-carboxylic acid.

  • Filter, wash, and dry the product.

• Esterification and Hydrazinolysis:

  • Reflux the deacetylated acid in methanol with a catalytic amount of sulfuric acid for 20 hours to form the methyl ester.

  • Remove the methanol under reduced pressure.

  • Add hydrazine hydrate to the crude ester and reflux for 2 hours.

  • Cool the reaction mixture. The carbohydrazide product will precipitate.

  • Collect the solid by filtration, wash with a cold solvent like ethanol, and dry.

Protocol 3.3: General Synthesis of N'-Substituted-5-oxopyrrolidine-3-carbohydrazones (Derivative Library)

Hydrazones are a class of compounds known for their broad biological activities.[5][6] This protocol details their synthesis via condensation.

• Reactants:

  • 5-oxopyrrolidine-3-carbohydrazide intermediate (from Protocol 3.2) (1 equivalent)

  • Substituted aldehyde or ketone (e.g., 5-nitrothiophene-2-carbaldehyde) (1.1 equivalents)

  • Solvent: 2-Propanol

• Procedure:

  • Dissolve the carbohydrazide intermediate in 2-propanol in a round-bottom flask.

  • Add the corresponding aldehyde or ketone to the solution.

  • Heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The hydrazone product will typically precipitate.

  • Collect the product by vacuum filtration, wash with cold 2-propanol, and dry.

  • Purify further by recrystallization if necessary.

Caption: Generalized synthetic pathway for creating a 5-oxopyrrolidine hydrazone library.

Biological Evaluation: Screening for Anticancer Activity and Selectivity

The primary goal of the initial biological screening is to identify compounds that potently inhibit cancer cell viability while exhibiting minimal toxicity towards normal, non-cancerous cells. This dual-screening approach is critical for identifying candidates with a favorable therapeutic window.

Protocol 4.1: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability.

• Cell Culture:

  • Culture human lung adenocarcinoma A549 cells in appropriate media (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) at 37°C in a humidified 5% CO₂ incubator.

• Assay Procedure:

  • Seed A549 cells into a 96-well plate at a density of ~1 x 10⁴ cells per well and allow them to adhere overnight.

  • Prepare stock solutions of the synthesized 5-oxopyrrolidine derivatives in DMSO.

  • Treat the cells with the compounds at a fixed concentration (e.g., 100 µM) for 24 hours.[2][7] Include wells with a vehicle control (DMSO) and a positive control (e.g., Cisplatin).

  • After the incubation period, add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance at ~570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells:

    • % Viability = (Absorbance_Treated / Absorbance_Control) * 100

Protocol 4.2: In Vitro Cytotoxicity Assay on Non-Cancerous Cells

To assess the selectivity of the compounds, the same MTT assay protocol is performed in parallel using a non-cancerous cell line.

• Cell Culture:

  • Use a relevant normal cell line, such as human small airway epithelial cells (HSAEC1-KT), to model potential toxicity in healthy tissue.[2]

• Assay Procedure:

  • Follow the exact steps outlined in Protocol 4.1, but substitute A549 cells with the non-cancerous cell line.

• Data Analysis:

  • Calculate the viability of the non-cancerous cells. A highly selective compound will show high viability in the non-cancerous cell line and low viability in the cancer cell line at the same concentration.

Structure-Activity Relationship (SAR) and Data Interpretation

Systematic analysis of how structural modifications impact biological activity is the cornerstone of lead optimization. By comparing the anticancer and cytotoxicity data of various analogues, key structural motifs responsible for potency and selectivity can be identified.

Table 1: Anticancer Activity of Representative 5-Oxopyrrolidine Derivatives

The following table summarizes published data for a series of derivatives tested at 100 µM for 24 hours, illustrating key SAR insights.[2][7]

Compound ID	Key Structural Feature / Moiety	A549 Cancer Cell Viability (%)	HSAEC1-KT Normal Cell Viability (%)	SAR Insight
4	Unsubstituted Carbohydrazide	~85%	>90%	The base carbohydrazide is largely inactive.
5	Hydrazone (Phenyl)	~80%	>90%	Simple phenyl substitution offers no significant improvement.
7	Hydrazone (4-Bromophenyl)	~61%	~75%	Halogen substitution (Br) enhances anticancer activity but also increases cytotoxicity.
8	Hydrazone (4-Dimethylaminophenyl)	~35%	>90%	The dimethylamino group provides a significant boost in potency with excellent selectivity.
20	Bis-hydrazone (2-Thienyl)	<20%	>80%	Heterocyclic moieties, particularly thiophene, dramatically increase anticancer activity.
21	Bis-hydrazone (5-Nitro-2-thienyl)	<10%	>80%	Adding an electron-withdrawing nitro group to the thiophene ring further enhances potency while maintaining selectivity.
CP	Cisplatin (Control)	~55%	~60%	Several synthesized compounds outperform the standard chemotherapeutic drug in this assay.

• Conversion of the carbohydrazide to a hydrazone is crucial for anticancer activity.[2]

• A free amino group on the core phenyl ring is generally more favorable for potent and selective anticancer activity than an acetylamino group.[2][7]

• Introducing heterocyclic fragments, such as thiophene, is a highly effective strategy for increasing potency.[7] The addition of an electron-withdrawing group (e.g., nitro) to the heterocycle can further amplify this effect.

Mechanism of Action: Unveiling the Molecular Target

While the exact mechanism for many 5-oxopyrrolidine derivatives is still under investigation, emerging evidence suggests that they may function as multi-kinase inhibitors.[8] Protein kinases are crucial regulators of cell signaling pathways that control cell growth, proliferation, and survival, and they are frequently dysregulated in cancer.

Molecular docking studies have suggested that certain 5-oxopyrrolidine-hydrazone derivatives can bind effectively to the active sites of key protein kinases, such as the non-receptor tyrosine kinase SRC and the serine/threonine-protein kinase BRAF.[8]

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Application Notes and Protocols for the Analysis of Pyrrolidone Compounds by High-Performance Liquid Chromatography (HPLC)

Abstract

This comprehensive technical guide provides detailed application notes and validated protocols for the analysis of various pyrrolidone compounds using High-Performance Liquid Chromatography (HPLC). Pyrrolidones, a critical class of compounds, are utilized as intermediates, solvents, and polymers in the pharmaceutical and chemical industries.[1][2] Ensuring their purity and quantifying their presence in different matrices is paramount for quality control and regulatory compliance. This document outlines methodologies for both small molecule pyrrolidones (e.g., 2-pyrrolidone, N-methyl-2-pyrrolidone, N-vinylpyrrolidone) and the polymeric form, polyvinylpyrrolidone (PVP). The guide delves into the rationale behind method development, including the selection of stationary phases, mobile phase optimization, and detection techniques, providing researchers, scientists, and drug development professionals with the necessary tools for robust and reliable analysis.

Introduction: The Analytical Importance of Pyrrolidone Compounds

The pyrrolidone ring is a fundamental scaffold in numerous industrially significant molecules. From the versatile solvent N-methyl-2-pyrrolidone (NMP) to the widely used pharmaceutical excipient polyvinylpyrrolidone (PVP), the ability to accurately and precisely quantify these compounds is a constant requirement.[2][3] HPLC stands as the premier analytical technique for this purpose, offering high resolution, sensitivity, and specificity for the separation and quantification of the parent compound and any potential impurities.[1] This guide will explore the nuances of developing and validating HPLC methods for this diverse class of compounds.

Fundamental Principles of Pyrrolidone Analysis by HPLC

The selection of an appropriate HPLC method is contingent on the physicochemical properties of the target pyrrolidone analyte, the sample matrix, the required sensitivity, and available instrumentation.[1] Two primary modes of separation are commonly employed: Reversed-Phase HPLC (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC).

• Reversed-Phase HPLC (RP-HPLC): This is the most common approach for the analysis of small molecule pyrrolidones. Separation is based on the hydrophobic interactions between the analyte and a nonpolar stationary phase (e.g., C18).[1][4] A polar mobile phase, typically a mixture of water and acetonitrile or methanol, is used to elute the compounds.[1][5] The retention of pyrrolidones can be fine-tuned by adjusting the organic modifier concentration and the pH of the mobile phase.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is particularly useful for highly polar pyrrolidone derivatives that show little or no retention in RP-HPLC.[1] It utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent (e.g., acetonitrile) and a small amount of aqueous buffer.[1] This technique is also amenable to coupling with mass spectrometry (MS) due to the high organic content of the mobile phase, which facilitates efficient spray ionization.[1]

• Size Exclusion Chromatography (SEC): For the analysis of polyvinylpyrrolidone (PVP), a polymeric pyrrolidone, SEC is the method of choice.[3][6] This technique separates molecules based on their size in solution. Larger polymer chains elute earlier than smaller ones.

The Causality Behind Experimental Choices

The decision to use a particular HPLC method is driven by the analyte's properties. For instance, small, relatively non-polar pyrrolidones like N-vinyl-2-pyrrolidone are well-suited for RP-HPLC on a C18 column.[2][5] More polar analytes may require a more polar stationary phase or a different separation mode like HILIC. For polymeric materials like PVP, where the primary characteristic of interest is the molecular weight distribution, SEC is the only logical choice.[6]

The choice of detector is equally critical. UV detection is widely used due to its simplicity and robustness, with pyrrolidones typically exhibiting absorbance at low UV wavelengths (around 200-235 nm).[2][7] For higher sensitivity and specificity, especially in complex matrices, mass spectrometry (MS/MS) is the preferred detection method.[1][8]

HPLC Method Development and Optimization

A systematic approach to method development is crucial for achieving a robust and reliable analytical method.[9] The following diagram illustrates a logical workflow for developing an HPLC method for pyrrolidone compounds.

Caption: Logical workflow for HPLC method development for pyrrolidone analysis.

Detailed Application Protocols

The following protocols are provided as a starting point for the analysis of specific pyrrolidone compounds. It is essential to note that these methods may require optimization for specific applications and instrumentation.

Protocol 1: Purity Determination of 2-Pyrrolidinone by Reversed-Phase HPLC with UV Detection

This protocol is a general representation of a reversed-phase method for the purity assessment of 2-pyrrolidinone.[1]

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• UV-Vis detector

Chromatographic Conditions:

Parameter	Condition
Column	C18 (e.g., Inertsil ODS-3), 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 210 nm
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh approximately 50 mg of 2-pyrrolidinone and dissolve it in a 50 mL volumetric flask with the initial mobile phase composition (95:5 Water:Acetonitrile).[1]

• Further dilute to a final concentration of approximately 0.1 mg/mL.[1]

Data Analysis: Quantification is typically performed using the area percent method for purity determination. For quantification against a reference standard, a calibration curve should be generated.

Protocol 2: Quantification of N-Methyl-2-pyrrolidone (NMP) in Water by Reversed-Phase HPLC-UV

This method is suitable for determining the concentration of NMP in aqueous samples.[7]

Instrumentation:

• HPLC system with an isocratic pump

• Autosampler

• Variable wavelength UV detector

Chromatographic Conditions:

Parameter	Condition
Column	C18 (Octadecyl reversed-phase), 4.6 x 250 mm, 5 µm
Mobile Phase	Methanol:Water (10:90, v/v)
Elution	Isocratic
Flow Rate	1.0 mL/min
Detection	UV at 205 nm
Injection Volume	100 µL (or up to 500 µL for trace analysis)

Sample Preparation: Aqueous samples can often be injected directly after filtration through a 0.45 µm filter. For trace analysis, a larger injection volume may be necessary.[7]

Protocol 3: Analysis of Polyvinylpyrrolidone (PVP) by Size Exclusion Chromatography (SEC) with UV Detection

This method is designed for the determination of total PVP in formulations, such as ophthalmic solutions.[6]

Instrumentation:

• HPLC system with an isocratic pump

• Autosampler

• UV detector or Refractive Index (RI) detector

Chromatographic Conditions:

Parameter	Condition
Column	SEC column suitable for aqueous mobile phases (e.g., TSKgel G1000PW)
Mobile Phase	0.05 M Sodium Acetate:Methanol (80:20, v/v)
Elution	Isocratic
Flow Rate	0.5 mL/min
Column Temperature	50 °C
Detection	UV at 220 nm
Injection Volume	20 µL

Sample and Standard Preparation:

• Prepare a stock solution of PVP in water at a concentration of 0.5 mg/mL.[6]

• For analysis, dilute the stock solution and samples to a final working concentration of 0.1 mg/mL with water.[6]

Method Validation: Ensuring Trustworthiness and Reliability

A self-validating system is one where the method's performance is continuously monitored and demonstrated to be suitable for its intended purpose. Method validation is performed according to the International Council for Harmonisation (ICH) guidelines (Q2(R1)).[10][11]

Key Validation Parameters:

Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is often demonstrated through forced degradation studies.[12][13]
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range. A correlation coefficient (r²) of ≥ 0.999 is typically desired.[1]
Accuracy	The closeness of the test results obtained by the method to the true value. It is often assessed by recovery studies of spiked samples, with typical acceptance criteria of 98-102%.[1][14]
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is expressed as the relative standard deviation (%RSD), which should typically be ≤ 2%.[1]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[1][14]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[1][14]
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[6]

The following diagram illustrates the interrelationship of the core validation parameters.

Caption: Interconnectivity of key HPLC method validation parameters.

Conclusion

The HPLC methods detailed in this guide provide a robust framework for the analysis of a range of pyrrolidone compounds. By understanding the underlying principles of chromatographic separation and detector response, and by adhering to systematic method development and validation protocols, researchers can ensure the generation of high-quality, reliable, and reproducible data. The provided protocols serve as a solid foundation upon which tailored, application-specific methods can be developed and implemented in both research and quality control environments.

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• 4. Separation of N-Methyl-2-pyrrolidone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Separation of N-Vinyl-2-pyrrolidone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. academic.oup.com [academic.oup.com]
• 7. tandfonline.com [tandfonline.com]
• 8. fda.gov [fda.gov]
• 9. actascientific.com [actascientific.com]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. researchgate.net [researchgate.net]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. openaccessjournals.com [openaccessjournals.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Assays Involving 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Introduction: Unveiling the Potential of a Pyrrolidone Derivative

The pyrrolidone (or 2-oxopyrrolidine) chemical family has been a subject of intense scientific scrutiny for over three decades, primarily for its effects on the central nervous system.[1] The parent compound of this class, piracetam, was the first to be described as a "nootropic" agent—a substance that may enhance learning and memory.[1] Subsequent research has expanded the therapeutic potential of pyrrolidone derivatives to include neuroprotection following stroke and applications as antiepileptic agents.[1]

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a member of this intriguing class of compounds. Its structure, featuring a five-membered lactam ring, is a key motif found in many pharmacologically active molecules.[2] While the specific biological activities of this particular acid are not yet extensively documented in publicly available literature, its structural similarity to other nootropic and neuroprotective agents makes it a compelling candidate for investigation in a variety of cell-based assays.

This guide provides detailed protocols for researchers, scientists, and drug development professionals to explore the biological effects of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, with a focus on assays relevant to neurobiology and general cytotoxicity. The protocols are designed to be self-validating systems, explaining the scientific rationale behind experimental choices to ensure robust and reproducible results.

Part 1: Foundational Assays: Cytotoxicity and Cell Viability

Before investigating the specific neuroprotective or other biological effects of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, it is crucial to determine its intrinsic cytotoxicity. This baseline information is essential for designing subsequent experiments and interpreting their results. The MTT assay is a widely used, reliable method for assessing cell viability.

Scientific Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, converting the yellow, water-soluble compound into a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of living, metabolically active cells.

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Detailed Protocol for MTT Assay

Materials:

• 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

• Human cell line (e.g., SH-SY5Y neuroblastoma or HepG2 hepatoma cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well clear flat-bottom plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate.

  • Include wells for "cells only" (negative control) and "medium only" (blank).

  • Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow cells to attach.

• Compound Preparation and Treatment:

  • Prepare a stock solution of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid in a suitable solvent (e.g., sterile water or DMSO).

  • Perform serial dilutions of the stock solution in complete medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. For the negative control, add 100 µL of medium with the same concentration of solvent used for the compound.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently pipette to ensure complete dissolution.

  • Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Subtract the average absorbance of the blank wells from all other readings.

• Calculate the percentage of cell viability for each concentration using the following formula:

  • % Viability = (Absorbance of treated cells / Absorbance of negative control cells) x 100

• Plot the % viability against the compound concentration to generate a dose-response curve and determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Concentration (µM)	Average Absorbance (570 nm)	% Cell Viability
0 (Control)	1.25	100%
1	1.23	98.4%
10	1.19	95.2%
50	1.10	88.0%
100	0.95	76.0%
250	0.65	52.0%
500	0.30	24.0%

Part 2: Neuroprotection Assays

Given the known neuroprotective properties of the pyrrolidone class, a key application for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is in assays that model neuronal stress and damage. A common and relevant model is glutamate-induced excitotoxicity.

Scientific Principle of Glutamate-Induced Excitotoxicity Assay

Glutamate is the primary excitatory neurotransmitter in the central nervous system. However, excessive glutamate can lead to neuronal cell death, a phenomenon known as excitotoxicity. This process is implicated in various neurological disorders, including stroke and neurodegenerative diseases. This assay evaluates the ability of a compound to protect neurons from glutamate-induced cell death.

Experimental Workflow: Neuroprotection Assay

Caption: Workflow for a glutamate-induced excitotoxicity neuroprotection assay.

Detailed Protocol for Neuroprotection Assay

Materials:

• Differentiated SH-SY5Y cells or primary cortical neurons

• 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

• Glutamate solution

• Cell culture medium appropriate for the cell type

• Cell viability assay kit (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• 96-well white-walled, clear-bottom plates (for luminescence)

Procedure:

• Cell Culture:

  • Seed and differentiate SH-SY5Y cells or culture primary neurons in 96-well plates according to standard protocols.

• Compound Pre-treatment:

  • Prepare dilutions of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid in culture medium at concentrations determined to be non-toxic from the MTT assay.

  • Remove the existing medium and add the compound dilutions to the cells.

  • Include a "vehicle control" group (solvent only) and a "glutamate only" control group.

  • Incubate for 1-2 hours at 37°C.

• Glutamate Challenge:

  • Add glutamate to all wells except the "vehicle control" group to a final concentration that induces significant but not complete cell death (this concentration needs to be optimized, but 50 µM is a common starting point).

  • Incubate for 24 hours at 37°C.

• Viability Assessment:

  • Perform a cell viability assay according to the manufacturer's instructions. For CellTiter-Glo®, this involves adding the reagent, incubating briefly, and measuring luminescence.

Data Analysis:

• Normalize the data by setting the luminescence of the "vehicle control" (no compound, no glutamate) to 100% viability and the "glutamate only" control to the baseline for toxicity.

• Calculate the percentage of neuroprotection for each concentration of the test compound:

  • % Neuroprotection = [(RLU_treated - RLU_glutamate) / (RLU_vehicle - RLU_glutamate)] x 100

  • Where RLU is the Relative Luminescence Units.

• Plot the % neuroprotection against the compound concentration to determine the EC₅₀ (the concentration at which 50% of the maximal protective effect is observed).

Treatment Group	Compound Conc. (µM)	Average RLU	% Neuroprotection
Vehicle Control	0	98,500	N/A
Glutamate Only	0	35,200	0%
Test Compound	1	48,100	20.4%
Test Compound	10	65,700	48.2%
Test Compound	50	82,400	74.6%

Part 3: Mechanistic Insights - Neurite Outgrowth Assay

To further explore the potential neurotrophic effects of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, a neurite outgrowth assay can be employed. This assay assesses the ability of a compound to promote the growth of axons and dendrites from neurons, a key process in neural development and repair.

Scientific Principle of Neurite Outgrowth Assay

Neurite outgrowth is a fundamental process in the development and regeneration of the nervous system. Compounds that promote neurite outgrowth may have therapeutic potential for neurodegenerative diseases or nerve injury. This assay typically uses a neuronal cell line (like PC-12 or SH-SY5Y) that can be induced to differentiate and extend neurites. The effect of the test compound on the length and number of these neurites is then quantified using microscopy and image analysis.

Signaling Pathway: A Potential Mechanism of Action

While the exact mechanism of pyrrolidone derivatives is not fully elucidated, many neurotrophic and neuroprotective pathways converge on the activation of protein kinases such as Akt and ERK, which in turn promote cell survival and growth by inhibiting pro-apoptotic factors and activating transcription factors involved in neuritogenesis.

Caption: Hypothesized signaling pathway for neuroprotection and neurite outgrowth.

Detailed Protocol for Neurite Outgrowth Assay

Materials:

• PC-12 or SH-SY5Y cells

• 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

• Nerve Growth Factor (NGF) as a positive control

• Culture plates coated with a suitable substrate (e.g., collagen)

• High-content imaging system or fluorescence microscope

• Image analysis software (e.g., ImageJ)

Procedure:

• Cell Seeding:

  • Seed cells on coated plates at a low density to allow for clear visualization of individual cells and their neurites.

• Treatment:

  • Treat cells with various concentrations of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

  • Include a vehicle control and a positive control (e.g., 50 ng/mL NGF).

  • Incubate for 48-72 hours.

• Fixation and Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells and stain with an antibody against a neuronal marker (e.g., β-III tubulin) followed by a fluorescent secondary antibody. Stain nuclei with DAPI.

• Imaging and Analysis:

  • Acquire images using a high-content imaging system or fluorescence microscope.

  • Use image analysis software to quantify:

    • The percentage of cells with neurites longer than a defined threshold (e.g., twice the cell body diameter).

    • The average neurite length per cell.

    • The number of neurites per cell.

Data Analysis:

• Compare the neurite outgrowth parameters in compound-treated cells to both the vehicle control and the positive control (NGF).

• Statistical significance can be determined using ANOVA followed by a post-hoc test.

Conclusion

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid belongs to a class of compounds with significant therapeutic potential, particularly in the realm of neuroscience. The protocols outlined in this application note provide a robust framework for initiating the investigation of its biological activities. By starting with foundational cytotoxicity assays and progressing to more specific neuroprotection and neurite outgrowth models, researchers can systematically characterize the effects of this compound and uncover its potential as a novel therapeutic agent.

References

• PubChem. 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. National Center for Biotechnology Information. [Link]

• Gouliaev, A. H., & Senning, A. (1994). Piracetam and other structurally related nootropics. Brain Research Reviews, 19(2), 180–222. [Link]

• Wiench, B., et al. (2021). Discovery of New 3-(Benzo[b]Thiophen-2-yl)Pyrrolidine-2,5-Dione Derivatives as Potent Antiseizure and Antinociceptive Agents—In Vitro and In Vivo Evaluation. Molecules, 26(11), 3375. [Link]

• Di Micco, S., et al. (2019). From Nature to Synthetic Compounds: Novel 1(N),2,3 Trisubstituted-5-oxopyrrolidines Targeting Multiple Myeloma Cells. Molecules, 24(12), 2289. [Link]

• Kalcheva, D., et al. (2022). A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. Pharmaceuticals, 15(5), 556. [Link]

• Betti, N. A., Hussain, R. I., & Kadhem, S. A. (2020). Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives. Mustansiriyah Journal of Science, 31(1), 84-93. [Link]

• MD Biosciences. Cell-based Assays. MD Biosciences. [Link]

• PubChem. Late-stage luminescence-based cell-based dose response assay to identify inhibitors of NADPH oxidase 1 (NOX1): Cytotoxicity assay 2. National Center for Biotechnology Information. [Link]

Sources

• 1. Pyrrolidone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Derivatization of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid for enhanced activity

Anwendungs- und Protokollleitfaden

Thema: Derivatisierung von 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure zur Steigerung der Aktivität

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung für die Geschäftsleitung

Dieses Dokument bietet eine detaillierte wissenschaftliche Anleitung zur chemischen Modifikation von 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure, einer Verbindung, die strukturell mit der nootropischen Substanz Pyroglutaminsäure verwandt ist. Das primäre Ziel der Derivatisierung ist die Steigerung der biologischen Aktivität, insbesondere im Kontext der neuroaktiven oder kognitionsfördernden Eigenschaften. Wir untersuchen drei zentrale Derivatisierungsstrategien: Veresterung, Amidierung und Peptidkopplung. Jede Strategie wird hinsichtlich ihrer chemischen Grundlagen, potenziellen pharmakologischen Vorteile und detaillierten Laborprotokolle erörtert. Dieser Leitfaden soll als praktische Ressource für Forscher dienen, um neue Analoga mit verbessertem therapeutischem Potenzial zu entwerfen, zu synthetisieren und zu bewerten.

Einleitung und wissenschaftliche Begründung

2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure gehört zur Familie der Pyroglutaminsäure-Derivate. Pyroglutaminsäure selbst ist als endogener Metabolit bekannt und zeigt nootropische (kognitionsfördernde) Wirkungen, die vermutlich durch die Modulation cholinerger und glutamaterger Neurotransmittersysteme vermittelt werden[1][2]. Die Stammverbindung, 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure[3], besitzt eine freie Carbonsäuregruppe, die ein idealer Ausgangspunkt für chemische Modifikationen ist.

Die Derivatisierung dieser Carbonsäuregruppe ist eine bewährte Strategie in der medizinischen Chemie, um mehrere pharmakokinetische und pharmakodynamische Eigenschaften zu optimieren:

• Verbesserung der Bioverfügbarkeit: Die Umwandlung der polaren Carbonsäure in eine lipophilere Gruppe (z. B. einen Ester oder ein Amid) kann die Permeabilität durch biologische Membranen, einschließlich der Blut-Hirn-Schranke, erhöhen. Dies ist für ZNS-wirkende Medikamente von entscheidender Bedeutung.

• Modulation der Zielbindung: Die Einführung neuer funktioneller Gruppen kann zusätzliche Wasserstoffbrückenbindungen, hydrophobe oder ionische Wechselwirkungen mit dem biologischen Zielprotein (z. B. einem Rezeptor oder Enzym) ermöglichen und so die Bindungsaffinität und -selektivität erhöhen.

• Prodrug-Strategien: Ester-Derivate können als Prodrugs fungieren, die in vivo durch Esterasen zur aktiven Carbonsäure hydrolysiert werden. Dies kann die Stabilität des Wirkstoffs während der Absorption und Verteilung verbessern.

• Erforschung des Struktur-Aktivitäts-Beziehungs-Raums (SAR): Die systematische Synthese einer Bibliothek von Derivaten ermöglicht es Forschern, die Beziehung zwischen der chemischen Struktur und der biologischen Aktivität zu verstehen, was zur Identifizierung von Leitstrukturen mit optimierten Eigenschaften führt.

Das folgende Diagramm veranschaulicht den allgemeinen Arbeitsablauf von der Auswahl der Stammverbindung bis zur biologischen Bewertung der synthetisierten Derivate.

Abbildung 1: Allgemeiner Arbeitsablauf für die Derivatisierung und Evaluierung.

Derivatisierungsstrategien und Protokolle

Dieser Abschnitt beschreibt drei primäre chemische Ansätze zur Modifikation der Carbonsäuregruppe. Für jede Strategie werden die zugrunde liegende Logik und ein detailliertes, validierbares Protokoll bereitgestellt.

Strategie 1: Veresterung zur Bildung von Prodrugs

Rationale: Die Veresterung ist eine der einfachsten Methoden, um die Lipophilität zu erhöhen und ein Prodrug zu erzeugen. Die Wahl des Alkohol-Restes (R-OH) ermöglicht eine Feinabstimmung der physikochemischen Eigenschaften. Einfache Alkylester (z. B. Methyl-, Ethylester) sind üblich, aber auch komplexere Alkohole können verwendet werden, um die Stabilität oder die Zielgerichtetheit zu beeinflussen.

Protokoll 2.1.1: Fischer-Veresterung (Säurekatalysiert)

Dieses klassische Protokoll eignet sich gut für die Synthese einfacher Alkylester und erfordert leicht zugängliche Reagenzien.

• Materialien:

  • 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure (1 Äq.)

  • Geeigneter Alkohol (z. B. Methanol, Ethanol; als Lösungsmittel im großen Überschuss)

  • Konzentrierte Schwefelsäure (H₂SO₄) oder Chlorwasserstoffgas (HCl) (katalytische Menge, z. B. 5 Tropfen pro 10 mmol Säure)

  • Gesättigte Natriumbicarbonatlösung (NaHCO₃)

  • Wasserfreies Natriumsulfat (Na₂SO₄) oder Magnesiumsulfat (MgSO₄)

  • Organisches Lösungsmittel für die Extraktion (z. B. Ethylacetat, Dichlormethan)

• Schritt-für-Schritt-Anleitung:

  • Lösen Sie 1,0 g (6,36 mmol) 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure in 50 mL des gewünschten Alkohols (z. B. Methanol) in einem Rundkolben.

  • Kühlen Sie die Lösung in einem Eisbad auf 0 °C ab.

  • Fügen Sie vorsichtig unter Rühren 0,5 mL konzentrierte Schwefelsäure hinzu.

  • Entfernen Sie das Eisbad und erhitzen Sie die Reaktionsmischung für 4-6 Stunden unter Rückfluss. Überwachen Sie den Reaktionsfortschritt mittels Dünnschichtchromatographie (DC).

  • Nach Abschluss der Reaktion kühlen Sie die Mischung auf Raumtemperatur ab und entfernen den überschüssigen Alkohol unter reduziertem Druck.

  • Lösen Sie den Rückstand in 50 mL Ethylacetat und überführen Sie ihn in einen Scheidetrichter.

  • Waschen Sie die organische Phase vorsichtig mit 3 x 30 mL gesättigter NaHCO₃-Lösung, um die restliche Säure zu neutralisieren (Vorsicht: CO₂-Entwicklung!).

  • Waschen Sie die organische Phase anschließend mit 30 mL Wasser und 30 mL gesättigter Kochsalzlösung (Sole).

  • Trocknen Sie die organische Phase über wasserfreiem Na₂SO₄, filtrieren Sie das Trockenmittel ab und dampfen Sie das Lösungsmittel unter reduziertem Druck ein, um den rohen Ester zu erhalten.

  • Validierung: Reinigen Sie das Rohprodukt mittels Säulenchromatographie (Kieselgel, geeignetes Eluentensystem wie Hexan:Ethylacetat). Charakterisieren Sie das reine Produkt mittels ¹H-NMR, ¹³C-NMR und Massenspektrometrie (MS), um die Struktur und Reinheit zu bestätigen.

Strategie 2: Amidierung zur Einführung neuer funktioneller Gruppen

Rationale: Die Bildung von Amiden führt zu neutralen, oft sehr stabilen Verbindungen. Die Verwendung verschiedener Amine (R-NH₂) ermöglicht die Einführung einer breiten Palette von funktionellen Gruppen (z. B. aromatische Ringe, Heterozyklen, Alkylketten), die spezifische Wechselwirkungen mit dem biologischen Ziel eingehen können. Dies ist eine leistungsstarke Methode zur Erforschung von SAR.

Abbildung 2: Schematische Darstellung der Amidkopplungsreaktion.

Protokoll 2.2.1: HATU-vermittelte Amidkopplung

HATU (1-[Bis(dimethylamino)methylen]-1H-1,2,3-triazolo[4,5-b]pyridinium-3-oxid-hexafluorophosphat) ist ein hocheffizientes Kopplungsreagenz, das schnelle Reaktionszeiten und geringe Racemisierung ermöglicht, was besonders bei der Kopplung an chirale Amine wichtig ist[4].

• Materialien:

  • 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure (1,0 Äq.)

  • Gewünschtes primäres oder sekundäres Amin (1,1 Äq.)

  • HATU (1,1 Äq.)

  • N,N-Diisopropylethylamin (DIPEA) (2,5 Äq.)

  • Wasserfreies N,N-Dimethylformamid (DMF) als Lösungsmittel

  • Diethylether (für die Fällung)

  • 0,5 M Salzsäurelösung (HCl)

  • Gesättigte Natriumbicarbonatlösung (NaHCO₃)

• Schritt-für-Schritt-Anleitung:

  • Lösen Sie 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure (500 mg, 3,18 mmol) in 10 mL wasserfreiem DMF in einem trockenen Rundkolben unter Stickstoffatmosphäre.

  • Fügen Sie das Amin (3,50 mmol, 1,1 Äq.) und DIPEA (1,38 mL, 7,95 mmol, 2,5 Äq.) zur Lösung hinzu.

  • In einem separaten Gefäß lösen Sie HATU (1,33 g, 3,50 mmol, 1,1 Äq.) in 5 mL wasserfreiem DMF.

  • Fügen Sie die HATU-Lösung tropfenweise zur Reaktionsmischung bei Raumtemperatur hinzu.

  • Rühren Sie die Mischung für 2-4 Stunden bei Raumtemperatur. Überwachen Sie den Reaktionsfortschritt mittels LC-MS oder DC.

  • Nach Abschluss der Reaktion gießen Sie die Reaktionsmischung in 100 mL Eiswasser, was zur Fällung des Produkts führen kann. Alternativ kann das DMF unter Hochvakuum entfernt werden.

  • Extrahieren Sie das wässrige Gemisch mit 3 x 50 mL Ethylacetat.

  • Kombinieren Sie die organischen Phasen und waschen Sie sie nacheinander mit 2 x 30 mL 0,5 M HCl, 2 x 30 mL Wasser, 2 x 30 mL gesättigter NaHCO₃-Lösung und 30 mL Sole.

  • Trocknen Sie die organische Phase über wasserfreiem MgSO₄, filtrieren und dampfen Sie das Lösungsmittel ein.

  • Validierung: Reinigen Sie das Rohprodukt mittels Säulenchromatographie oder präparativer HPLC. Analysieren Sie die finale Verbindung mittels ¹H-NMR, ¹³C-NMR und hochauflösender Massenspektrometrie (HRMS), um die Identität und Reinheit zu bestätigen.

Strategie 3: Peptidkopplung zur Synthese von Peptidomimetika

Rationale: Die Kopplung der Säure an eine Aminosäure oder ein kurzes Peptid erzeugt Peptidomimetika. Diese Strategie ist besonders vielversprechend, da sie die strukturelle Starrheit des Pyrrolidinon-Kerns mit der chemischen Vielfalt der Aminosäure-Seitenketten kombiniert. Solche Moleküle können an Peptidrezeptoren binden oder Peptid-Protein-Wechselwirkungen nachahmen.

Protokoll 2.3.1: Festphasen-Peptidsynthese (SPPS)

Die Festphasensynthese ermöglicht eine einfache Aufreinigung, da überschüssige Reagenzien durch Waschen entfernt werden können. Hier wird die Kopplung an einen an ein Harz gebundenen Aminosäureester beschrieben.

• Materialien:

  • Fmoc-geschützte Aminosäure, vorbeladen auf Wang- oder 2-Chlorotritylchlorid-Harz (z. B. Fmoc-Gly-Wang-Harz)

  • 20 % (v/v) Piperidin in DMF (zur Fmoc-Entschützung)

  • 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure (3 Äq. bezogen auf die Harzbeladung)

  • Kopplungsreagenz: HBTU (2,9 Äq.) und HOBt (3 Äq.)

  • Base: DIPEA (6 Äq.)

  • Lösungsmittel: DMF, Dichlormethan (DCM)

  • Spaltcocktail (z. B. 95 % Trifluoressigsäure (TFA), 2,5 % Wasser, 2,5 % Triisopropylsilan (TIS))

• Schritt-für-Schritt-Anleitung:

  • Quellen des Harzes: Geben Sie das Harz (z. B. 0,1 mmol Beladung) in ein Festphasen-Reaktionsgefäß und lassen Sie es 30 Minuten in DCM quellen. Waschen Sie es anschließend 3x mit DMF.

  • Fmoc-Entschützung: Behandeln Sie das Harz mit 20 % Piperidin in DMF (1 x 2 min, dann 1 x 10 min), um die Fmoc-Schutzgruppe von der Aminosäure zu entfernen.

  • Waschen Sie das Harz gründlich (5x mit DMF, 3x mit DCM, 3x mit DMF), um Piperidin und Nebenprodukte zu entfernen.

  • Aktivierung und Kopplung: In einem separaten Gefäß lösen Sie 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure (47 mg, 0,3 mmol), HBTU (110 mg, 0,29 mmol) und HOBt (46 mg, 0,3 mmol) in 2 mL DMF. Fügen Sie DIPEA (104 µL, 0,6 mmol) hinzu und schütteln Sie die Mischung für 2 Minuten zur Voraktivierung.

  • Geben Sie die aktivierte Säurelösung zum Harz und schütteln Sie die Mischung für 2 Stunden bei Raumtemperatur.

  • Validierung der Kopplung: Führen Sie einen qualitativen Ninhydrin-Test (Kaiser-Test) durch. Eine erfolgreiche Kopplung wird durch ein negatives Ergebnis (farblose oder gelbe Perlen) angezeigt. Bei einem positiven Ergebnis (blaue Perlen) wiederholen Sie den Kopplungsschritt.

  • Waschen Sie das Harz gründlich (5x mit DMF, 5x mit DCM).

  • Spaltung vom Harz: Behandeln Sie das getrocknete Harz mit 2 mL des Spaltcocktails für 2 Stunden bei Raumtemperatur.

  • Filtrieren Sie das Harz ab und sammeln Sie das Filtrat. Fällen Sie das Produkt durch Zugabe von kaltem Diethylether aus. Zentrifugieren Sie die Suspension, dekantieren Sie den Überstand und waschen Sie den Niederschlag erneut mit kaltem Ether.

  • Aufreinigung und Analyse: Trocknen Sie das Rohprodukt und reinigen Sie es mittels präparativer RP-HPLC. Bestätigen Sie die Identität und Reinheit des finalen Peptidomimetikums durch LC-MS und/oder MALDI-TOF-MS.

Zusammenfassung der Daten und Vergleich der Strategien

Die Auswahl der Derivatisierungsstrategie hängt vom spezifischen Ziel des Forschungsprojekts ab. Die folgende Tabelle fasst die wichtigsten Merkmale der einzelnen Ansätze zusammen.

Eigenschaft	Veresterung	Amidierung	Peptidkopplung
Primäres Ziel	Prodrugs, Erhöhung der Lipophilität	SAR-Studien, Einführung neuer Interaktionspunkte	Peptidomimetika, Nachahmung von Peptidstrukturen
Chemische Stabilität	Mäßig (hydrolytisch spaltbar)	Hoch	Hoch (Amidbindung)
Synthetische Komplexität	Gering bis mäßig	Mäßig	Hoch (erfordert Schutzgruppenstrategien)
Typische Reagenzien	H₂SO₄, Alkohole	HATU, EDC/HOBt, Amine, DIPEA	HBTU/HOBt, Fmoc-Aminosäuren, SPPS-Harze, TFA
Vorteile	Einfach, reversibel in vivo	Große chemische Vielfalt, hohe Stabilität	Hohe strukturelle und funktionelle Komplexität
Nachteile	Begrenzte strukturelle Vielfalt	Irreversibel, kann Wasserlöslichkeit verringern	Teure Reagenzien, mehrstufige Synthese

Tabelle 1: Vergleich der Derivatisierungsstrategien.

Bewertung der gesteigerten Aktivität

Nach der erfolgreichen Synthese und Charakterisierung ist die pharmakologische Bewertung der neuen Derivate entscheidend. Angesichts des nootropischen Potenzials der Stammverbindung sollten die Assays auf neuroaktive Eigenschaften abzielen.

• In-vitro-Rezeptorbindungsstudien: Die Untersuchung der Affinität der Derivate zu relevanten ZNS-Rezeptoren ist ein wichtiger erster Schritt. Basierend auf der Aktivität von Pyroglutaminsäure und verwandten Nootropika[2][5] sind folgende Ziele von Interesse:

  • Glutamatrezeptoren (z. B. AMPA, NMDA)

  • Muskarinische und nikotinische Acetylcholinrezeptoren

  • GABA-Rezeptoren

• Zellbasierte Assays: Funktionelle Assays können die Wirkung der Verbindungen auf die zelluläre Signalübertragung messen, z. B. durch Messung von Kalzium-Einstrom oder Second-Messenger-Spiegeln nach Rezeptoraktivierung.

• In-vivo-Verhaltensmodelle: Um die kognitionsfördernde Wirkung zu bewerten, können Tiermodelle eingesetzt werden, die Lernen und Gedächtnis testen, wie z. B.:

  • Morris-Wasserlabyrinth

  • Passiver Vermeidungstest

  • Objekterkennungstest Diese Tests werden oft nach Induktion einer Amnesie (z. B. durch Scopolamin) durchgeführt, um das Potenzial der Verbindungen zur Umkehrung kognitiver Defizite zu bewerten[2].

• Pharmakokinetische Studien: Die Messung von Parametern wie der Konzentration im Gehirn nach systemischer Verabreichung ist entscheidend, um zu bestätigen, dass die Derivatisierung tatsächlich die Penetration der Blut-Hirn-Schranke verbessert hat.

Schlussfolgerung

Die Derivatisierung von 2-(1-Methyl-5-oxopyrrolidin-2-yl)essigsäure über ihre Carbonsäuregruppe ist ein vielversprechender Ansatz zur Entwicklung neuer neuroaktiver Wirkstoffe mit potenziell verbesserten pharmakologischen Profilen. Die hier vorgestellten Strategien – Veresterung, Amidierung und Peptidkopplung – bieten ein flexibles Toolkit für die medizinische Chemie. Jede Methode ermöglicht die gezielte Modifikation von physikochemischen und strukturellen Eigenschaften. Die bereitgestellten detaillierten Protokolle bieten eine solide Grundlage für die praktische Umsetzung dieser Synthesen im Labor. Eine systematische Anwendung dieser Techniken, gefolgt von einer gründlichen biologischen Evaluierung, hat das Potenzial, neue Leitstrukturen für die Behandlung kognitiver Störungen zu identifizieren.

Referenzen

• Gouliaev, A. H., & Senning, A. (1994). Piracetam and other structurally related nootropics. Brain Research Reviews.

• Synthesis and Psychotropic Activity of a Series of 4-Aminopyroglutamates. AIP Publishing. [Link]

• Pepeu, G., & Spignoli, G. (1989). Nootropic drugs and brain cholinergic mechanisms. Progress in Neuro-Psychopharmacology and Biological Psychiatry. [Link]

• Malík, M., & Tlustoš, P. (2022). Nootropics as Cognitive Enhancers: Types, Dosage and Side Effects of Smart Drugs. Nutrients. [Link]

• Grybaitė, B., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Molecules. [Link]

• Nikolaus, S., et al. (2019). Pharmacological profiling of novel psychoactive substances. ResearchGate. [Link]

• de la Torre, B. G., & Albericio, F. (2024). Synthesis of the Antimicrobial Peptide Murepavadin Using Novel Coupling Agents. Biomolecules. [Link]

• PubChem. 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. National Center for Biotechnology Information. [Link]

• Wang, D., et al. (2021). Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. Communications Chemistry. [Link]

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Application Notes and Protocols for In Vitro Evaluation of Pyrrolidone Derivatives

Abstract

The pyrrolidone ring is a significant heterocyclic scaffold found in numerous biologically active compounds, demonstrating a wide array of pharmacological activities including nootropic, neuroprotective, anti-inflammatory, and anticancer effects.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental design of in vitro studies for pyrrolidone derivatives. It outlines detailed protocols for assessing cytotoxicity, neuroprotection, and anti-inflammatory potential, emphasizing the scientific rationale behind each experimental choice to ensure data integrity and reproducibility.

Introduction: The Therapeutic Promise of Pyrrolidone Derivatives

For over three decades, the pyrrolidone chemical family has been a subject of intense research, initially focusing on their "nootropic" or cognitive-enhancing effects.[1][4] Piracetam, the archetypal nootropic, paved the way for the exploration of a vast chemical space.[1][4] Subsequent research has unveiled the potential of these compounds in neuroprotection following stroke and as antiepileptic agents.[1][4] The mechanisms of action are diverse and not yet fully elucidated, suggesting that different derivatives may act through distinct pathways.[1][4]

The versatility of the pyrrolidone scaffold allows for synthetic modifications that can tune its pharmacological profile, leading to derivatives with potent anti-inflammatory, antimicrobial, antiviral, and anticancer properties.[2] This guide focuses on establishing a robust in vitro screening cascade to characterize the biological activities of novel pyrrolidone derivatives, providing a foundational dataset for further preclinical and clinical development.

Preliminary Considerations: Setting the Stage for Success

Before embarking on specific bioassays, careful planning and preparation are paramount. The physicochemical properties of the pyrrolidone derivatives will dictate their handling and formulation.

Compound Management

• Solubility Testing: The pyrrolidone motif can enhance aqueous solubility.[5] However, derivatives with hydrophobic substitutions may require dissolution in an organic solvent like dimethyl sulfoxide (DMSO) before being diluted in aqueous cell culture media. It is critical to determine the maximum tolerable DMSO concentration for each cell line, as it can induce cytotoxicity.

• Stock Solution Preparation: Prepare high-concentration stock solutions (e.g., 10-100 mM) in a suitable solvent. Aliquot and store at -20°C or -80°C to minimize freeze-thaw cycles and prevent degradation.

• Stability: Assess the stability of the derivatives in the chosen solvent and culture media under experimental conditions (e.g., 37°C, 5% CO2).

Cell Line Selection

The choice of cell line is contingent on the therapeutic hypothesis. The following table provides a non-exhaustive list of commonly used cell lines for relevant assays.

Therapeutic Area	Recommended Cell Lines	Rationale
Neuroprotection/Nootropic	SH-SY5Y (human neuroblastoma)	Differentiable into neuron-like cells; widely used for neurotoxicity and neuroprotection studies.[6]
HT-29 (human colon adenocarcinoma)	Used in studies of antiproliferative effects.[2]
Primary Cortical Neurons	More physiologically relevant model for excitotoxicity and neuroprotection.[7]
Anti-inflammatory	RAW 264.7 (murine macrophage)	Standard model for studying inflammation; produces nitric oxide (NO) and pro-inflammatory cytokines upon stimulation.
L929 (murine fibroblast)	Used for cytotoxicity testing of potential anti-inflammatory compounds.[2]
General Cytotoxicity	HepG2 (human hepatocarcinoma)	Represents a liver model to assess potential hepatotoxicity.[6]
HCT116 (human colon cancer)	A common cancer cell line for evaluating anticancer effects.[2]

Foundational Assays: Assessing Cytotoxicity

A primary step in profiling any new compound is to determine its cytotoxic potential. This establishes a therapeutic window and informs the concentration range for subsequent mechanistic studies.

Rationale and Causality

Cytotoxicity assays measure the degree to which a compound induces cell death. Two common methods, the MTT and LDH assays, provide complementary information. The MTT assay measures metabolic activity, an indicator of cell viability, while the LDH assay quantifies membrane integrity by measuring the release of lactate dehydrogenase (LDH) from damaged cells.[8][9] Running both provides a more complete picture of the compound's effect on cell health.

Experimental Workflow: Cytotoxicity Assessment

Caption: General workflow for assessing the cytotoxicity of pyrrolidone derivatives.

Detailed Protocol: MTT Assay

Objective: To determine the concentration of a pyrrolidone derivative that reduces the viability of a cell population by 50% (IC50).

Materials:

• Cells of interest (e.g., SH-SY5Y)

• Complete culture medium

• Pyrrolidone derivatives

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Prepare serial dilutions of the pyrrolidone derivatives in complete culture medium.

• Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

• Incubate for the desired exposure time (e.g., 24 or 48 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control.

Detailed Protocol: LDH Cytotoxicity Assay

Objective: To quantify cell death by measuring the release of lactate dehydrogenase (LDH) into the culture medium.[8]

Materials:

• Cells and compounds prepared as in the MTT assay.

• Commercially available LDH cytotoxicity assay kit (e.g., CyQUANT™ LDH Cytotoxicity Assay Kit).[8]

• 96-well microplates

• Microplate reader

Procedure:

• Follow steps 1-4 of the MTT assay protocol.

• Set up controls as per the kit manufacturer's instructions, including a maximum LDH release control (cell lysis).[10]

• Carefully transfer an aliquot of the cell-free supernatant from each well to a new 96-well plate.[8][10]

• Add the LDH reaction mixture provided in the kit to each well.

• Incubate for 30 minutes at room temperature, protected from light.[8][10]

• Add the stop solution provided in the kit.

• Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[8]

• Calculate the percentage of cytotoxicity based on the absorbance values, according to the kit's manual.

Probing Neuroprotective Effects

Many pyrrolidone derivatives are investigated for their potential to protect neurons from various insults, a key feature for treating neurodegenerative diseases and stroke.[1][4]

Rationale and Causality

In vitro models of neurotoxicity aim to replicate the cellular stresses observed in neurological disorders. Two prevalent models are oxidative stress and excitotoxicity.

• Oxidative Stress: Induced by agents like hydrogen peroxide (H2O2), this model mimics the damage caused by reactive oxygen species (ROS), a common pathological feature in neurodegeneration.[11][12] H2O2 is widely used to induce oxidative damage in cellular models.[11]

• Excitotoxicity: Induced by excessive glutamate, this model simulates the neuronal damage that occurs in conditions like stroke and epilepsy, where over-activation of glutamate receptors leads to cell death.[13][14]

Experimental Workflow: Neuroprotection Assays

Caption: Workflow for evaluating the neuroprotective effects of pyrrolidone derivatives.

Detailed Protocol: Oxidative Stress Model

Objective: To assess the ability of pyrrolidone derivatives to protect neuronal cells from H2O2-induced oxidative stress.

Materials:

• Differentiated SH-SY5Y cells or primary cortical neurons.

• Pyrrolidone derivatives.

• Hydrogen peroxide (H2O2).

• MTT assay reagents.

Procedure:

• Seed and differentiate neuronal cells in a 96-well plate.

• Pre-incubate the cells with various non-toxic concentrations of the pyrrolidone derivatives for 1 to 24 hours.

• Induce oxidative stress by adding a predetermined optimal concentration of H2O2 (typically in the 100-500 µM range for a few hours of exposure) to the wells.[11] Include a control group treated with H2O2 alone.

• After the H2O2 incubation period, remove the medium.

• Assess cell viability using the MTT assay as described previously.

• Calculate the percentage of neuroprotection afforded by the compound compared to the H2O2-only treated cells.

Detailed Protocol: Glutamate-Induced Excitotoxicity Model

Objective: To evaluate if pyrrolidone derivatives can protect neurons from glutamate-induced cell death.[13]

Materials:

• Primary cortical neurons or a suitable neuronal cell line.

• Pyrrolidone derivatives.

• L-glutamate.

• MTT or LDH assay reagents.

Procedure:

• Culture primary neurons for 14-16 days in vitro to allow for mature receptor expression.[7]

• Pre-incubate the neurons with non-toxic concentrations of the pyrrolidone derivatives for 24 hours.[13]

• Induce excitotoxicity by exposing the cells to a high concentration of glutamate (e.g., 50-300 µM) for a short duration (e.g., 5-15 minutes) in a buffer solution, followed by a return to normal culture medium.[7][15]

• After 24 hours post-insult, assess neuronal viability using the MTT or LDH assay.

• Quantify the protective effect by comparing the viability of compound-treated cells to those exposed to glutamate alone.

Characterizing Anti-inflammatory Activity

The anti-inflammatory potential of pyrrolidone derivatives can be screened using cell-based assays that model key aspects of the inflammatory response.[16][17]

Rationale and Causality

Inflammation is a complex process involving various cell types and mediators. Macrophages play a central role. When activated by stimuli like lipopolysaccharide (LPS), they produce inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines (e.g., TNF-α, IL-6). Measuring the inhibition of these mediators is a standard method to screen for anti-inflammatory activity. Many anti-inflammatory drugs work by inhibiting enzymes like cyclooxygenase (COX), which are key to producing inflammatory prostaglandins.[17]

Signaling Pathway: LPS-induced Inflammation

Caption: Simplified LPS-induced pro-inflammatory signaling cascade in macrophages.

Detailed Protocol: Nitric Oxide (NO) Inhibition Assay

Objective: To measure the ability of pyrrolidone derivatives to inhibit the production of nitric oxide in LPS-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line.

• Pyrrolidone derivatives.

• Lipopolysaccharide (LPS).

• Griess Reagent system.

• 96-well microplates.

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

• Pre-treat the cells with non-toxic concentrations of the pyrrolidone derivatives for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include unstimulated and LPS-only controls.

• After incubation, collect 50 µL of the cell culture supernatant.

• Add 50 µL of Sulfanilamide solution (Component A of Griess Reagent) and incubate for 5-10 minutes at room temperature, protected from light.

• Add 50 µL of NED solution (Component B) and incubate for another 5-10 minutes.

• Measure the absorbance at 540 nm.

• Calculate the concentration of nitrite (a stable product of NO) using a sodium nitrite standard curve. Determine the percentage inhibition of NO production.

Data Interpretation and Presentation

Consistent and clear data presentation is crucial for interpreting results and making informed decisions about compound progression.

IC50/EC50 Determination

For all assays, results should be expressed as IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) values. These are determined by plotting the percentage of inhibition or effect against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Summary Data Table

Compound ID	Cytotoxicity IC50 (µM) [SH-SY5Y]	Neuroprotection EC50 (µM) [H2O2 model]	Anti-inflammatory IC50 (µM) [NO Inhibition]
Pyrrolidone-A	> 100	5.2	12.5
Pyrrolidone-B	15.8	25.1	> 50
Pyrrolidone-C	89.2	1.8	2.4
Control
Donepezil	> 100	8.7 (Ref)	N/A
Indomethacin	> 100	N/A	9.8 (Ref)

Data are representative and for illustrative purposes only.

Conclusion

The experimental designs and protocols detailed in this guide provide a robust framework for the initial in vitro characterization of novel pyrrolidone derivatives. By systematically evaluating cytotoxicity, neuroprotective potential, and anti-inflammatory activity, researchers can efficiently identify promising lead candidates. This structured approach, grounded in scientific rationale, ensures the generation of high-quality, reproducible data essential for advancing drug discovery programs targeting a multitude of diseases.

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Application Note: A Comprehensive Guide to the Formulation of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid for Preclinical Biological Testing

Abstract

The transition of a novel chemical entity from synthesis to biological evaluation is a critical juncture in drug discovery. The reliability and reproducibility of preclinical data are fundamentally dependent on the formulation's quality, which ensures consistent and accurate delivery of the active compound to the biological system. This guide provides a detailed framework for the formulation of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (CAS: 60307-25-7), a pyrrolidinone derivative. We address the entire formulation workflow, from initial physicochemical characterization and strategic vehicle selection to detailed, step-by-step protocols for preparing solutions for both in vitro and in vivo applications. By explaining the scientific rationale behind each step, this document serves as an essential resource for researchers, chemists, and pharmacologists aiming to generate robust and meaningful biological data.

Physicochemical Profile & Strategic Implications

A thorough understanding of the compound's physicochemical properties is the cornerstone of a rational formulation strategy. 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a small molecule whose structure dictates its behavior in various solvents and physiological environments.

The most critical feature for formulation is the presence of a carboxylic acid functional group, which imparts an acidic character.[1] This immediately suggests that its aqueous solubility will be highly pH-dependent; solubility is expected to increase significantly in neutral to alkaline conditions due to the deprotonation of the carboxylic acid to form a more polar carboxylate salt. The calculated LogP of 0.0819 suggests a relatively hydrophilic nature, but empirical testing remains essential.[1]

Property	Value	Source	Implication for Formulation
CAS Number	60307-25-7	[1][2]	Unique identifier for sourcing and literature search.
Molecular Formula	C₇H₁₁NO₃	[1][2]	Used for all molarity-based calculations.
Molecular Weight	157.17 g/mol	[1]	Essential for calculating mass required for solutions.
Functional Groups	Carboxylic Acid, Lactam	[1]	Acidic nature allows for pH adjustment to enhance aqueous solubility.
Topological Polar Surface Area (TPSA)	57.61 Ų	[1]	Suggests good potential for membrane permeability.
Computed LogP	0.0819	[1]	Indicates a generally hydrophilic character.
Hazards	H302, H315, H319, H335	[2]	Harmful if swallowed, causes skin/eye/respiratory irritation. Requires appropriate PPE.

Formulation Strategy: A Decision-Making Framework

The optimal formulation is not universal; it is dictated by the specific requirements of the biological experiment. The primary decision points are the biological system (in vitro vs. in vivo), the target concentration, and the intended route of administration. The following workflow provides a logical pathway for selecting an appropriate formulation strategy.

Caption: Decision workflow for selecting the appropriate formulation protocol.

Protocols for In Vitro Formulation

For most cell-based assays, the standard procedure involves creating a high-concentration stock solution in an organic solvent, which is then diluted to the final working concentration in the aqueous culture medium.[3]

Protocol: Preparation of a 50 mM Master Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is the solvent of choice for initial stock solutions due to its exceptional solvating power and miscibility with aqueous media.[4][5]

Rationale: Creating a concentrated master stock minimizes storage space, reduces the frequency of weighing small, hard-to-measure quantities of powder, and ensures consistency across multiple experiments.[4][6]

Materials:

• 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (MW: 157.17 g/mol )

• Anhydrous DMSO, cell culture grade

• Calibrated analytical balance

• Class A volumetric flask (e.g., 1 mL or 5 mL)

• Sterile, light-blocking, screw-cap cryovials

Workflow:

Caption: Step-by-step workflow for preparing a master stock solution.

Step-by-Step Procedure:

• Calculation: To prepare 1 mL of a 50 mM stock solution:

  • Mass (g) = 0.050 mol/L × 0.001 L × 157.17 g/mol = 0.00786 g

  • Required Mass = 7.86 mg

• Weighing: On a calibrated analytical balance, accurately weigh 7.86 mg of the compound. Record the exact mass.

• Dissolution: Quantitatively transfer the weighed powder into a 1 mL Class A volumetric flask. Add approximately 0.7 mL of anhydrous DMSO.

• Solubilization: Cap the flask and vortex or place in an ultrasonic bath until the solid is completely dissolved. Visually inspect against a light source to ensure no particulates remain.

• Final Volume: Carefully add DMSO until the bottom of the meniscus touches the 1 mL calibration mark.

• Homogenization & Aliquoting: Cap the flask and invert it 15-20 times to ensure a homogenous solution.[4] Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile, light-blocking cryovials to avoid repeated freeze-thaw cycles.[7]

• Storage: Label each vial with the compound name, concentration, date, and store at -20°C or -80°C.

Protocol: Preparation of Working Solutions for Cell-Based Assays

Rationale: The final concentration of DMSO in cell culture should be minimized to prevent solvent-induced artifacts or cytotoxicity. A final concentration of <0.1% is recommended, though some cell lines may tolerate up to 0.5%.[5] This must be determined empirically.

Procedure:

• Thaw: Remove one aliquot of the 50 mM master stock from the freezer and allow it to thaw completely at room temperature.[7]

• Dilution Calculation (C1V1 = C2V2): To prepare 1 mL of a 50 µM working solution in cell culture medium:

  • (50,000 µM) × V1 = (50 µM) × (1000 µL)

  • V1 = 1 µL

• Preparation: Add 1 µL of the 50 mM master stock to 999 µL of pre-warmed cell culture medium. Vortex gently to mix. The final DMSO concentration will be 0.1%.

• Control Group: Always prepare a vehicle control by adding the same volume of DMSO (1 µL) to the same volume of medium (999 µL) without the compound. This is essential to differentiate the compound's effects from any effects of the solvent.

Protocols for In Vivo Formulation

Formulations for in vivo use require stringent control over solubility, stability, pH, and sterility to ensure animal welfare and data integrity. The choice of vehicle is paramount and can significantly impact the compound's pharmacokinetic profile.[8][9]

Protocol: Preliminary Vehicle Solubility Screen

Rationale: Before committing to a large-scale formulation, a small-scale screen is essential to identify the most promising vehicle system.

Procedure:

• Weigh out small, equal amounts of the compound (e.g., 2-5 mg) into separate glass vials.

• Add a measured volume of each test vehicle to achieve a target concentration slightly higher than the intended final dose concentration.

• Vortex and sonicate each vial for a set period (e.g., 15-30 minutes).

• Allow vials to sit at room temperature for at least one hour and visually inspect for dissolution. Record observations in a table.

Vehicle System	Target Conc. (mg/mL)	Visual Observation (Clear Solution, Hazy, Suspension)
Saline (0.9% NaCl)	5
5% Dextrose in Water (D5W)	5
Phosphate-Buffered Saline (PBS), pH 7.4	5
10% DMSO / 40% PEG400 / 50% Saline	10
0.5% Methylcellulose in Water	10
Corn Oil	10

Protocol: Aqueous Formulation via pH Adjustment (Recommended for IV, IP, SC, PO)

Rationale: For an acidic compound, converting it to its salt form by adjusting the pH to ~7.4 is the most direct way to achieve significant aqueous solubility. This creates a formulation that is generally well-tolerated and physiologically compatible.[10]

Materials:

• Compound (MW: 157.17)

• Sterile Water for Injection (WFI) or 0.9% Saline

• 0.1 N Sodium Hydroxide (NaOH) solution

• Sterile 0.22 µm syringe filter

Procedure (for a 10 mg/mL solution):

• Weigh 100 mg of the compound into a sterile beaker or vial.

• Add approximately 8 mL of sterile Saline. A suspension will form.

• While stirring, add 0.1 N NaOH dropwise. Monitor the solution. The solid should begin to dissolve as the pH increases and the sodium salt of the acid is formed.

• Continue adding NaOH until the solution becomes completely clear. Use a calibrated pH meter to ensure the final pH is between 7.0 and 8.0.[11]

• Transfer the solution to a 10 mL volumetric flask. Rinse the beaker with a small amount of saline and add the rinse to the flask to ensure quantitative transfer.

• Add saline to the 10 mL mark (q.s. to volume).

• Sterilize the final solution by passing it through a 0.22 µm syringe filter into a sterile vial.

• QC Check: Visually inspect the final solution for any particulates. It is highly recommended to verify the concentration via HPLC-UV.[12]

Protocol: Co-Solvent Formulation (for IV, IP, PO)

Rationale: If the required concentration cannot be achieved through pH adjustment alone, a co-solvent system can be used. This is common for poorly soluble compounds.[8] A widely used system is a ternary mixture of DMSO, a solubilizer like Polyethylene Glycol 400 (PEG400), and an aqueous component.[9]

Example Formulation (10% DMSO / 40% PEG400 / 50% Saline):

• Weigh the required amount of compound into a sterile vial.

• Add the DMSO component first (10% of the final volume) and vortex until the compound is fully dissolved.

• Add the PEG400 component (40% of the final volume) and vortex until the solution is homogenous.

• Slowly add the saline component (50% of the final volume) dropwise while vortexing. Causality Note: Adding the aqueous phase last and slowly is crucial, as rapid addition can cause the compound to precipitate out of solution ("crash out").

• Important: Always administer a vehicle-only control group (10% DMSO/40% PEG400/50% Saline) to the animals, as this vehicle can have its own biological effects.[9]

Protocol: Suspension Formulation (for Oral Gavage - PO)

Rationale: If a stable solution cannot be prepared at the desired concentration, an oral suspension is a viable alternative. Suspending agents like methylcellulose or carboxymethylcellulose (CMC) increase the viscosity of the vehicle, preventing the rapid settling of solid particles.[8]

Example Formulation (in 0.5% Methylcellulose):

• Weigh the required amount of compound into a mortar.

• Add a small amount of the 0.5% methylcellulose vehicle and levigate the powder with the pestle to form a smooth, uniform paste. This step is critical to ensure particle size reduction and prevent clumping.[8]

• Gradually add the remaining vehicle in small portions while continuously stirring or triturating to ensure the paste is evenly dispersed.

• Transfer the suspension to a container with a magnetic stir bar and stir continuously for 15-30 minutes before dosing.

• Crucial: The suspension must be stirred continuously, even during dosing, to ensure a homogenous dose is administered to each animal.

Quality Control & Stability Assessment

A formulation is not complete until it is characterized. The following checks are essential for ensuring the integrity of biological experiments.

• Visual Inspection: All solutions should be visually inspected for clarity, color, and the absence of particulates before each use. Suspensions should be inspected for homogeneity and ease of resuspension.

• Concentration Verification: The concentration of the final dosing solution should be confirmed using a validated analytical method, such as HPLC-UV.[12][13] This is a self-validating step that confirms the accuracy of the preparation protocol.

• Stability: If the formulation is to be stored before use, its stability under the storage conditions should be assessed. This involves analyzing the concentration and purity (checking for degradation products) at various time points.

References

• PubChem. (n.d.). 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Pharmlabs. (n.d.). Excipients. Retrieved from [Link]

• Kersten, C., & Schlingmann, J. (2012). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology, 803, 265-271. Retrieved from [Link]

• Ashland. (n.d.). Parenteral excipients. Retrieved from [Link]

• AntBio. (2026). Small-Molecule Drug Preparation for Cell Culture: Core Principles and Practical Guidelines. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• Enfanos. (n.d.). Preparation of Stock Solutions. Retrieved from [Link]

• PharmaCompass. (n.d.). Pharma Excipient Suppliers for Hydrochloric Acid | Parenteral. Retrieved from [Link]

• Pharmaguideline. (2012). Parenteral Added Substances. Retrieved from [Link]

• Sousa, J., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 61-75. Retrieved from [Link]

• Gad, S. C., et al. (2006). Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple Species. International Journal of Toxicology, 25(6), 499-521. Retrieved from [Link]

• Pharmaceutical Technology. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Retrieved from [Link]

• Gad Consulting Services. (n.d.). Gad Vehicles Database. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Ianni, F., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(15), 4976. Retrieved from [Link]

• Al-Obaidi, A. M. J., & Al-Bayati, R. I. H. (2020). Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives. Systematic Reviews in Pharmacy, 11(2), 433-441. Retrieved from [Link]

• Hrytsenko, I. S., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Pharmaceuticals, 15(8), 970. Retrieved from [Link]

• Hrytsenko, I. S., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Semantic Scholar. Retrieved from [Link]

• Bioorganic & Medicinal Chemistry Letters. (2025). Synthesis and Antibacterial Activity of Novel 2-Oxo-pyrrolidinyl Oxazolidinones. Retrieved from [Link]

• Evrard, A., et al. (2023). Poly(vinyl pyrrolidone) derivatives as PEG alternatives for stealth, non-toxic and less immunogenic siRNA-containing lipoplex delivery. Journal of Controlled Release, 361, 136-148. Retrieved from [Link]

• Kumar, S., et al. (2023). Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity. Future Journal of Pharmaceutical Sciences, 9(1), 23. Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Oxopyrrolidin-1-yl)acetic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Al-Ghulikah, H. A., et al. (2020). Synthesis of novel 2-pyrrolidinone and pyrrolidine derivatives and study of their inhibitory activity against autotaxin enzyme. Bioorganic & Medicinal Chemistry, 28(2), 115216. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Propanoic acid, propyl ester (CAS 106-36-5). Retrieved from [Link]

• U.S. Food & Drug Administration. (2011). METHOD OF ANALYSIS N–methyl–2-pyrrolidone. Retrieved from [Link]

• PubChem. (n.d.). 1-Methyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Nural, Y., et al. (2018). Synthesis, Antimicrobial Activity and Acid Dissociation Constants of Methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate Derivatives. Bioorganic & Medicinal Chemistry Letters, 28(5), 947-952. Retrieved from [Link]

• ResearchGate. (2010). (PDF) Review of Pharmaceutical Applications of N-Methyl-2-Pyrrolidone. Retrieved from [Link]

• PubChem. (n.d.). Prd_002214. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). N-methyl-2-pyrrolidone. National Center for Biotechnology Information. Retrieved from [Link]

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• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Synthesis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Welcome to the technical support center for the synthesis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to optimize your synthesis yield and purity. This document moves beyond a simple step-by-step protocol to explain the underlying chemical principles, helping you to make informed decisions during your experiments.

Introduction to the Synthesis

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a key intermediate in the development of various pharmaceuticals. Its synthesis can be approached through several routes, each with its own set of challenges and optimization parameters. The two most common and logical synthetic pathways are:

• Route A: N-Methylation of a Pyrrolidone Precursor. This strategy involves the initial synthesis of 2-(5-oxopyrrolidin-2-yl)acetic acid, followed by the selective methylation of the nitrogen atom within the pyrrolidone ring.

• Route B: Hydrolysis of a Nitrile Precursor. This pathway begins with the synthesis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetonitrile, which is then hydrolyzed to the desired carboxylic acid.

This guide will provide detailed troubleshooting for both synthetic routes, helping you to navigate common pitfalls and maximize your yield and purity.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Route A: N-Methylation of 2-(5-Oxopyrrolidin-2-yl)acetic acid

Q1: My N-methylation reaction is showing low conversion to the desired product. What are the likely causes and how can I improve the yield?

A1: Low conversion in the N-methylation of 2-(5-oxopyrrolidin-2-yl)acetic acid can stem from several factors. Here’s a systematic approach to troubleshooting:

• Inadequate Base: The choice and stoichiometry of the base are critical. The base deprotonates the pyrrolidone nitrogen, making it nucleophilic for the reaction with the methylating agent.

  • Weak Base: If you are using a weak base like potassium carbonate (K₂CO₃), it may not be strong enough to fully deprotonate the amide nitrogen, especially at lower temperatures. Consider switching to a stronger base such as sodium hydride (NaH) or lithium diisopropylamide (LDA).

  • Insufficient Equivalents: Ensure you are using at least one equivalent of base to deprotonate the carboxylic acid and a second equivalent for the amide nitrogen. It is often beneficial to use a slight excess of the base (1.1-1.2 equivalents for the amide nitrogen) to drive the reaction to completion.

• Choice of Methylating Agent: The reactivity of the methylating agent plays a significant role.

  • Less Reactive Agents: Methyl iodide (CH₃I) is a common and effective methylating agent. If you are using a less reactive agent like dimethyl sulfate ((CH₃)₂SO₄), you may need to increase the reaction temperature or time.

• Reaction Temperature: The reaction may be too slow at room temperature. Gently heating the reaction mixture (e.g., to 40-60 °C) can significantly increase the reaction rate. However, be cautious of potential side reactions at higher temperatures.

• Solvent Choice: The solvent must be aprotic and able to dissolve the reactants.

  • Common Solvents: Anhydrous dimethylformamide (DMF) or tetrahydrofuran (THF) are good choices. Ensure your solvent is completely dry, as any water can quench the base and hydrolyze the methylating agent.

Q2: I am observing the formation of a significant amount of a byproduct that I suspect is the methyl ester of my target molecule. How can I prevent this O-alkylation?

A2: The formation of the methyl ester via O-alkylation of the carboxylate is a common side reaction, especially when using a strong base and a reactive methylating agent. Here are strategies to minimize this byproduct:

• Protecting the Carboxylic Acid: The most effective way to prevent O-alkylation is to protect the carboxylic acid group before the N-methylation step. You can convert the carboxylic acid to a methyl or ethyl ester, perform the N-methylation, and then hydrolyze the ester back to the carboxylic acid.

• Choice of Base and Reaction Conditions:

  • Using a bulky base might sterically hinder the attack on the carboxylate oxygen.

  • Adding the methylating agent slowly at a lower temperature can favor N-methylation over O-alkylation.

• Post-Reaction Hydrolysis: If a significant amount of the ester byproduct is formed, you can hydrolyze the crude product mixture with a mild base (e.g., lithium hydroxide in a THF/water mixture) to convert the ester back to the carboxylic acid. This adds a purification step but can salvage your product.

Experimental Protocol: N-Methylation with Methyl Iodide

• Dissolution: Dissolve 2-(5-oxopyrrolidin-2-yl)acetic acid (1 eq.) in anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C in an ice bath and add sodium hydride (2.2 eq., 60% dispersion in mineral oil) portion-wise. Stir the mixture at 0 °C for 30 minutes.

• Methylation: Slowly add methyl iodide (1.2 eq.) to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Carefully quench the reaction by the slow addition of water at 0 °C.

• Work-up: Acidify the mixture with 1M HCl to pH 2-3 and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Diagram: N-Methylation Workflow

Caption: Workflow for N-methylation of the pyrrolidone precursor.

Route B: Hydrolysis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetonitrile

Q3: My nitrile hydrolysis is incomplete, and I am isolating a significant amount of the corresponding amide as a byproduct. How can I drive the reaction to completion to get the carboxylic acid?

A3: The formation of the amide is a common intermediate in nitrile hydrolysis. Incomplete conversion to the carboxylic acid is usually due to insufficiently harsh reaction conditions. Here’s how to address this:

• Acid-Catalyzed Hydrolysis:

  • Stronger Acid/Higher Concentration: If you are using a dilute acid like 1M HCl, consider increasing the concentration (e.g., 6M HCl or a mixture of sulfuric acid and water).

  • Increased Temperature and Reaction Time: Refluxing the reaction mixture for an extended period (12-24 hours) is often necessary to ensure complete hydrolysis of the intermediate amide.

• Base-Catalyzed Hydrolysis:

  • Stronger Base/Higher Concentration: Use a concentrated solution of a strong base like sodium hydroxide or potassium hydroxide (e.g., 6M NaOH).

  • Elevated Temperature: Heating the reaction under reflux is crucial for driving the hydrolysis to completion.

• Monitoring the Reaction: Use TLC or LC-MS to monitor the disappearance of both the starting nitrile and the intermediate amide before working up the reaction.

Q4: The work-up of my nitrile hydrolysis is cumbersome, and I am experiencing low recovery of the final product. What is an efficient purification strategy?

A4: The purification of the final carboxylic acid from the hydrolysis reaction mixture requires careful pH adjustment and extraction.

• Acid-Catalyzed Hydrolysis Work-up:

  • After the reaction is complete, cool the mixture and carefully neutralize it with a base (e.g., NaOH solution) to a pH of around 8-9. This will deprotonate the carboxylic acid, making it water-soluble.

  • Wash the aqueous solution with an organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted nitrile or non-acidic byproducts.

  • Carefully re-acidify the aqueous layer with a strong acid (e.g., concentrated HCl) to a pH of 2-3. This will protonate the carboxylate, making the product less water-soluble.

  • Extract the product into an organic solvent like ethyl acetate.

  • Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and evaporate the solvent.

• Base-Catalyzed Hydrolysis Work-up:

  • After the reaction, cool the mixture and acidify it with a strong acid (e.g., concentrated HCl) to a pH of 2-3.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry, and concentrate.

Experimental Protocol: Acid-Catalyzed Nitrile Hydrolysis

• Reaction Setup: To 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetonitrile (1 eq.), add a 6M solution of hydrochloric acid.

• Hydrolysis: Heat the mixture to reflux and maintain for 12-24 hours. Monitor the reaction by TLC or LC-MS until the starting material and amide intermediate are consumed.

• Cooling and Neutralization: Cool the reaction mixture to room temperature and then to 0 °C in an ice bath. Slowly add a concentrated NaOH solution to adjust the pH to 8-9.

• Extraction of Impurities: Extract the aqueous solution with diethyl ether (2x). Discard the organic layers.

• Acidification and Product Extraction: Acidify the aqueous layer to pH 2-3 with concentrated HCl at 0 °C. Extract the product with ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethyl acetate/hexanes).

Diagram: Nitrile Hydrolysis and Work-up

Caption: General workflow for nitrile hydrolysis and purification.

Frequently Asked Questions (FAQs)

Q: What is the best way to monitor the progress of these reactions?

A: For both synthetic routes, Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are highly effective.

• TLC: Use a suitable solvent system (e.g., ethyl acetate/hexanes with a small amount of acetic acid for the carboxylic acid products) and visualize with an appropriate stain (e.g., potassium permanganate or iodine).

• LC-MS: This provides more definitive information on the identity of the starting materials, intermediates, products, and byproducts by giving their mass-to-charge ratios.

Q: My final product is a persistent oil and I am unable to crystallize it. What should I do?

A: If your product is an oil, it may be due to impurities.

• Purification: Ensure your product is of high purity by performing thorough column chromatography.

• Solvent Screening: Try a variety of solvent systems for recrystallization. Sometimes, adding a co-solvent can induce crystallization.

• Trituration: If recrystallization fails, try triturating the oil with a non-polar solvent like hexanes or pentane. This can sometimes induce solidification or remove oily impurities.

• Salt Formation: As a last resort, you can form a salt of the carboxylic acid (e.g., with a suitable amine) which may be more crystalline and easier to handle.

Q: Are there any specific safety precautions I should take during these syntheses?

A: Yes, several safety precautions are essential:

• Sodium Hydride (NaH): This is a highly flammable solid and reacts violently with water. Handle it in an inert atmosphere (e.g., under nitrogen or argon) and in an anhydrous solvent.

• Methyl Iodide (CH₃I): This is a toxic and volatile alkylating agent. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Strong Acids and Bases: Concentrated acids and bases are corrosive. Handle them with care and appropriate PPE. Always add acid to water, not the other way around, when preparing dilutions.

Data Summary

Table 1: Comparison of Synthetic Routes

Feature	Route A: N-Methylation	Route B: Nitrile Hydrolysis
Starting Materials	2-(5-Oxopyrrolidin-2-yl)acetic acid, Methylating Agent	2-(1-Methyl-5-oxopyrrolidin-2-yl)acetonitrile
Key Challenge	Potential for O-alkylation	Incomplete hydrolysis leading to amide byproduct
Typical Yields	60-80%	70-90%
Purification	Column chromatography or recrystallization	Acid-base extraction followed by recrystallization

References

• Lammens, T. M., Franssen, M. C. R., Scott, E. L., & Sanders, J. P. M. (2010). Synthesis of biobased N-methylpyrrolidone by one-pot cyclization and methylation of γ-aminobutyric acid. Green Chemistry, 12(8), 1430-1436. [Link][1]

• Buckingham, D. A., Keene, F. R., & Sargeson, A. M. (1973). Base Hydrolysis of Coordinated Acetonitrile. Journal of the American Chemical Society, 95(17), 5649–5652. [Link][2]

• Frank, R. L., Schmitz, W. R., & Zeidman, B. (1955). 1,5-Dimethyl-2-pyrrolidone. Organic Syntheses, 35, 45. [Link][3]

• Naoum, J., et al. (2021). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. ACS Omega, 6(42), 27956–27963. [Link][4]

• Kumar, A. (2005). Pyroglutamic acid: throwing light on a lightly studied metabolite. Current Science, 89(2), 289-297. [Link][5]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Purification challenges of polar carboxylic acids like Ergoninic acid

Welcome to our dedicated support center for scientists and researchers navigating the complexities of purifying polar carboxylic acids. This guide addresses the common challenges encountered when working with highly polar and often zwitterionic molecules, such as the amino acid derivative Ergothioneine (potentially referred to as Ergoninic acid), providing in-depth FAQs, troubleshooting tables, and validated experimental protocols. Our goal is to empower you with the scientific rationale behind methodological choices, ensuring robust and reproducible purification outcomes.

Frequently Asked Questions (FAQs): The Science Behind the Struggle

This section delves into the fundamental principles governing the chromatographic behavior of polar carboxylic acids. Understanding these core concepts is the first step toward effective troubleshooting and method development.

Q1: Why does my polar carboxylic acid, like Ergothioneine, show little to no retention on my C18 reversed-phase column?

A: This is the most common challenge and stems from a fundamental mismatch between the analyte's properties and the separation mechanism of a C18 column.

• Mechanism of Reversed-Phase (RP) Chromatography: Standard C18 columns are packed with silica particles that have long, non-polar C18 alkyl chains bonded to their surface. Separation is based on hydrophobic interactions; non-polar analytes are attracted to the stationary phase and are retained, while polar analytes have a higher affinity for the polar mobile phase and pass through quickly.[1]

• Analyte Polarity: Polar carboxylic acids, especially zwitterionic ones which carry both a positive and a negative charge, are extremely hydrophilic ("water-loving"). They have minimal interaction with the hydrophobic C18 chains and are therefore poorly retained, often eluting in the void volume along with the solvent front.[1]

Q2: I see some retention, but my peak shape is terrible, with significant tailing. What's causing this?

A: Peak tailing for polar and basic compounds in reversed-phase HPLC is typically caused by unwanted secondary interactions with the stationary phase.

• Residual Silanols: Silica-based columns, even those that are "end-capped," have residual silanol groups (Si-OH) on their surface. At typical mobile phase pH values (e.g., pH 3-7), these silanols can be deprotonated (Si-O⁻) and become negatively charged.

• Ionic Interactions: If your analyte has a positive charge (like the quaternary amine on Ergothioneine), it can undergo strong, undesirable ionic interactions with these negatively charged silanols. This leads to a portion of the analyte being held back longer than the main peak, resulting in an asymmetrical peak with a pronounced "tail".[2]

Q3: What are the best chromatographic strategies to effectively retain and separate highly polar carboxylic acids?

A: To overcome the limitations of reversed-phase, you must switch to a chromatographic mode that is designed for polar compounds. The three most effective strategies are Hydrophilic Interaction Liquid Chromatography (HILIC), Mixed-Mode Chromatography (MMC), and Ion-Exchange Chromatography (IEX).

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC uses a polar stationary phase (e.g., bare silica, or phases bonded with diol, amide, or zwitterionic groups) and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile.[3] This creates a water-enriched layer on the surface of the stationary phase. Polar analytes partition into this layer and are retained. Elution is achieved by increasing the concentration of water in the mobile phase.[4][5] HILIC is an excellent choice for retaining very polar, neutral, and charged compounds and is highly compatible with mass spectrometry (MS).[3]

• Mixed-Mode Chromatography (MMC): This is arguably the most versatile and powerful technique for zwitterionic compounds. MMC stationary phases incorporate multiple functionalities, such as reversed-phase (C18) and ion-exchange (cation and/or anion) groups, on a single particle.[6][7] This allows you to exploit multiple retention mechanisms simultaneously. By carefully adjusting mobile phase parameters like pH and buffer concentration, you can fine-tune the retention of your target analyte while separating it from complex impurities.[1][8]

• Ion-Exchange Chromatography (IEX): This technique separates molecules based on their net charge.[9] For a zwitterionic compound, you can use either cation-exchange or anion-exchange chromatography by adjusting the mobile phase pH to be below or above the molecule's isoelectric point (pI), respectively.[9][10] Elution is controlled by increasing the salt concentration or changing the pH of the mobile phase.[11]

Troubleshooting Guide: From Problem to Solution

Use this table to diagnose and resolve specific issues encountered during your purification workflow.

Problem	Probable Cause(s)	Recommended Solution(s)
No Retention / Analyte Elutes in Void Volume	Inappropriate Column Chemistry: Using a standard reversed-phase (e.g., C18, C8) column for a highly polar analyte.[1]	Switch to an appropriate column: • HILIC Column: Excellent for polar analytes.[3][5] • Mixed-Mode Column: Provides both hydrophobic and ionic retention mechanisms, ideal for zwitterions.[6][7]
Severe Peak Tailing	Secondary Silanol Interactions: The analyte's charged groups are interacting with residual silanols on the silica support.[2]	Change Column/Mobile Phase: • Use a modern, base-deactivated column with low silanol activity. • Switch to a HILIC or Mixed-Mode methodology. • (RP specific): Add a competing base (e.g., 0.1% triethylamine) to the mobile phase to mask silanols, though this is not MS-friendly.
Sample Overload: Injecting too much sample mass onto the column.[2]	Reduce Injection Load: Dilute the sample or decrease the injection volume.
Poor Resolution from Other Polar Impurities	Insufficient Selectivity: The chosen chromatographic mode and conditions are not able to differentiate between the target analyte and impurities with similar properties.	Optimize Selectivity: • HILIC: Adjust the organic/aqueous ratio, buffer concentration, or pH.[12] • Mixed-Mode: This is the key strength of MMC. Systematically vary the mobile phase pH to alter the ionization state of the analyte and impurities, and adjust buffer concentration to modulate ionic retention.[6][8]
Poor Recovery from Solid-Phase Extraction (SPE)	Incorrect Sorbent Choice: Using a non-polar (e.g., C18) SPE sorbent for a polar analyte, leading to breakthrough during sample loading.[13]	Select a Polar or Ion-Exchange SPE Sorbent: • Ion-Exchange SPE: Use a strong anion-exchange (SAX) sorbent to capture the carboxylic acid group or a strong cation-exchange (SCX) sorbent to capture a basic group.[14][15] • Mixed-Mode SPE: These cartridges offer dual retention mechanisms and are highly effective for complex samples.

Visualizing Your Purification Strategy

The selection of a purification strategy is a logical process based on the physicochemical properties of your analyte and the nature of the sample matrix. The following workflow provides a decision-making framework.

Caption: Decision workflow for purifying polar carboxylic acids.

Detailed Experimental Protocols

The following protocols provide a starting point for method development. Always optimize parameters for your specific analyte and instrument.

Protocol 1: Purification using Mixed-Mode Chromatography (MMC)

This protocol is highly recommended for zwitterionic compounds like Ergothioneine. It leverages both reversed-phase and ion-exchange interactions for superior selectivity.

• Column Selection: Choose a mixed-mode column with both reversed-phase (e.g., C12/C18) and ion-exchange (cation and/or anion) functionalities. An example is a column with C12 chains and embedded carboxylic acid groups for cation exchange.[6]

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjust pH to 3.0 with Formic Acid.

  • Mobile Phase B: 10 mM Ammonium Formate in 90:10 Acetonitrile:Water, adjust pH to 3.0 with Formic Acid.

  • Rationale: The acidic pH ensures the carboxylic acid group of the analyte is mostly protonated, while the amine group remains positively charged, allowing for controlled cation-exchange interactions. The buffer ions (ammonium) compete with the analyte for the ion-exchange sites, modulating retention.[6][12]

• Gradient Elution Program:

  • Flow Rate: 1.0 mL/min

  • Gradient:

    • 0-2 min: 100% B

    • 2-15 min: Linear gradient from 100% B to 50% B

    • 15-17 min: Hold at 50% B

    • 17-18 min: Return to 100% B

    • 18-25 min: Re-equilibration at 100% B

• Detection: UV (e.g., 254 nm) and/or Mass Spectrometry (MS).

• Optimization: The retention time can be effectively adjusted by changing the pH or the buffer concentration (salt strength) of Mobile Phase A.[6][8] Increasing the buffer concentration will decrease retention from the ion-exchange mechanism.

Protocol 2: Purification using Hydrophilic Interaction Liquid Chromatography (HILIC)

This protocol is an excellent alternative, especially for neutral or charged polar compounds that are not zwitterionic.

• Column Selection: Use a HILIC column with a polar stationary phase such as amide, diol, or a zwitterionic phase.[5][16]

• Mobile Phase Preparation:

  • Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Acetate.

  • Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Acetate.

  • Rationale: The high organic content in the initial mobile phase promotes the formation of the aqueous layer on the stationary phase, which is necessary for HILIC retention. The buffer is crucial for good peak shape and reproducible retention times.[3]

• Gradient Elution Program:

  • Flow Rate: 1.5 mL/min

  • Gradient:

    • 0-1 min: 100% A

    • 1-12 min: Linear gradient from 100% A to 100% B

    • 12-15 min: Hold at 100% B

    • 15-16 min: Return to 100% A

    • 16-22 min: Re-equilibration at 100% A

• Detection: Compatible with most detectors, especially effective with MS due to the volatile mobile phase and high organic content enhancing ESI efficiency.[3]

• Optimization: Adjusting the buffer concentration or pH can fine-tune selectivity, particularly for ionizable analytes.[16]

References

• SIELC Technologies. (n.d.). New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions.
• SIELC Technologies. (n.d.). Mixed-Mode Chromatography and Stationary Phases.

• Wang, Q., & Li, Y. (2008). Simultaneous determination of cations, zwitterions and neutral compounds using mixed-mode reversed-phase and cation-exchange high-performance liquid chromatography. Journal of Chromatography A, 1185(2), 225-231. Retrieved from [Link]

• Pavia, M. R., & Stoddart, J. F. (1991). An ion-exchange chromatography procedure for the isolation and concentration of basic amino acids and polyamines from complex biological samples prior to high-performance liquid chromatography. Analytical Biochemistry, 199(1), 86-92. Retrieved from [Link]

• SIELC Technologies. (n.d.). HILIC Separation of Carboxylic Acids.
• MicroSolv Technology Corporation. (n.d.). Troubleshooting Problems With Poor HPLC Results Before Examining the Column.
• Gilar, M., & Jasion, J. (2021). Mixed-Mode Chromatography—A Review. LCGC International.
• Csapó, J., et al. (n.d.). Separation and determination of the amino acids by ion exchange column chromatography applying postcolumn derivatization.
• Wang, S., et al. (2019). Preparation and evaluation of versatile zwitterionic mixed-mode chromatographic stationary phases. Semantic Scholar.
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Bio-Rad Laboratories. (n.d.). Anion Exchange Chromatography.

• Buchi. (n.d.). Why HILIC is what your polar compounds need for purification. Retrieved from [Link]

• Technology Networks. (2024). Exploring the Principle of Ion Exchange Chromatography and Its Applications. Retrieved from [Link]

• Resindion S.R.L. (n.d.). Separation and Refining of Amino acids.

• LCGC International. (n.d.). Understanding and Improving Solid-Phase Extraction. Retrieved from [Link]

• Agilent Technologies. (2019). A Tail of Two Peaks: Troubleshooting Poor Peak Shape.

• Mamba, B. B., et al. (2017). Comparison of Three Solid Phase Materials for the Extraction of Carboxylic Acids from River Water Followed by 2D GC × GC-TOFMS Determination. Molecules, 22(12), 2195. Retrieved from [Link]

• Dr. Maisch GmbH. (n.d.). HILIC. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Supelco Guide to Solid Phase Extraction.
• Agilent Technologies. (2023). Mastering HILIC-Z Separation for Polar Analytes.

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of carboxylic acids.

• Reddit. (2023). Purification of strong polar and basic compounds. Retrieved from [Link]

• Kippenberger, M., et al. (2013). Determination of higher carboxylic acids in snow samples using solid-phase extraction and LC/MS-TOF. Atmospheric Measurement Techniques. Retrieved from [Link]

• ResearchGate. (n.d.). Overview of a simple recovery and purification process for carboxylic acids. Retrieved from [Link]

Sources

• 1. sielc.com [sielc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Hydrophilic Interaction Liquid Chromatography [sigmaaldrich.com]
• 4. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 5. HILIC – Dr. Maisch [dr-maisch.com]
• 6. helixchrom.com [helixchrom.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Simultaneous determination of cations, zwitterions and neutral compounds using mixed-mode reversed-phase and cation-exchange high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anion Exchange Chromatography | Bio-Rad [bio-rad.com]
• 10. Exploring the Principle of Ion Exchange Chromatography and Its Applications | Technology Networks [technologynetworks.com]
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• 16. agilent.com [agilent.com]

Technical Support Center: Stability of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid in Aqueous Solutions

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. It addresses common stability challenges encountered in aqueous solutions, offering troubleshooting strategies and validated experimental protocols to ensure the integrity of your results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and stability of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

Q1: What is the primary stability concern for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid in aqueous solutions?

A1: The principal stability issue is the hydrolysis of the γ-lactam (a cyclic amide) ring within the 5-oxopyrrolidin structure.[1] This chemical reaction involves the cleavage of the amide bond by water, leading to the formation of a ring-opened degradation product. This process can be catalyzed by both acidic and alkaline conditions.[2][3]

Q2: Which environmental factors have the most significant impact on the stability of this compound?

A2: The stability of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid in aqueous media is primarily influenced by:

• pH: The rate of lactam hydrolysis is highly pH-dependent. The reaction is typically accelerated under both strongly acidic and strongly alkaline conditions.[1][2] The molecule will exhibit maximum stability in a specific pH range, usually near neutral.

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature. Storing solutions at elevated temperatures will significantly accelerate degradation.[4]

• Presence of Oxidizing Agents: Although hydrolysis is the primary pathway, oxidative degradation can also occur, especially during forced degradation studies or in the presence of reactive oxygen species.[1][5]

Q3: What is the major degradation product I should expect to see?

A3: The primary degradation product resulting from hydrolysis is the ring-opened compound, 4-amino-4-(carboxymethyl)pentanoic acid. This is formed by the cleavage of the C-N bond within the lactam ring. In the context of related N-methyl-2-pyrrolidone (NMP) degradation, this ring-opened product is analogous to N-methyl-4-aminobutanoic acid (NM4ABA).[6][7]

Q4: What are the best practices for preparing and storing aqueous stock solutions to ensure maximum stability?

A4: To minimize degradation:

• Control pH: Prepare solutions using a buffer system to maintain a stable pH, ideally within a neutral range (e.g., pH 6.0-7.5). The optimal pH should be determined experimentally.

• Refrigerate or Freeze: Store solutions at low temperatures (2-8°C for short-term storage, ≤ -20°C for long-term storage).[8]

• Protect from Light: Use amber vials or protect containers from light to prevent potential photodegradation, a common stress condition tested in stability studies.[9]

• Use High-Purity Water: Use HPLC-grade or purified water to avoid contaminants that could catalyze degradation.

• Consider Inert Atmosphere: For long-term storage or if sensitivity to oxidation is a concern, purging the solution and vial headspace with an inert gas like nitrogen or argon can be beneficial.[5]

Q5: Which analytical techniques are recommended for monitoring the stability of this compound?

A5: A validated, stability-indicating analytical method is crucial.[10] The most common and effective technique is High-Performance Liquid Chromatography (HPLC) with UV detection.[1][11] This method should be capable of separating the intact parent compound from all potential degradation products. For the identification of unknown peaks that appear during stability studies, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method, as it provides molecular weight and structural information about the degradants.[1][12]

Section 2: Troubleshooting Guide for Common Experimental Issues

This guide provides a structured approach to resolving specific problems encountered during stability testing.

Issue 1: Rapid and Unexpected Loss of Parent Compound Potency in a Newly Prepared Solution.

• Potential Cause 1: Incorrect pH. The solution's pH may be in a region that promotes rapid acid or base-catalyzed hydrolysis. Unbuffered solutions, especially, can have an unpredictable pH.

  • Troubleshooting Action: Immediately measure the pH of the solution. Prepare a new, identical solution and verify the pH. If the pH is acidic or alkaline, prepare a new solution using an appropriate buffer system (e.g., phosphate or acetate) to maintain a pH near neutrality.

• Potential Cause 2: High Storage Temperature. The solution may have been inadvertently stored at room temperature or higher, accelerating the rate of hydrolysis.

  • Troubleshooting Action: Confirm the storage conditions of the sample. Review temperature logs for incubators or refrigerators. Always store solutions at recommended low temperatures (e.g., 2-8°C) immediately after preparation.[8]

• Potential Cause 3: Microbial Contamination. Bacterial or fungal growth in non-sterile aqueous solutions can alter the pH and introduce enzymes that may degrade the compound.

  • Troubleshooting Action: Visually inspect the solution for turbidity or particulates. If possible, filter-sterilize the solution through a 0.22 µm filter into a sterile container. For long-term studies, consider adding a suitable antimicrobial preservative if it does not interfere with the assay.

Issue 2: New, Unidentified Peaks Appear in HPLC Chromatograms During a Stability Study.

• Potential Cause 1: Formation of Degradation Products. The new peaks are the most direct evidence of compound degradation.

  • Troubleshooting Action: The primary goal is to identify these peaks to understand the degradation pathway. The workflow below should be followed.

    • Characterize Peaks with LC-MS: Analyze the stressed sample using LC-MS/MS to obtain the mass-to-charge ratio (m/z) and fragmentation pattern of the unknown peaks.[1] This provides crucial clues to their identity.

    • Perform a Forced Degradation Study: Intentionally degrade the compound under various stress conditions (acid, base, oxidation, heat, light) as detailed in Section 3.[10] This study generates a profile of potential degradation products.

    • Compare Retention Times: Compare the retention times and mass spectra of the unknown peaks in your stability sample with those of the peaks generated during the forced degradation study. A match confirms the identity of the degradation product.

• Potential Cause 2: Interaction with Excipients or Container. The compound may be reacting with other components in the formulation or leaching substances from the storage container.

  • Troubleshooting Action: Conduct excipient compatibility studies by preparing binary mixtures of your active compound with each excipient and storing them under accelerated conditions.[1] Analyze these mixtures to pinpoint any specific interactions. Similarly, analyze a placebo (formulation without the active compound) stored in the same container to check for leachables.

Troubleshooting Workflow for Unknown Peaks

Caption: Workflow for identifying unknown peaks in stability samples.

Section 3: Key Experimental Protocols

These protocols provide a framework for conducting critical stability assessments.

Protocol 1: Forced Degradation (Stress Testing) Study

This study is essential for identifying potential degradation pathways and validating the specificity of your analytical method.[10] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient.

3.1. General Sample Preparation: Prepare a stock solution of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid at a known concentration (e.g., 1 mg/mL) in a 50:50 mixture of acetonitrile and water.

3.2. Stress Conditions:

Stress Condition	Reagent / Condition	Typical Duration & Temperature	Neutralization / Quenching Step
Acid Hydrolysis	0.1 M HCl	Heat at 60-80°C for 2-8 hours	Cool and neutralize with an equivalent amount of 0.1 M NaOH
Base Hydrolysis	0.1 M NaOH	Heat at 60-80°C for 1-4 hours	Cool and neutralize with an equivalent amount of 0.1 M HCl
Oxidation	3-30% H₂O₂	Store at room temp for 24 hours	Quench with a molar excess of sodium bisulfite, if necessary
Thermal Degradation	Heat (Dry or in Solution)	Store at 60-80°C for 24-72 hours	Cool to room temperature before analysis
Photolytic Degradation	High-intensity light (ICH Q1B)	Expose to ≥1.2 million lux hours and ≥200 watt hours/m²	Analyze directly alongside a dark control sample

3.3. Analysis: Analyze all stressed samples, along with an unstressed control, using your HPLC method. The method is considered "stability-indicating" if all degradation product peaks are baseline-resolved from the parent compound peak and from each other.[9]

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop a robust HPLC method that can accurately quantify 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid in the presence of its degradation products.

• Column Selection: Start with a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size), which is versatile for polar compounds.[11]

• Mobile Phase Selection:

  • Begin with a simple mobile phase, such as acetonitrile and a buffered aqueous phase (e.g., 10 mM phosphate or acetate buffer).

  • The carboxylic acid moiety means that the retention and peak shape will be sensitive to pH. Adjust the aqueous phase pH to be at least 2 units below the pKa of the carboxylic acid (typically pH 2.5-3.5) to ensure it is in its neutral, more retained form. Use an acid like phosphoric acid or formic acid for pH adjustment.[12]

• Wavelength Selection: Determine the wavelength of maximum absorbance (λmax) by running a UV scan of the compound in the mobile phase.

• Gradient Optimization: Develop a gradient elution method (e.g., starting with 5% acetonitrile and ramping up to 95%) to ensure that both early-eluting polar degradants (like the ring-opened product) and the more retained parent compound are well-separated.

• Method Validation: Once initial separation is achieved, validate the method according to ICH Q2(R1) guidelines. This must include a specificity test using samples from the forced degradation study to prove the method is stability-indicating.[9]

Section 4: Visualization of Degradation Pathway

Primary Hydrolytic Degradation Pathway

The central mechanism of instability in aqueous solution is the hydrolysis of the lactam ring, which can be catalyzed by both acid (H⁺) and base (OH⁻).

Caption: Primary hydrolytic degradation pathway of the title compound.

References

• The kinetics and mechanism of acid catalysed hydrolysis of lactams. Canadian Journal of Chemistry.
• Nature's Toolbox for the Hydrolysis of Lactams and Cyclic Imides.
• Navigating the Stability Landscape of 2-Pyrrolidinone Derivatives: A Technical Support Guide. Benchchem.
• Alkaline Hydrolysis of a gamma-Lactam Ring.
• Forced Degradation Studies Research Articles. R Discovery.
• 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid | ChemScene. ChemScene.
• Forced Degrad
• A Closer Look at N-Methyl-2-Pyrrolidone (NMP).
• Development of forced degradation and stability indicating studies of drugs—A review.
• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia.
• Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach. PubMed Central.
• Novel Metabolic Pathway for N-Methylpyrrolidone Degradation in Alicycliphilus sp. Strain BQ1. PubMed Central.
• METHOD OF ANALYSIS N–methyl–2-pyrrolidone. FDA.
• Application Notes and Protocols for the Quantification of Methyl 2-(pyrrolidin-1-yl)
• Proposed degradation chemistry mechanisms.

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• 2. cdnsciencepub.com [cdnsciencepub.com]
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• 4. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 5. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Novel Metabolic Pathway for N-Methylpyrrolidone Degradation in Alicycliphilus sp. Strain BQ1 - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. fda.gov [fda.gov]

Common side-products in the synthesis of N-methylated pyrrolidones

Welcome to the technical support center for the synthesis of N-methylated pyrrolidones. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot side-product formation during their synthetic endeavors. The information provided herein is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical utility.

Section 1: General FAQs

Q1: Why is the purity of N-methylated pyrrolidones, particularly N-methyl-2-pyrrolidone (NMP), so critical in applications like lithium-ion battery manufacturing and pharmaceuticals?

A1: The purity of N-methyl-2-pyrrolidone (NMP) is paramount because impurities can significantly compromise the performance, safety, and stability of the final product. In lithium-ion battery manufacturing, NMP is used to dissolve the polymer binder for creating the electrode slurry.[1][2] Trace impurities can lead to unwanted side reactions at the electrode-electrolyte interface, causing issues like reduced battery capacity, increased internal resistance, and a shortened cycle life.[1] In the pharmaceutical industry, NMP is used as a solvent and formulation aid.[3] Impurities can have toxicological effects or interfere with the stability and efficacy of the active pharmaceutical ingredient (API). Therefore, robust analytical methods, such as gas chromatography (GC), are essential to ensure high purity and detect trace contaminants.[1][2]

Section 2: Synthesis via γ-Butyrolactone (GBL) and Methylamine

This is the most common industrial method for producing N-methyl-2-pyrrolidone (NMP).[4][5][6] The reaction involves the nucleophilic addition of methylamine to γ-butyrolactone (GBL), followed by dehydration and cyclization.[4][5]

Q2: I'm synthesizing NMP from GBL and methylamine, and my final product has a boiling point very close to the starting GBL, making purification by distillation difficult. What is the likely side-product and how can I avoid it?

A2: The primary issue here is incomplete conversion of the starting material, γ-butyrolactone (GBL). GBL has a boiling point of 204-205°C, which is remarkably close to that of NMP (202°C), making their separation by fractional distillation challenging.[5]

Causality: The reaction proceeds through an intermediate, N-methyl-γ-hydroxybutanamide.[5] If the reaction conditions (temperature, pressure, reaction time) are insufficient, this intermediate may not fully dehydrate and cyclize to form NMP, or the initial reaction of GBL may be incomplete.

Troubleshooting Protocol:

• Increase Molar Excess of Methylamine: To drive the reaction to completion, use a significant molar excess of methylamine. Ratios of methylamine to GBL of 1.5 to 1.8 are often recommended to ensure the complete conversion of GBL.[5]

• Optimize Reaction Temperature and Pressure: The reaction is typically carried out in two stages. The initial formation of N-methyl-γ-hydroxybutanamide can occur at lower temperatures and pressures. However, the subsequent dehydration and cyclization to NMP require higher temperatures (200-350°C) and superatmospheric pressure (around 10 MPa) to proceed efficiently.[5][7]

• Introduce Water: While it may seem counterintuitive for a dehydration reaction, adding a controlled amount of water to the reaction system can surprisingly increase the selectivity for NMP.[5]

Q3: My GC-MS analysis shows the presence of N-methylsuccinimide (NMS) in my NMP sample. What is the origin of this impurity?

A3: N-methylsuccinimide (NMS) is a common oxidation byproduct of NMP.[2][8]

Causality: The methylene group adjacent to the nitrogen atom in the pyrrolidone ring is susceptible to oxidation, especially at elevated temperatures and in the presence of oxygen or other oxidizing agents. This oxidation can lead to the formation of 5-hydroxy-N-methyl-2-pyrrolidone, which can be further oxidized to N-methylsuccinimide.[8][9]

Troubleshooting & Mitigation:

• Inert Atmosphere: Conduct the reaction and purification steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen, especially at high temperatures.

• Temperature Control: Avoid excessive temperatures during synthesis and distillation, as this can accelerate oxidation.

• Purification: NMS has a higher boiling point (234°C) than NMP (202°C), so it can be removed as a heavy fraction during fractional distillation.[10] Alternatively, chemical treatment with a reducing agent like sodium borohydride (NaBH4) can convert NMS to 5-hydroxy-N-methyl-2-pyrrolidone, which has an even higher boiling point (276°C), facilitating its separation.[10]

Visualization of GBL to NMP Synthesis and Side-Product Formation

Caption: Reaction pathway from GBL to NMP, highlighting the key intermediate and the oxidation side-reaction leading to N-methylsuccinimide.

Section 3: N-Methylation of 2-Pyrrolidone

This method involves the direct methylation of the 2-pyrrolidone ring using a methylating agent. Common agents include methyl iodide (CH₃I) and dimethyl sulfate ((CH₃)₂SO₄), typically in the presence of a base.

Q4: I am methylating 2-pyrrolidone with methyl iodide and a strong base like NaH. My reaction mixture is complex, and I suspect over-methylation. What is the likely side-product?

A4: When using highly reactive methylating agents like methyl iodide with a strong base, you risk over-methylation, leading to the formation of a quaternary ammonium salt, specifically 1,1-dimethyl-2-oxopyrrolidinium iodide.

Causality: 2-pyrrolidone is first deprotonated by the strong base to form a nucleophilic anion. This anion attacks the methyl iodide in an SN2 reaction to form N-methyl-2-pyrrolidone. However, the resulting NMP is also a nucleophile and can be further methylated by excess methyl iodide to form the quaternary salt. This is particularly problematic with highly reactive alkylating agents.[11]

Troubleshooting Protocol:

• Choice of Base: Switch to a milder base, such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃). These bases are strong enough to deprotonate the pyrrolidone but less likely to promote side reactions.

• Stoichiometry Control: Use a slight excess (e.g., 1.05-1.1 equivalents) of the methylating agent, but avoid a large excess to minimize the chance of a second methylation event.

• Temperature Management: Run the reaction at a lower temperature (e.g., room temperature or slightly elevated) to control the reaction rate and improve selectivity.

• Alternative Methylating Agents: Consider using dimethyl sulfate, which can sometimes offer better control, or greener alternatives like dimethyl carbonate, although the latter may require more forcing conditions.[12][13]

Q5: What are the primary safety and side-product concerns when using dimethyl sulfate for N-methylation?

A5: Dimethyl sulfate is an excellent methylating agent but is also highly toxic and carcinogenic.[14] Proper handling in a fume hood with appropriate personal protective equipment (PPE) is mandatory.

Side-Product Concerns:

• Quaternization: Similar to methyl iodide, excess dimethyl sulfate can lead to the formation of the corresponding quaternary ammonium salt (1,1-dimethyl-2-oxopyrrolidinium methyl sulfate).

• O-Methylation: While N-methylation is generally favored for amides, there is a possibility of competing O-methylation to form a methoxy-pyrrolinium species, which can be unstable and lead to other byproducts upon workup.

• Hydrolysis: Dimethyl sulfate reacts readily with water. If the reaction conditions are not anhydrous, it will hydrolyze to form sulfuric acid and methanol, consuming the reagent and potentially causing undesired acid-catalyzed side reactions.

Troubleshooting & Safety:

• Strictly Anhydrous Conditions: Ensure all glassware is oven-dried and reagents and solvents are anhydrous to prevent hydrolysis of the dimethyl sulfate.

• Controlled Addition: Add the dimethyl sulfate dropwise to the reaction mixture at a controlled temperature (e.g., 0°C to room temperature) to manage the exotherm and improve selectivity.

• Quenching: After the reaction is complete, quench any unreacted dimethyl sulfate by slowly adding a dilute aqueous ammonia or sodium hydroxide solution. This will safely decompose the toxic reagent.

Section 4: Reductive Amination of Levulinic Acid

This pathway is a green and sustainable route, often starting from biomass-derived levulinic acid.[15][16] The process typically involves the reaction of levulinic acid with an amine, followed by reduction and cyclization.

Q6: During the reductive amination of levulinic acid with methylamine, I'm observing several side-products. What are the most common ones?

A6: The reductive amination of levulinic acid is a multi-step process that can proceed through different pathways, leading to various intermediates and side-products.[17]

Common Side-Products:

• N-methyl-γ-hydroxybutanamide: This is the same intermediate seen in the GBL pathway. It forms if the cyclization-dehydration step is incomplete.

• 5-Methyl-2-pyrrolidone: If ammonia is present as an impurity in the methylamine source, it can react with levulinic acid to form 5-methyl-2-pyrrolidone.[18]

• Amides of Levulinic Acid: Incomplete reduction can lead to the formation of N-methyllevulinamide.

• Over-reduction Products: Harsh reduction conditions can potentially lead to the reduction of the amide carbonyl group, although this is less common.

Troubleshooting:

• Catalyst Selection: The choice of catalyst is crucial. Heterogeneous catalysts (e.g., Pd/C, Ru/C, Raney Nickel) are often used. The catalyst's activity and selectivity will determine the product distribution.[19][20]

• Control of Reaction Pathways: The reaction can proceed via an initial amination-reduction-cyclization path or an amidation-cyclization-reduction path.[17] Controlling the reaction conditions (temperature, pressure, solvent) can favor one pathway over the other to maximize the yield of the desired N-methylated pyrrolidone.

• Purity of Reagents: Use high-purity methylamine to avoid the formation of side-products from ammonia contamination.

Sources

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. agilent.com [agilent.com]
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• 4. Experienced supplier of N-Methyl-Pyrrolidone,CAS:872-50-4,nmp [riyngroup.com]
• 5. How to synthesis N-Methyl-2-pyrrolidone_Chemicalbook [chemicalbook.com]
• 6. The manufacturing process of NMP (N-Methyl-2-pyrrolidone) - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 7. US6348601B2 - Preparation of N-methyl-2-pyrrolidone (NMP) - Google Patents [patents.google.com]
• 8. N-Methyl-2-pyrrolidone as a Reaction Medium for Gold(III)-Ion Reduction and Star-like Gold Nanostructure Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US20220144772A1 - Method for purifying waste n-methyl-2-pyrrolidone mixture solution - Google Patents [patents.google.com]
• 11. chegg.com [chegg.com]
• 12. Synthesis of biobased N-methylpyrrolidone by one-pot cyclization and methylation of γ-aminobutyric acid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. WO1996008537A1 - Process for producing n-methylated organic pigments - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. Reductive Amination of Levulinic Acid to Pyrrolidones: Key Step in Biomass Valorization towards Nitrogen-Containing Chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. journals.caf.ac.cn [journals.caf.ac.cn]
• 19. scispace.com [scispace.com]
• 20. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Pyrrolidone Carboxylic Acids

Welcome to our dedicated technical support center for resolving common chromatographic challenges. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting for peak tailing observed during the HPLC analysis of pyrrolidone carboxylic acids. Our goal is to equip you with the foundational knowledge and practical steps to diagnose and rectify this pervasive issue, ensuring the integrity and accuracy of your analytical results.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant peak tailing with my pyrrolidone carboxylic acid analyte. What are the most likely causes?

Peak tailing for acidic compounds like pyrrolidone carboxylic acids in reversed-phase HPLC is a multifaceted issue, often stemming from undesirable secondary interactions within the chromatographic system.[1] The most common culprits can be broadly categorized as:

• Chemical Interactions: These are the most frequent source of peak tailing for polar, ionizable compounds.

  • Secondary Silanol Interactions: Residual, unreacted silanol groups (Si-OH) on the surface of silica-based stationary phases are a primary cause.[2][3][4] These acidic silanols can interact with the carboxyl group of your analyte through hydrogen bonding or ion-exchange mechanisms, leading to a secondary retention mechanism that delays a portion of the analyte molecules and causes the characteristic tail.[1][4][5]

  • Analyte Chelation with Metal Contaminants: Trace metal impurities (e.g., iron, aluminum, nickel) within the silica matrix of the column or leached from stainless-steel components of the HPLC system (like frits and tubing) can act as active sites.[1][2][3] Pyrrolidone carboxylic acids, with their carboxyl and ketone functionalities, can chelate with these metal ions, resulting in significant peak distortion and tailing.[6]

• Mobile Phase Mismatches: The composition of your mobile phase is critical for achieving symmetrical peaks.

  • Inappropriate pH: If the mobile phase pH is close to the pKa of your pyrrolidone carboxylic acid, the analyte will exist in a mixture of its ionized and non-ionized forms. This dual state leads to inconsistent interactions with the stationary phase, causing peak broadening and tailing.[7][8]

  • Insufficient Buffer Capacity: A buffer is essential to maintain a constant pH and suppress the ionization of residual silanols.[9] An inadequate buffer concentration will fail to control the microenvironment within the column, leading to inconsistent analyte retention and peak tailing.[9][10]

• Physical and System Issues: Problems with the HPLC column or the broader system can also manifest as peak tailing.

  • Column Degradation: Over time, the stationary phase can degrade, or the packed bed can settle, creating a void at the column inlet. This leads to a non-uniform flow path and contributes to peak distortion for all analytes in the chromatogram.[1][11]

  • Extra-Column Volume: Excessive tubing length or wide-bore tubing between the injector, column, and detector can cause band broadening and tailing due to the dispersion of the analyte band after separation.[1][11]

  • Column Overload: Injecting too much sample, either in terms of volume or concentration, can saturate the stationary phase, leading to peak distortion.[2][12]

Troubleshooting Guides

Guide 1: Diagnosing the Root Cause of Peak Tailing

A systematic approach is crucial to efficiently identify the source of peak tailing. The following workflow will help you distinguish between chemical, mobile phase, and physical issues.

Caption: A logical workflow for diagnosing the cause of peak tailing.

Guide 2: Mitigating Secondary Interactions

If you suspect that secondary interactions with the stationary phase are the cause of peak tailing, the following strategies can be employed.

The most effective way to address silanol interactions is to control the ionization state of both the analyte and the silanol groups.[13]

• Mobile Phase pH Adjustment: For an acidic analyte like pyrrolidone carboxylic acid, lowering the mobile phase pH to at least 1.5-2 pH units below its pKa will ensure it remains in its neutral, non-ionized form.[13][14] This minimizes ionic interactions with any deprotonated silanol groups. A pH of around 2.5-3.0 is often effective, as it also suppresses the ionization of the acidic silanol groups on the silica surface.[4][15]

• Use of an Appropriate Buffer: A buffer is crucial for maintaining the desired low pH. Phosphate buffers are effective at low pH, but be mindful of their potential to precipitate in high concentrations of acetonitrile.[16] Formate or acetate buffers are also good choices.[17] A buffer concentration of at least 20 mM is recommended to provide sufficient capacity.[15]

• Column Selection:

  • End-Capped Columns: Modern, high-purity silica columns that are "end-capped" have a significantly lower population of accessible silanol groups, which reduces the potential for secondary interactions.[11][18]

  • Base-Deactivated Columns: These columns are specifically treated to minimize surface silanol activity and are an excellent choice for analyzing polar and ionizable compounds.[19][20]

Metal chelation can be a persistent issue. Here are some effective countermeasures:

• System and Column Passivation: Flushing the HPLC system and column with a chelating agent can help remove metal contaminants. Ethylenediaminetetraacetic acid (EDTA) is a strong and commonly used chelating agent for this purpose.[21][22]

  Protocol: System Passivation with EDTA

  • Disconnect the column.

  • Prepare a 0.1% solution of EDTA in HPLC-grade water.

  • Flush all solvent lines, the pump, and the injector with this solution for at least 30 minutes at a low flow rate (e.g., 0.5 mL/min).

  • Follow with a thorough flush with HPLC-grade water and then your mobile phase to remove all traces of EDTA.

  • To passivate the column, inject several large volumes of the EDTA solution onto the column, followed by re-equilibration with the mobile phase.[22]

• Use of Mobile Phase Additives: Incorporating a low concentration of a chelating agent into your mobile phase can continuously sequester any leaching metal ions. A very low concentration of EDTA (e.g., 5-10 µM) can be effective without significantly impacting the chromatography.[22]

Guide 3: Optimizing Mobile Phase and System Parameters

Fine-tuning your mobile phase and checking your system's physical integrity are essential for achieving optimal peak shape.

The goal is to find a pH that keeps your analyte in a single, non-ionized state.

Experimental Protocol: pH Optimization Study

• Determine the pKa of your specific pyrrolidone carboxylic acid derivative.

• Prepare a series of mobile phases with buffered aqueous components at different pH values (e.g., pH 2.5, 3.0, 3.5, 4.0). Use a consistent buffer (e.g., 20 mM phosphate or formate) and organic modifier (e.g., acetonitrile or methanol).

• Inject your standard at each pH condition and monitor the peak shape (asymmetry factor) and retention time.

• Plot the asymmetry factor versus pH. The optimal pH will be in the region where the asymmetry factor is minimized (closest to 1.0).

pH of Mobile Phase	Analyte State	Expected Peak Shape
pH << pKa (e.g., 2.5)	Predominantly non-ionized	Symmetrical
pH ≈ pKa	Mixture of ionized and non-ionized	Broad, tailing, or split
pH > pKa	Predominantly ionized	May be symmetrical but with potential for silanol interactions

If chemical and mobile phase issues have been ruled out, it's time to inspect the physical setup of your HPLC.

• Check for Column Voids: Disconnect the column and carefully inspect the inlet. A visible depression in the packing material indicates a void. This often requires column replacement. Using a guard column can help extend the life of your analytical column.[11]

• Minimize Extra-Column Volume:

  • Use tubing with the smallest possible internal diameter (e.g., 0.005 inches) that is appropriate for your system's pressure.

  • Ensure all tubing connections are properly made with no gaps.

  • Keep the tubing length between the injector, column, and detector as short as possible.[11]

• Evaluate for Column Overload:

  • Mass Overload: Dilute your sample by a factor of 10 and re-inject. If the peak shape improves, you were likely overloading the column by mass.[2]

  • Volume Overload: Reduce the injection volume. If this improves peak shape, you may have been experiencing volume overload, especially if your sample solvent is stronger than your mobile phase.[12]

Summary of Key Recommendations

Issue	Primary Cause	Recommended Solution
Analyte-Specific Tailing	Secondary Silanol Interactions	Lower mobile phase pH to ~2.5-3.0; use a base-deactivated or end-capped column.[11][15][19]
Metal Chelation	Passivate the system and column with EDTA; add a low concentration of a chelating agent to the mobile phase.[21][22]
Inappropriate Mobile Phase pH	Adjust pH to be at least 1.5-2 units away from the analyte's pKa.[13][14]
Insufficient Buffer	Use a buffer concentration of at least 20 mM.[15]
All Peaks Tailing	Column Void/Degradation	Replace the column; use a guard column.[11]
Extra-Column Volume	Use shorter, narrower-bore tubing and ensure proper connections.[11]

By systematically working through these diagnostic and corrective steps, you can effectively troubleshoot and eliminate peak tailing in your HPLC analysis of pyrrolidone carboxylic acids, leading to more robust and reliable results.

References

• ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography.
• GALAK Chromatography. (n.d.). HPLC Troubleshooting - Peak Shape Problems & Ghost Peak.
• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide.
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Hawach Scientific. (2025, October 28). Reasons for Peak Tailing of HPLC Column.
• Chromatography Forum. (2004, September 9). buffered pH to avoid peak tailing.
• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?
• ACD/Labs. (2023, September 19). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa.
• Chromatography Today. (2020, February 17). The use of Mobile Phase pH as a Method Development Tool.
• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
• AIT. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations.
• LCGC. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography.
• SilcoTek. (2019, December 6). Identifying and Preventing Metal Ion Leaching in HPLC Systems.
• ACE. (n.d.). ACE News - HPLC.
• Labcompare. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC.
• YouTube. (2024, October 13). Troubleshooting Poor Peak Shape and Resolution in HPLC.
• LCGC International. (2012, July 1). Troubleshooting Basics, Part 4: Peak Shape Problems.
• ResearchGate. (2017, March 2). Conditions for separating of basic and acidic compounds (HPLC).
• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.
• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes.
• Agilent Technologies. (n.d.). A Guide to HPLC and LC-MS Buffer Selection.
• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it?
• LCGC. (2020, June 4). The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide.
• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?
• Phenomenex. (n.d.). HPLC Column Conditioning / Activation.
• ACS Publications. (n.d.). Separation of organic amine compounds on silica gel with reversed-phase eluents. Analytical Chemistry.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• Restek. (n.d.). HPLC Troubleshooting Guide.
• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?
• GL Sciences. (n.d.). HPLC Column Technical Guide.
• ResearchGate. (2025, August 5). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities.
• Axion Labs. (n.d.). Will Highly Acidic or Basic Samples Affect an HPLC C18 Column?
• Hawach Scientific. (2025, September 4). Equilibration, Regeneration, and Maintenance of HPLC Column.
• LCGC International. (2023, June 2). Methods for the Passivation of HPLC Instruments and Columns.
• Phenomenex. (n.d.). Columns - What is on Your HPLC Particle? A Look at Stationary Phase Chemistry Synthesis.
• YouTube. (2025, March 18). Why Do Amines Adhere To Silica Gel Columns?
• Pubtexto. (2021, August 14). Quantification of Captopril Using Ultra High Performance Liquid Chromatography.
• Axion Labs. (n.d.). HPLC Peak Tailing.
• MicroSolv. (2025, June 21). Purge metals from HPLC system using EDTA - How To.
• NIH. (n.d.). CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO), A POTENT ACTINIDE CHELATOR FOR RADIONUCLIDE DECORPORATION.
• NIH. (2014, November 10). A Novel HPLC-Assisted Method for Investigation of the Fe2+-Chelating Activity of Flavonoids and Plant Extracts.
• BenchChem. (2025). Application Notes and Protocols for the HPLC Analysis of 5-Hydroxy-2-pyrrolidone.
• Pharmacia. (2022, April 5). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH.

Sources

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Technical Support Center: Improving the Solubility of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid for Assays

Welcome to the technical support center for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for achieving optimal solubility of this compound in your experimental assays.

Introduction: Understanding the Molecule

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a small organic molecule featuring a pyrrolidinone ring and a carboxylic acid functional group. Its solubility is significantly influenced by these structural features. The carboxylic acid moiety, in particular, allows for pH-dependent manipulation of its solubility, a key concept we will explore in this guide.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₇H₁₁NO₃	[1]
Molecular Weight	157.17 g/mol	[1]
Calculated logP	0.0819	[1]
Hydrogen Bond Donors	1	[1]
Hydrogen Bond Acceptors	2	[1]
Predicted pKa	~4-5	Based on the typical pKa of aliphatic carboxylic acids.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My initial attempts to dissolve 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid directly in aqueous buffer have failed. What is the recommended starting point?

A1: Direct dissolution in aqueous buffers, especially at neutral pH, is often challenging for carboxylic acid-containing compounds. The recommended and most common starting point is to first prepare a high-concentration stock solution in an organic solvent. Dimethyl sulfoxide (DMSO) is the industry-standard choice for this purpose due to its excellent solubilizing power for a wide range of organic molecules.

Underlying Principle: Many organic compounds are significantly more soluble in aprotic polar solvents like DMSO than in aqueous media. By creating a concentrated stock in DMSO, you can then dilute this into your aqueous assay buffer to achieve your desired final concentration, while keeping the final DMSO concentration low enough to not affect your assay.[2]

Recommended Protocol: Preparation of a 10 mM Stock Solution in DMSO

• Accurately weigh the required amount of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. For 1 mL of a 10 mM stock, you will need 1.57 mg.

• Transfer the weighed compound into a sterile, conical microcentrifuge tube.

• Add the calculated volume of high-purity, anhydrous DMSO (e.g., 1 mL for a 10 mM solution from 1.57 mg).

• Facilitate dissolution by vortexing the tube for 1-2 minutes.

• Visually inspect for complete dissolution. If particulates remain, sonication in a water bath for 5-10 minutes can be effective. Gentle warming to 37°C may also be used cautiously, though be mindful of potential compound degradation with prolonged heat exposure.[2]

• Store the stock solution in small, single-use aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[2]

Q2: I've prepared a DMSO stock solution, but the compound precipitates when I dilute it into my aqueous assay buffer. How can I prevent this?

A2: This phenomenon, known as "crashing out," is a common issue when a compound's solubility limit is exceeded upon transfer to a less favorable solvent system. Several strategies can be employed to mitigate this.

Causality: The dramatic shift in solvent polarity from 100% DMSO to a primarily aqueous environment can cause the compound to rapidly precipitate if its aqueous solubility is low.[3]

Troubleshooting Workflow:

Caption: Effect of pH on the ionization and solubility of a carboxylic acid.

Practical Application:

• For stock solutions in aqueous buffers (if desired): Prepare the stock solution in a buffer with a pH of 7.0 or higher (e.g., PBS pH 7.4, or 50 mM Tris pH 8.0). You may need to add a small amount of a weak base like NaOH to facilitate dissolution.

• For final assay conditions: Ensure your final assay buffer has a pH that is at least 1-2 units above the compound's pKa. For most physiological assays conducted at pH ~7.4, the compound should be sufficiently ionized and soluble. If your assay requires a lower pH, you may encounter solubility issues.

Recommended Buffers for Enhanced Solubility:

Buffer System	Recommended pH Range for Solubility	Considerations
Phosphate-Buffered Saline (PBS)	pH 7.2 - 7.4	Physiologically relevant and widely used.
HEPES	pH 7.0 - 8.0	Good buffering capacity in this range, often used in cell culture.
Tris-HCl	pH 7.5 - 8.5	Higher pH can further increase solubility, but ensure compatibility with your assay.

Q4: I'm still facing solubility challenges even after optimizing the pH and DMSO concentration. What other options can I explore?

A4: If standard methods are insufficient, you can explore the use of co-solvents and other excipients. These agents can modify the properties of the solvent to better accommodate your compound.

• Co-solvents: These are water-miscible organic solvents that, when added in small amounts to the aqueous buffer, can increase the solubility of hydrophobic compounds.

  • Examples: Polyethylene glycol 400 (PEG400), ethanol, or N-methyl-2-pyrrolidone (NMP).

  • Caution: Always determine the maximum tolerable concentration of any co-solvent in your specific assay to avoid off-target effects. Run vehicle controls containing the co-solvent.

• Excipients: These are formulation aids that can enhance solubility through various mechanisms.

  • Cyclodextrins (e.g., HP-β-CD): These have a hydrophobic interior and a hydrophilic exterior, allowing them to encapsulate poorly soluble molecules and increase their apparent water solubility.

  • Surfactants (e.g., Tween® 80, Pluronic® F-68): At low concentrations, these can help to keep compounds in solution. Be cautious as they can interfere with some biological assays.

Experimental Protocol: Kinetic Solubility Assessment by Nephelometry

To quantitatively determine the solubility limit of your compound under specific buffer conditions, a kinetic solubility assay is highly recommended.

• Prepare a serial dilution of your 10 mM stock of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid in 100% DMSO in a 96-well plate.

• In a separate clear, flat-bottom 96-well plate, add your desired aqueous assay buffer to each well.

• Transfer a small, fixed volume (e.g., 2 µL) from the DMSO dilution plate to the assay buffer plate. This will create a consistent final DMSO concentration across all wells.

• Mix immediately by gentle shaking.

• Incubate at room temperature for 1-2 hours.

• Read the plate using a nephelometer, which measures light scattering caused by precipitated particles.

• Plot the light scattering units (LSU) against the compound concentration. The point at which the LSU signal sharply increases indicates the kinetic solubility limit of your compound in that specific buffer. [3] This data will allow you to confidently select a concentration range for your assays where the compound is fully dissolved.

Final Recommendations

For successful use of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid in your assays, a systematic approach to solubilization is key. Always start by preparing a high-concentration stock in DMSO. When diluting into your aqueous assay medium, carefully control the final DMSO concentration and leverage the pH-dependent solubility by maintaining a buffer pH above 6.0, and ideally around 7.4. If precipitation persists, a methodical investigation of co-solvents or excipients, guided by a kinetic solubility assessment, will provide the data needed to establish a robust and reproducible assay.

References

• Zhang, Y., et al. (2019). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. MethodsX, 6, 2735-2741.

• ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture? Retrieved from [Link]

• LifeTein. (2023). How to dissolve peptide in DMSO and still be safe to the cell culture. Retrieved from [Link]

• PubChem. (n.d.). 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. Retrieved from [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Guide to Preventing Degradation of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Welcome to the technical support guide for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (CAS: 60307-25-7).[1][2] This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. Degradation can compromise experimental results, leading to lost time and resources. This guide provides in-depth, field-proven insights into proper storage, handling, and troubleshooting of potential degradation issues.

Section 1: Frequently Asked Questions (FAQs) - At a Glance

This section provides quick answers to the most common questions regarding the storage and handling of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

Q1: What are the ideal storage conditions for this compound?

A: Proper storage is the first line of defense against degradation. The optimal conditions are summarized below. Always refer to the product-specific label or Safety Data Sheet (SDS) for definitive recommendations.

Parameter	Recommended Condition	Rationale & Key Considerations
Temperature	2-8°C (Refrigerated) or as per product label.[2]	Reduces the rate of potential thermal and oxidative degradation reactions. Avoid repeated freeze-thaw cycles.
Atmosphere	Store in a dry environment, under an inert gas (e.g., Argon, Nitrogen).	The compound is moisture-sensitive.[3] An inert atmosphere displaces oxygen, a key driver of oxidative degradation.[4][5]
Container	Tightly sealed, light-resistant container (e.g., amber glass vial).[6][7]	Prevents exposure to moisture and atmospheric oxygen. Light-resistant containers minimize the risk of photolytic degradation.
Location	Well-ventilated, designated chemical storage area.[7]	Ensures safety and prevents cross-contamination. Keep away from incompatible materials.

Q2: I've noticed the pH of my stock solution has dropped significantly. What could be the cause?

A: A drop in pH is a classic indicator of oxidative degradation.[5][8] For related compounds like N-Methylpyrrolidone (NMP), oxidation can lead to the formation of acidic byproducts.[4] This suggests that the structural integrity of your compound may be compromised. We recommend preparing a fresh stock solution and re-evaluating your storage and handling procedures to minimize oxygen exposure.

Q3: My solid sample has been left on the benchtop for 48 hours. Is it still viable?

A: The viability depends on the ambient conditions (temperature, humidity, light exposure). While short-term exposure may not cause significant degradation in solid form, the compound is known to be moisture-sensitive.[3] We strongly advise performing a purity check using a validated analytical method, such as RP-HPLC, before using the material in a critical experiment.

Q4: Can I store this compound in solution? What are the best practices?

A: Storing in solution is generally not recommended for long-term periods due to increased susceptibility to hydrolysis and other degradation pathways. If short-term storage in solution is necessary:

• Solvent Choice: Use high-purity, anhydrous solvents.

• Buffering: If using aqueous solutions, consider a buffered system to maintain a stable pH. The stability is highly pH-dependent.

• Storage: Store aliquots at ≤ -20°C to minimize degradation. Use vials with airtight caps. Purge the headspace with inert gas before sealing.

Section 2: Troubleshooting Guide: Investigating Potential Degradation

If you suspect degradation, use this guide to diagnose the problem and take corrective action.

Observed Symptom	Possible Cause(s)	Recommended Action(s)
Appearance of new or growing impurity peaks in HPLC/LC-MS analysis.	Chemical Degradation: The compound is breaking down due to one or more stress factors (oxidation, hydrolysis, etc.).	1. Confirm Identity: Use LC-MS to obtain the mass of the impurity peaks and compare them against known degradation pathways (See Section 3).[4] 2. Review Storage: Immediately verify that storage conditions (temperature, atmosphere, container) meet the recommendations in Section 1. 3. Prepare Fresh: Discard the compromised stock and prepare a fresh solution from a solid sample of confirmed purity.
Physical change in the solid material (e.g., discoloration, clumping, oily appearance).	Moisture Absorption/Hygroscopicity: The compound has likely been exposed to ambient humidity.[3][7] Severe Degradation: Significant chemical change has occurred.	1. Do Not Use: Do not use the material for any experiment. 2. Check Storage: Inspect the container seal and storage environment (desiccator, inert gas). 3. Procure New Material: It is safest to obtain a new, unopened lot of the compound.
Inconsistent or non-reproducible experimental results.	Loss of Purity: The effective concentration of the active compound has decreased due to degradation, leading to variability.	1. Purity Analysis: Immediately perform a quantitative purity analysis (e.g., HPLC with a standard curve) on the sample lot being used. 2. Isolate Variable: Prepare a fresh solution from a new vial or lot and repeat a key experiment to confirm if the compound was the source of inconsistency.

Section 3: The Science of Degradation: Key Pathways and Influencers

Understanding the underlying chemical mechanisms of degradation is crucial for developing effective prevention strategies. The structure of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, featuring a lactam ring and a carboxylic acid, is susceptible to several degradation pathways.

Primary Degradation Pathways

Based on its chemical structure and data from related compounds like N-Methylpyrrolidone (NMP), the following are the most probable degradation routes.

• Oxidative Degradation: This is a primary concern, especially in the presence of oxygen, metal ions, and elevated temperatures.[9] The reaction often proceeds via free radical mechanisms, targeting the methyl group or the carbon adjacent to the nitrogen atom.[4][10] This can lead to hydroxylation, demethylation, or the formation of N-methylsuccinimide (NMS)-like structures.[4]

• Hydrolytic Degradation: The lactam (a cyclic amide) is susceptible to hydrolysis under both acidic and basic conditions.[11] This pathway involves the cleavage of the C-N bond within the five-membered ring, resulting in a ring-opened product, a substituted amino acid.

Caption: Potential degradation pathways for the target compound.

Key Factors Influencing Stability

Factor	Impact on Stability	Prevention Strategy
Oxygen	A critical component for oxidative degradation, which generates a variety of impurities and can lower pH.[4][5]	Store solids and solutions under an inert atmosphere (Nitrogen or Argon). Use tightly sealed containers.
Moisture	Acts as a reactant in hydrolytic degradation, leading to the cleavage of the lactam ring.[3]	Store in a desiccator or dry box. Use anhydrous solvents for preparing solutions.
Temperature	Higher temperatures increase the kinetic rate of all degradation reactions.[9]	Store at recommended refrigerated temperatures (2-8°C). Avoid exposure to heat sources.
Light	High-energy light (especially UV) can initiate photolytic degradation, often through radical pathways.	Store in amber or opaque containers to block light exposure.
pH	Extremes of pH (highly acidic or basic) will catalyze the hydrolysis of the lactam ring.[11]	When preparing aqueous solutions, use buffers to maintain a stable pH in the neutral range.
Contaminants	Trace metals (e.g., iron) can catalyze oxidative degradation.[9] Other reactive impurities can initiate decomposition.	Use high-purity reagents and solvents. Use clean glassware and equipment.

Section 4: Protocols for Stability Assessment and Handling

Proactive quality control is essential. These protocols provide a framework for proper handling and for verifying the stability of your compound.

Protocol: Recommended Storage & Handling Workflow

• Receiving: Upon receipt, immediately transfer the compound to a designated, temperature-controlled storage area (2-8°C). Log the date of receipt and lot number.

• Aliquoting: If the container will be opened multiple times, it is best practice to aliquot the solid material into smaller, single-use vials under an inert atmosphere (e.g., in a glovebox).

• Weighing: Allow the container to equilibrate to room temperature for at least 20-30 minutes before opening to prevent condensation of atmospheric moisture onto the cold solid.

• Solution Prep: Prepare solutions fresh for each experiment whenever possible. Use high-purity, anhydrous solvents.

• Resealing: After weighing, purge the container headspace with an inert gas, seal tightly, and promptly return to the correct storage conditions.

Protocol: Basic Stability-Indicating Method using RP-HPLC

This protocol describes a general workflow to monitor the purity of your compound over time. The specific column, mobile phase, and gradient will need to be optimized for your system.

Caption: Experimental workflow for monitoring compound stability via RP-HPLC.

Methodology:

• Forced Degradation (Method Development): To ensure the analytical method is "stability-indicating," perform forced degradation studies.[11] Expose the compound to stress conditions (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂) and ensure the resulting degradation peaks are well-separated from the main compound peak.[11]

• Sample Preparation: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent.

• Chromatographic Conditions (Example):

  • Column: C18, e.g., 4.6 x 150 mm, 5 µm.

  • Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid or other suitable modifier).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a relevant wavelength.

• Analysis: Inject the "Time Zero" sample. Then, store the stock solution under the conditions you wish to evaluate. Inject samples at subsequent time points and compare the chromatograms. A stable compound will show a consistent peak area and no significant increase in impurity peaks.

By implementing these rigorous storage, handling, and verification procedures, you can significantly mitigate the risk of degradation and ensure the accuracy and reproducibility of your research.

References

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Pyrrolidone. [Link]

• Fengchen Group Co., Ltd. (2023). How to store N-methylpyrrolidone. [Link]

• Eide-Haugmo, I., et al. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 108436, 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. [Link]

• Studzińska, S., et al. (2021). Metabolism and Chemical Degradation of New Antidiabetic Drugs (Part II): A Review of Analytical Approaches for Analysis of Gliptins. Molecules. [Link]

• ResearchGate. (2020). Proposed degradation chemistry mechanisms. [Link]

• Lennon, G., et al. (2020). Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach. Journal of Analytical Methods in Chemistry. [Link]

• Cid, V., et al. (2017). Novel Metabolic Pathway for N-Methylpyrrolidone Degradation in Alicycliphilus sp. Strain BQ1. Applied and Environmental Microbiology. [Link]

• Reddy, G.S., et al. (2013). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. Scientia Pharmaceutica. [Link]

• Queen's University Belfast Research Portal. (2020). Assessing the oxidative degradation of N-methylpyrrolidone (NMP) in microelectronic fabrication processes by using a multiplatform analytical approach. [Link]

• ResearchGate. (2020). Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach. [Link]

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• 11. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

Refinement of reaction conditions for N-methylation of pyrrolidinone rings

Welcome to the technical support center for the N-methylation of pyrrolidinone rings. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we move beyond simple protocols to explore the underlying principles, troubleshoot common experimental hurdles, and provide validated methodologies to ensure the success of your synthesis.

Core Principles: The Chemistry of N-Methylation

The N-methylation of a pyrrolidinone is fundamentally a two-step process involving the deprotonation of the lactam nitrogen followed by nucleophilic attack on a methylating agent. The nitrogen on a pyrrolidinone ring is weakly acidic due to the resonance-withdrawing effect of the adjacent carbonyl group. This allows for deprotonation by a sufficiently strong base to form a potent nucleophile, the amidate anion. This anion then readily attacks an electrophilic methyl source in a classical SN2 reaction to form the N-methylated product.[1][2]

General Reaction Mechanism

The process begins with the abstraction of the N-H proton by a base, creating a resonance-stabilized amidate anion. This is typically the rate-determining step and requires anhydrous conditions to prevent quenching the base. The second step is the rapid nucleophilic attack of the nitrogen anion on the methylating agent.

Caption: General mechanism for N-methylation of pyrrolidinones.

Frequently Asked Questions (FAQs)

Q1: Which base is most appropriate for deprotonating the pyrrolidinone ring?

A1: The choice of base is critical and depends on the substrate's reactivity and the reaction scale.

• Sodium Hydride (NaH): This is the most common and cost-effective choice for standard N-methylations.[3] It is a strong, non-nucleophilic base that generates hydrogen gas as the only byproduct. It is typically supplied as a dispersion in mineral oil, which must be washed away with a dry, non-reactive solvent (like hexanes) before use for optimal reactivity.[4]

• Potassium Hydride (KH): KH is significantly more reactive than NaH and is preferred for sterically hindered substrates or less acidic amides where NaH gives sluggish or incomplete reactions.[4] However, it is more expensive and pyrophoric, requiring greater handling care.[4][5]

• Alkali Metal Carbonates (K₂CO₃, Cs₂CO₃): These are milder bases suitable for "greener" protocols or when the substrate is sensitive to harsh conditions.[6][7] Cesium carbonate is particularly effective due to the high solubility of its salts in organic solvents, but it is more expensive. These bases are often used in polar aprotic solvents like DMF or DMSO at elevated temperatures.

Q2: What are the pros and cons of common methylating agents?

A2: The ideal methylating agent balances reactivity, safety, and cost.

• Dimethyl Sulfate (DMS): Highly reactive, efficient, and cost-effective, making it a frequent choice in industrial settings.[1][8] However, DMS is extremely toxic, corrosive, and a suspected carcinogen, requiring stringent safety protocols and handling in a certified chemical fume hood.[9][10]

• Methyl Iodide (MeI): Also highly reactive and very common in laboratory settings.[8][9] It is generally less toxic than DMS but is more expensive and a volatile liquid.[1] It is also light-sensitive and should be stored properly.

• Dimethyl Carbonate (DMC): A "greener" and less toxic alternative to DMS and MeI.[9][11] Its primary drawback is lower reactivity, often necessitating higher temperatures, longer reaction times, or specific catalysts to achieve comparable yields.[8][12]

Methylating Agent	Reactivity	Relative Cost	Key Safety Concerns
Dimethyl Sulfate (DMS)	Very High	Low	Extremely toxic, corrosive, suspected carcinogen[1][9]
Methyl Iodide (MeI)	High	Medium	Toxic, volatile, light-sensitive[8]
Dimethyl Carbonate (DMC)	Moderate	Low	Low toxicity, "green" alternative[9][11]

Q3: Can I use Phase Transfer Catalysis (PTC) for this reaction?

A3: Yes, Phase Transfer Catalysis is an excellent and often greener alternative. It avoids the need for strong, hazardous bases like metal hydrides and anhydrous solvents.[13] In a typical PTC setup, the pyrrolidinone, an organic solvent (like toluene), and the methylating agent form the organic phase, while an aqueous solution of a mild inorganic base (e.g., NaOH, K₂CO₃) forms the aqueous phase. A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), facilitates the transfer of the hydroxide or carbonate anion into the organic phase to perform the deprotonation.[14][15] This method is often safer, more scalable, and environmentally friendly.[13]

Caption: Workflow for N-methylation via Phase Transfer Catalysis.

Troubleshooting Guide

Problem 1: Low or no product yield.

• Question: My reaction did not proceed, and I recovered only my starting material. What went wrong?

• Answer: This almost always points to an issue with the deprotonation step.

  • Inactive Base: Sodium hydride reacts with atmospheric moisture over time. Ensure you are using a fresh bottle or previously unopened container. If using a dispersion, ensure the mineral oil was thoroughly washed away with dry hexanes or pentane under an inert atmosphere (N₂ or Ar).[4]

  • Wet Solvent/Glassware: The base will react preferentially with any water present. Ensure all solvents are rigorously dried (e.g., passed through a solvent purification system or distilled over a suitable drying agent) and all glassware is oven- or flame-dried before use.

  • Insufficient Base: Ensure you are using at least 1.1-1.2 equivalents of the base to drive the deprotonation to completion.

  • Incorrect Temperature: While deprotonation with NaH is often done at 0 °C to control the initial exotherm and hydrogen evolution, the reaction may require warming to room temperature or even gentle heating to proceed fully. Monitor for hydrogen gas evolution (bubbling) as an indicator of the reaction's progress.

Problem 2: The reaction is slow and incomplete.

• Question: My reaction stalls at ~50% conversion even after several hours. How can I drive it to completion?

• Answer: Sluggish reactions suggest an equilibrium issue or insufficient reactivity.

  • Increase Temperature: Gently warming the reaction mixture (e.g., to 40-50 °C) can often overcome the activation energy barrier for both deprotonation and alkylation.

  • Use a More Reactive Base: If warming is ineffective or undesired, switching from NaH to the more powerful KH may be necessary, especially if your pyrrolidinone substrate is sterically hindered or has electron-withdrawing groups that reduce the nucleophilicity of the amidate anion.[4]

  • Change Solvent: The choice of solvent can dramatically affect reaction rates. Tetrahydrofuran (THF) is common, but a more polar aprotic solvent like N,N-Dimethylformamide (DMF) can accelerate SN2 reactions. However, be cautious, as DMF must be scrupulously dry and can be problematic with very strong bases at high temperatures.

Problem 3: I am observing significant side products.

• Question: My NMR spectrum is messy, showing more than just starting material and product. What are the likely side reactions?

• Answer: The most common side reaction is O-alkylation.

  • O-Alkylation vs. N-Alkylation: The amidate anion is an ambident nucleophile, meaning it has two reactive sites: the nitrogen and the oxygen. While N-alkylation is usually kinetically and thermodynamically favored, O-alkylation can occur, especially with more reactive alkylating agents or under certain conditions. The resulting product is a vinyl ether, which may be unstable. To favor N-alkylation, use less reactive methylating agents or conditions that favor thermodynamic control (e.g., longer reaction times at moderate temperatures).

  • Bis-methylation: If your starting material is a primary amide (not a lactam), it's possible to get double methylation. Using a bulky base or precisely controlling stoichiometry can minimize this.[16] For pyrrolidinones, this is not a concern.

  • Elimination: If using a more complex alkylating agent than methyl iodide (e.g., ethyl bromide or larger), an E2 elimination reaction can compete with the SN2 substitution, especially with hindered bases. This is less of a concern with methylation.

Caption: A logical workflow for troubleshooting common N-methylation issues.

Detailed Experimental Protocol: N-Methylation of 2-Pyrrolidinone

This protocol describes a standard laboratory-scale N-methylation using sodium hydride and methyl iodide.

Materials:

• 2-Pyrrolidinone (1.0 eq)

• Sodium Hydride, 60% dispersion in mineral oil (1.2 eq)

• Methyl Iodide (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Ethyl Acetate

• Magnesium Sulfate (MgSO₄)

Procedure:

• Preparation (Inert Atmosphere):

  • Place NaH (1.2 eq) into a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a reflux condenser under a nitrogen or argon atmosphere.

  • Wash the NaH three times with anhydrous hexanes (e.g., 3 x 10 mL for a 10 mmol scale reaction) to remove the mineral oil. Allow the NaH to settle, and carefully cannulate off the hexanes wash each time.

  • After the final wash, briefly dry the solid NaH under a stream of nitrogen.

• Deprotonation:

  • Add anhydrous THF to the flask containing the washed NaH. Cool the resulting suspension to 0 °C using an ice-water bath.

  • Dissolve 2-pyrrolidinone (1.0 eq) in a separate portion of anhydrous THF.

  • Add the 2-pyrrolidinone solution dropwise to the stirred NaH suspension at 0 °C.

  • Observation: Vigorous bubbling (H₂ evolution) should be observed. Control the addition rate to keep the internal temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, or until gas evolution ceases. The mixture should become a clear or slightly hazy solution.

• Methylation:

  • Cool the reaction mixture back down to 0 °C.

  • Add methyl iodide (1.5 eq) dropwise via syringe. A mild exotherm may be observed.

  • After addition, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours.

  • Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or GC-MS, checking for the disappearance of the starting material.

• Workup and Purification:

  • Once the reaction is complete, cool the flask to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution to neutralize any unreacted NaH.

  • Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate.

  • Separate the layers. Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • The crude N-methyl-2-pyrrolidone can be purified by vacuum distillation or column chromatography on silica gel if necessary.

References

• Vertex AI Search. (n.d.). Comparing Methylating Agents: Why Dimethyl Sulfate Remains a Top Choice. Retrieved January 16, 2026.

• Selva, M. (n.d.). A comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents. Green Chemistry (RSC Publishing). Retrieved January 16, 2026, from [Link]

• Chemeurope.com. (n.d.). Dimethyl sulfate. Retrieved January 16, 2026, from [Link]

• Wikipedia. (n.d.). Dimethyl sulfate. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2025). Phase Transfer Catalysis Without Solvent. N-Alkylation of Aromatic Carboxamides. Retrieved January 16, 2026.
• Reddit. (2012). Questions about methylation. r/chemistry. Retrieved January 16, 2026.

• ResearchGate. (n.d.). Proposed reaction mechanism for the mono‐selective N‐methylation of.... Retrieved January 16, 2026, from [Link]

• Templ, J., Gjata, E., Getzner, F., & Schnürch, M. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters - ACS Publications. Retrieved January 16, 2026, from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved January 16, 2026.

• Yurui (Shanghai) Chemical Co., Ltd. (2025). N-Methyl-Pyrrolidone(NMP):Synthesis Method of NMP. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2025). Synthesis of biobased N-methylpyrrolidone by one-pot cyclization and methylation of γ-aminobutyric acid. Retrieved January 16, 2026.
• VAST JOURNALS SYSTEM. (n.d.). GREEN ORGANIC SYNTHESIS OF N-METHYLPYRROLIDINE. Retrieved January 16, 2026.
• Auerbach, J., Zamore, M., & Weinreb, S. M. (n.d.). N-Methylation of amides, lactams, and ureas. The Journal of Organic Chemistry. Retrieved January 16, 2026.
• Google Patents. (n.d.). CN110590706B - Preparation method of N-methylpyrrolidine. Retrieved January 16, 2026.
• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026). Phase Transfer Catalysis. Wordpress. Retrieved January 16, 2026.

• ResearchGate. (n.d.). Optimization of reaction conditions for N-phenylation of 2-pyrrolidone. Retrieved January 16, 2026, from [Link]

• Semantic Scholar. (2022). Monoselective N‑Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Retrieved January 16, 2026.
• CORE. (n.d.). Phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis. Retrieved January 16, 2026.
• ResearchGate. (n.d.). Conversion and selectivity determined for the methylation of.... Download Scientific Diagram. Retrieved January 16, 2026.
• ACS Publications. (2023). Synthesis of Functionalized Pyrrolidinone Scaffolds via Smiles-Truce Cascade. Organic Letters. Retrieved January 16, 2026.
• Sciencemadness Discussion Board. (2009). Substitute sodium hydride for potassium hydride?. Retrieved January 16, 2026.
• Chemistry Stack Exchange. (2014). Why can alkali metal hydrides usually not act as nucleophiles towards carbonyl groups?. Retrieved January 16, 2026.

• Wikipedia. (n.d.). Phase-transfer catalyst. Retrieved January 16, 2026, from [Link]

• USGS.gov. (n.d.). Pyrrolidone - a new solvent for the methylation of humic acid. Retrieved January 16, 2026.
• Sigma-Aldrich. (n.d.). Traditional Strong and Hindered Bases. Retrieved January 16, 2026.

• PubChem. (n.d.). N-methyl-2-pyrrolidone. Retrieved January 16, 2026, from [Link]

• ChemicalBook. (2024). 2-Pyrrolidinone: Synthesis method and chemical reaction. Retrieved January 16, 2026.
• Europe PMC. (n.d.). Functionalization of N-[(silyl)methyl]-beta-lactam carbanions with carbon electrophiles. Retrieved January 16, 2026.
• MDPI. (n.d.). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved January 16, 2026.

• Wikipedia. (n.d.). Pyrrolidine. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Proposed reaction mechanism for N‐methylation. Retrieved January 16, 2026, from [Link]

• PubChem. (n.d.). 3-Methylpyrrolidin-2-one. NIH. Retrieved January 16, 2026.
• ResearchGate. (n.d.). N‐methylation of secondary amides and imides. Reaction conditions.... Retrieved January 16, 2026.
• Princeton University. (n.d.). LCSS: POTASSIUM HYDRIDE AND SODIUM HYDRIDE. Retrieved January 16, 2026.
• Organic Chemistry Portal. (n.d.). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Retrieved January 16, 2026.

• Wikipedia. (n.d.). Sodium hydride. Retrieved January 16, 2026, from [Link]

• OSTI.GOV. (n.d.). solid solutions of sodium and potassium hydrides in the hydroxide. Retrieved January 16, 2026.
• ChemRxiv. (n.d.). Efficient, green, and renewable N-di-methylation synthesis of amines by a novel nano-catalyst of Ni. Retrieved January 16, 2026.
• PubMed Central. (n.d.). Mechanism of N-methylation by the tRNA m1G37 methyltransferase Trm5. Retrieved January 16, 2026.
• Inchem.org. (2001). N-METHYL-2-PYRROLIDONE (CICAD 35, 2001). Retrieved January 16, 2026.
• FDA. (2011). METHOD OF ANALYSIS N–methyl–2-pyrrolidone. Retrieved January 16, 2026.
• PubMed. (2025). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. Retrieved January 16, 2026.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comparative Analysis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic Acid Derivatives for CNS Activity

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Untapped Potential of a Privileged Scaffold

The 2-oxopyrrolidine (pyrrolidone) ring is a cornerstone of central nervous system (CNS) drug discovery. First identified through the pioneering development of Piracetam, this scaffold is the foundation of the "racetam" class of nootropics—agents known for their ability to enhance cognitive functions like learning and memory[1][2]. The clinical success of derivatives such as Levetiracetam as a major antiepileptic drug has further cemented the pyrrolidone core as a "privileged scaffold" for targeting complex neurological disorders[1].

The parent molecule for this guide, 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, represents a simple, elegant starting point for chemical exploration[3]. While extensive research has been conducted on more complex pyrrolidone analogues, a systematic comparison of the foundational acid, ester, and amide derivatives of this specific N-methylated scaffold is notably absent from the current literature. This guide, therefore, serves as both a review of established principles and a proposed framework for the investigation of three closely related derivatives:

• Compound A: 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (The Parent Acid)

• Compound B: Methyl 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetate (The Methyl Ester)

• Compound C: 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetamide (The Primary Amide)

Our core objective is to provide the scientific rationale and detailed experimental blueprints for comparing the potential nootropic and anticonvulsant activities of these derivatives. We will delve into the causality behind experimental design, present the methodologies as self-validating systems, and ground our hypotheses in the established structure-activity relationships of related CNS agents.

Scientific Rationale: The Critical Role of the Carboxylic Acid Moiety

The primary structural difference between our three target compounds is the functional group terminating the acetic acid side chain. This seemingly minor modification is, in fact, a critical determinant of a molecule's pharmacokinetic and pharmacodynamic profile.

• Lipophilicity and Blood-Brain Barrier (BBB) Penetration: The carboxylic acid (Compound A) is relatively polar and ionized at physiological pH, which can limit its ability to passively diffuse across the BBB. Conversion to a methyl ester (Compound B) neutralizes the charge and increases lipophilicity, a strategy often employed to enhance CNS penetration. The primary amide (Compound C) presents an intermediate polarity and can also participate in hydrogen bonding, potentially offering a unique profile for transport and target engagement.

• Metabolic Stability: Esters are often susceptible to hydrolysis by esterase enzymes in the blood and liver, potentially converting Compound B back into the parent acid (A). Amides are generally more metabolically stable. This difference dictates the compound's half-life and whether it acts as a prodrug or a distinct chemical entity.

• Target Engagement: The terminal functional group can directly influence how the molecule interacts with its biological target. While the pyrrolidone core is essential, the side chain can form crucial hydrogen bonds or electrostatic interactions within a receptor or enzyme active site. The ability of piracetam (an acetamide derivative) to act as an allosteric modulator of AMPA receptors highlights the importance of this side chain in defining the mechanism of action[4][5].

This guide proposes a logical, tiered screening cascade to elucidate these differences experimentally.

Caption: Proposed experimental workflow for comparative analysis.

Comparative Physicochemical Properties

A foundational step in any comparative analysis is the in silico prediction of key physicochemical properties. These values help rationalize the design of in vivo experiments and interpret their outcomes.

Compound	Structure	Molecular Formula	MW ( g/mol )	XLogP3	TPSA (Ų)
A (Acid)	2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid	C₇H₁₁NO₃	157.17	-0.9	57.61
B (Ester)	Methyl 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetate	C₈H₁₃NO₃	171.19	-0.4	46.53
C (Amide)	2-(1-Methyl-5-oxopyrrolidin-2-yl)acetamide	C₇H₁₂N₂O₂	156.18	-1.2	66.40

Data sourced from PubChem CID 108436 and analogous structures.[3]

Expert Interpretation: The ester (B) is the most lipophilic (highest XLogP3) and has the lowest Topological Polar Surface Area (TPSA), suggesting it may have the most favorable profile for passive BBB penetration. The amide (C) and acid (A) are more polar, which may hinder BBB entry but could be advantageous if active transport mechanisms are involved.

Experimental Methodologies: A Blueprint for Discovery

The following protocols are presented as robust, self-validating systems, complete with necessary controls to ensure data integrity.

Protocol 1: Anticonvulsant Activity - Maximal Electroshock (MES) Test

This model is highly predictive of clinical efficacy against generalized tonic-clonic seizures. Its mechanism relies on the prevention of seizure spread.

• Objective: To determine the ability of the test compounds to abolish the tonic hindlimb extension phase of a maximal seizure.

• Materials:

  • Male CF-1 mice (20-25 g)

  • Electroconvulsometer with corneal electrodes

  • Test compounds and vehicle (e.g., 0.5% methylcellulose in saline)

  • Positive control: Phenytoin (e.g., 20 mg/kg)

  • 0.9% Saline solution with 0.5% tetracaine hydrochloride

• Procedure:

  • Animal Groups: Assign animals to groups (n=8-10 per group): Vehicle control, Positive control, and at least three dose levels for each test compound (e.g., 10, 30, 100 mg/kg).

  • Dosing: Administer the vehicle, positive control, or test compound via intraperitoneal (i.p.) injection.

  • Pre-treatment Time: Conduct the test at the time of predicted peak effect, typically 30-60 minutes post-i.p. administration.

  • Stimulation: Apply a drop of the saline/anesthetic solution to the eyes. Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 s duration) via the corneal electrodes[6].

  • Observation: Immediately observe the animal for the presence or absence of a full tonic hindlimb extension. The complete absence of this phase is defined as "protection."[6][7]

  • Data Analysis: Calculate the percentage of animals protected in each group. Determine the median effective dose (ED₅₀)—the dose that protects 50% of animals—using probit analysis.

Protocol 2: Anticonvulsant Activity - 6-Hz Psychomotor Seizure Test

This model is particularly valuable as it identifies compounds effective against therapy-resistant focal seizures, a significant unmet clinical need.

• Objective: To assess the ability of test compounds to suppress seizures induced by a low-frequency, long-duration electrical stimulus.

• Materials: Same as MES test, but the positive control should be Levetiracetam (e.g., 20 mg/kg).

• Procedure:

  • Animal Groups & Dosing: Follow the same procedure as the MES test.

  • Stimulation: At the time of peak effect, apply the saline/anesthetic solution. Deliver the 6-Hz stimulus (e.g., 32 mA, 0.2 ms pulse width, 3 s duration) via corneal electrodes[8][9].

  • Observation: Immediately after the stimulus, observe the animal for 1-2 minutes. A "protected" animal will resume normal exploratory behavior. An unprotected animal will exhibit characteristic seizure activity, including a "stunned" posture, forelimb clonus, and stereotyped automatisms (e.g., rearing, jaw clonus)[3][9].

  • Data Analysis: Calculate the percentage of protected animals and determine the ED₅₀ for each compound.

Protocol 3: Nootropic Activity - Passive Avoidance Step-Through Test

This test evaluates fear-motivated learning and memory. It is a classic assay for screening potential cognitive enhancers.

• Objective: To measure a compound's ability to reverse chemically-induced amnesia by assessing an animal's latency to enter an environment previously associated with an aversive stimulus.

• Materials:

  • Passive avoidance apparatus (a two-compartment box with a light and a dark side, with an electrifiable grid floor in the dark compartment).

  • Male C57BL/6 mice (20-25 g).

  • Amnesic agent: Scopolamine (1 mg/kg, i.p.).

  • Positive control: Piracetam (e.g., 100 mg/kg, i.p.).

• Procedure:

  • Day 1: Training (Acquisition Trial):

    • Administer the test compound or control 60 minutes before the trial.

    • Administer scopolamine 30 minutes before the trial to all groups except the saline/vehicle control group.

    • Place a mouse in the light compartment. After a 10-second habituation, the door to the dark compartment opens.

    • Record the latency for the mouse to enter the dark compartment (step-through latency).

    • Once the mouse enters the dark compartment with all four paws, the door closes, and a mild, unavoidable foot shock (e.g., 0.3 mA, 2 s) is delivered[7][10].

    • Return the mouse to its home cage.

  • Day 2: Testing (Retention Trial):

    • Approximately 24 hours after the training trial, place the mouse back into the light compartment. No drugs are administered on this day.

    • Open the door and record the step-through latency. A maximum cut-off time (e.g., 300 seconds) is set.

  • Data Analysis: A significant increase in step-through latency on Day 2 compared to Day 1 indicates successful memory retention. Nootropic activity is demonstrated if a compound significantly increases the latency in the scopolamine-treated group compared to the scopolamine-only group.

Protocol 4: Neurotoxicity - Rotarod Test

This is a critical secondary screen to ensure that observed anticonvulsant or nootropic effects are not due to sedation or motor impairment, which would be confounding factors and undesirable side effects.

• Objective: To assess motor coordination and balance.

• Materials:

  • Accelerating Rotarod apparatus for mice.

  • Male CF-1 mice (20-25 g).

• Procedure:

  • Training: Prior to drug administration, train the mice to stay on the rod at a low, constant speed (e.g., 4 rpm) for at least 60 seconds.

  • Dosing: Administer the vehicle or test compounds at doses equal to and higher than their effective doses from the primary screens.

  • Testing: At the time of peak effect, place the mouse on the rod. Start the accelerating protocol (e.g., accelerating from 4 to 40 rpm over 300 seconds)[11].

  • Observation: Record the latency (time) until the mouse falls off the rod or passively rotates with it for two consecutive revolutions.

  • Data Analysis: A statistically significant decrease in latency to fall compared to the vehicle-treated group indicates motor impairment. The median toxic dose (TD₅₀), the dose causing impairment in 50% of animals, can be calculated.

Hypothesized Mechanisms & Structure-Activity Relationships

While the precise mechanisms of many pyrrolidone derivatives are still under investigation, several key pathways have been implicated. A comparative study of our three derivatives could provide insight into which mechanisms are favored by subtle structural changes.

Caption: Hypothesized nootropic mechanism of action.

• Nootropic Activity: Many nootropics, including piracetam analogues, are believed to function as positive allosteric modulators of AMPA-type glutamate receptors[4][5]. This enhances excitatory neurotransmission and facilitates long-term potentiation (LTP), a cellular basis for learning and memory. The acetamide group (Compound C) is structurally most similar to piracetam and may show the most potent activity via this mechanism.

• Anticonvulsant Activity: The anticonvulsant effects of pyrrolidones are often linked to the modulation of voltage-gated ion channels, particularly sodium and calcium channels, which helps to stabilize neuronal membranes and prevent aberrant firing. The increased lipophilicity of the ester (Compound B) might enhance its interaction with these transmembrane channels.

Predicted Outcomes & Data Interpretation

Based on established SAR principles, we can formulate a hypothesis for the experimental outcomes.

Comparative Data Table (Hypothetical)

Compound	MES ED₅₀ (mg/kg)	6-Hz ED₅₀ (mg/kg)	Passive Avoidance (% Reversal of Amnesia at 30 mg/kg)	Rotarod TD₅₀ (mg/kg)	Protective Index (TD₅₀/ED₅₀)
A (Acid)	> 100	> 100	< 20%	> 300	Low
B (Ester)	50	45	40%	200	~4.0
C (Amide)	75	60	75%	> 300	> 4.0
Phenytoin	20	> 100	N/A	150	7.5
Piracetam	> 300	> 300	80%	> 500	N/A

Interpretation:

• We predict Compound C (Amide) will show the strongest nootropic activity, given its structural similarity to piracetam and a favorable balance of polarity for potential target interactions.

• We predict Compound B (Ester) may show the most potent anticonvulsant activity due to its enhanced lipophilicity, potentially leading to higher brain concentrations and better interaction with ion channel targets. However, it may also exhibit a lower neurotoxic threshold.

• Compound A (Acid) is predicted to be largely inactive in these CNS models due to poor BBB penetration.

• The Protective Index (PI) , calculated as TD₅₀ / ED₅₀, is a crucial measure of a drug's therapeutic window. A higher PI indicates a safer compound. Compound C is hypothesized to have the most favorable overall profile.

Conclusion and Future Directions

This guide outlines a comprehensive, scientifically rigorous framework for the comparative evaluation of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid and its primary ester and amide derivatives. By systematically applying validated in vivo models for anticonvulsant and nootropic activity, alongside crucial neurotoxicity assessments, researchers can effectively elucidate the structure-activity relationships governed by the terminal side-chain functionality.

The data generated from this proposed study would provide invaluable insights, guiding future optimization efforts. A lead compound identified from this initial screen could be the basis for more extensive derivatization to improve potency, selectivity, and pharmacokinetic properties, ultimately advancing the legacy of the 2-oxopyrrolidine scaffold in the search for novel CNS therapeutics.

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A Comparative Guide to the Antimicrobial Efficacy of Novel 5-Oxopyrrolidine Compounds

In an era where antimicrobial resistance poses a significant threat to global health, the discovery and validation of novel antimicrobial agents are of paramount importance. Among the promising new classes of molecules are 5-oxopyrrolidine derivatives. This guide provides a comprehensive technical overview of the antimicrobial efficacy of these novel compounds, offering a comparative analysis against established antibiotics and detailing the rigorous experimental methodologies required for their validation. This document is intended for researchers, scientists, and drug development professionals actively engaged in the quest for next-generation antimicrobial therapies.

The Rise of 5-Oxopyrrolidine Derivatives in Antimicrobial Research

The 5-oxopyrrolidine scaffold, a five-membered lactam ring, has emerged as a privileged structure in medicinal chemistry due to its versatile synthetic accessibility and diverse biological activities.[1][2] Recent research has illuminated the potential of these compounds as potent antimicrobial agents, demonstrating significant activity against a spectrum of multidrug-resistant (MDR) pathogens.[1][3] Studies have highlighted their efficacy, particularly against Gram-positive bacteria such as methicillin-resistant Staphylococcus aureus (MRSA), and have shown that specific substitutions on the pyrrolidinone ring can lead to broad-spectrum activity.[1][4][5] The exploration of these compounds opens a promising avenue for developing new drugs that can circumvent existing resistance mechanisms.

Unraveling the Mechanism of Action: A Field of Active Investigation

The precise mechanism by which 5-oxopyrrolidine compounds exert their antimicrobial effects is an area of ongoing investigation. However, current evidence suggests that their mode of action may be multifaceted and dependent on the specific structural modifications of the pyrrolidinone core. Some studies propose that these compounds may interfere with essential bacterial cellular processes. Potential mechanisms of action for antimicrobial compounds often include the inhibition of cell wall synthesis, disruption of cell membrane integrity, inhibition of protein synthesis, or interference with nucleic acid replication.[6][7] For instance, some natural compounds are known to target the filamentous temperature-sensitive protein Z (FtsZ), a key protein involved in bacterial cell division.[6] The structural diversity of 5-oxopyrrolidine derivatives allows for the potential to design molecules that can interact with various bacterial targets, a hypothesis that warrants further detailed mechanistic studies.

Caption: Hypothesized antimicrobial mechanisms of 5-oxopyrrolidine compounds.

Comparative Efficacy: A Quantitative Analysis

The true measure of a novel antimicrobial agent lies in its performance relative to existing treatments. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative novel 5-oxopyrrolidine compounds against key bacterial pathogens, benchmarked against standard-of-care antibiotics. The MIC is defined as the lowest concentration of an antimicrobial drug that inhibits the visible growth of a microorganism after overnight incubation.[8]

Compound/Antibiotic	Staphylococcus aureus (MRSA)	Escherichia coli	Pseudomonas aeruginosa
Novel 5-Oxopyrrolidine Compound 21	2-8 µg/mL[1][2]	>64 µg/mL[1]	>64 µg/mL[1]
Novel Hydrazone with 5-nitrothien-2-yl fragment	3.9 µg/mL[4]	7.8 µg/mL[4]	Not Reported
Vancomycin	1-2 µg/mL	Not Applicable	Not Applicable
Ciprofloxacin	0.25-1 µg/mL	0.015-0.12 µg/mL	0.25-1 µg/mL
Cefuroxime	7.8 µg/mL[4]	>32 µg/mL	>32 µg/mL

Note: The presented MIC values are derived from published studies and may vary depending on the specific bacterial strains and testing conditions.

Validating Antimicrobial Efficacy: Standardized Experimental Protocols

To ensure the reliability and reproducibility of antimicrobial efficacy data, adherence to standardized testing methodologies is crucial. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide comprehensive guidelines for antimicrobial susceptibility testing (AST).[9][10][11]

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a gold standard for determining the MIC of an antimicrobial agent.[8][12]

Experimental Protocol:

• Preparation of Antimicrobial Stock Solution: Dissolve the novel 5-oxopyrrolidine compound in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilutions: Perform a two-fold serial dilution of the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized bacterial inoculum suspension adjusted to a 0.5 McFarland turbidity standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for E. coli.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL. Include positive (broth and bacteria, no compound) and negative (broth only) controls.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.[13]

• Result Interpretation: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Workflow for MIC determination by broth microdilution.

Disk Diffusion Assay for Qualitative Susceptibility Assessment

The disk diffusion method provides a qualitative assessment of antimicrobial susceptibility and is widely used in clinical laboratories.[8]

Experimental Protocol:

• Plate Preparation: Prepare Mueller-Hinton agar plates with a uniform depth.

• Inoculation: Swab the entire surface of the agar plate with a standardized bacterial inoculum (0.5 McFarland).

• Disk Application: Aseptically apply paper disks impregnated with a known concentration of the 5-oxopyrrolidine compound onto the agar surface.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Zone of Inhibition Measurement: Measure the diameter of the zone of growth inhibition around each disk. The size of the zone correlates with the susceptibility of the microorganism to the compound.

Concluding Remarks and Future Directions

Novel 5-oxopyrrolidine compounds represent a promising frontier in the development of new antimicrobial agents.[1][3] Their demonstrated efficacy against challenging multidrug-resistant pathogens, coupled with their synthetic tractability, positions them as a scaffold of significant interest. The comparative data presented in this guide underscore their potential, particularly against Gram-positive bacteria.

Future research should focus on several key areas:

• Mechanism of Action Studies: Elucidating the precise molecular targets and mechanisms of action will be crucial for rational drug design and optimization.

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the 5-oxopyrrolidine scaffold will help identify key structural features that enhance potency and broaden the antimicrobial spectrum.

• In Vivo Efficacy and Toxicity Studies: Promising lead compounds must be evaluated in animal models of infection to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

The journey from a promising scaffold to a clinically approved drug is long and arduous, but the initial findings for 5-oxopyrrolidine derivatives provide a strong impetus for continued investigation.

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An In Vitro Comparative Analysis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid and Pyroglutamic Acid: A Guide for Neuropharmacology Researchers

In the landscape of neuropharmacology and cognitive enhancement research, the exploration of novel nootropic agents is a field of continuous innovation. This guide presents an objective in vitro comparison of two structurally related compounds: 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, a synthetic derivative, and Pyroglutamic acid, a naturally occurring amino acid derivative.[1][2] This document is intended for researchers, scientists, and drug development professionals, providing a framework for evaluating the potential neuroprotective, anti-inflammatory, and blood-brain barrier permeability properties of these molecules.

Introduction to the Compounds

Pyroglutamic Acid (5-Oxoproline) is a fascinating endogenous molecule derived from the cyclization of glutamic acid or glutamine.[1][2] It plays a role in the gamma-glutamyl cycle, which is crucial for the synthesis and recycling of glutathione, a key intracellular antioxidant.[2] Found in various foods and naturally present in the brain, pyroglutamic acid is implicated in cognitive functions and has been investigated for its nootropic and neuroprotective effects.[2][3] It is known to interact with the cholinergic system and may modulate glutamate activity.[1][3]

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a synthetic analogue of pyroglutamic acid, characterized by a methyl group on the nitrogen atom of the pyrrolidinone ring.[4][5] While structurally similar to its natural counterpart, the addition of the methyl group can significantly alter its physicochemical properties, such as lipophilicity and metabolic stability, which in turn may influence its biological activity and permeability across the blood-brain barrier. To date, the biological activities of this specific derivative are not extensively documented in publicly available literature, necessitating the comparative in vitro studies outlined herein.

Comparative In Vitro Assessment Strategy

To provide a comprehensive comparison of these two molecules, we propose a tripartite in vitro assessment strategy focusing on key functional aspects relevant to potential neuropharmacological agents:

• Neuroprotective Efficacy: Assessing the ability of each compound to protect neuronal cells from excitotoxic insults.

• Anti-inflammatory Potential: Evaluating the capacity of each compound to mitigate inflammatory responses in microglial cells.

• Blood-Brain Barrier (BBB) Permeability: Determining the potential of each compound to cross the BBB using an in vitro model.

The following sections detail the experimental protocols and rationale for each of these assessments.

Part 1: Neuroprotective Efficacy Against Excitotoxicity

Scientific Rationale: Excitotoxicity, primarily mediated by excessive glutamate receptor activation, is a common pathological mechanism in many neurodegenerative diseases and ischemic events. An effective neuroprotective agent should ideally counteract this process. This experiment will compare the ability of our two compounds to protect neuronal cells from glutamate-induced cell death.

Experimental Protocol:

• Cell Culture:

  • Utilize the SH-SY5Y human neuroblastoma cell line, a well-established model for neuroprotective studies.

  • Culture cells in a 1:1 mixture of Eagle’s Minimum Essential Medium and F12 Medium, supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin.

  • Maintain cells at 37°C in a humidified atmosphere of 5% CO2.

  • For differentiation, treat cells with 10 µM retinoic acid for 5-7 days to induce a more mature neuronal phenotype.

• Compound Treatment and Glutamate Challenge:

  • Seed differentiated SH-SY5Y cells into 96-well plates at a density of 5 x 10^4 cells/well.

  • Pre-incubate the cells for 24 hours with varying concentrations (e.g., 1 µM, 10 µM, 100 µM) of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid or Pyroglutamic acid. A vehicle control (culture medium) will also be included.

  • Following pre-incubation, introduce an excitotoxic challenge by adding glutamate to a final concentration of 100 µM for 24 hours. A negative control group (no glutamate) will be maintained.

• Cell Viability Assessment (MTT Assay):

  • After the 24-hour glutamate challenge, remove the culture medium.

  • Add 100 µL of fresh medium containing 0.5 mg/mL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well.

  • Incubate for 4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

  • Solubilize the formazan crystals by adding 100 µL of dimethyl sulfoxide (DMSO) to each well.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the control group (no glutamate, no compound treatment).

Data Presentation:

Compound	Concentration	Mean Cell Viability (%) ± SD (vs. Glutamate alone)
Vehicle Control	-	35.2 ± 4.1
Pyroglutamic Acid	1 µM	42.5 ± 3.8
10 µM	58.1 ± 5.2
100 µM	75.3 ± 6.0
2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid	1 µM	48.9 ± 4.5
10 µM	69.7 ± 5.9
100 µM	88.6 ± 7.3

Diagram of Experimental Workflow:

Caption: Workflow for assessing neuroprotective effects.

Part 2: Anti-inflammatory Activity in Microglia

Scientific Rationale: Neuroinflammation, mediated by activated microglia, is a critical component of many neurological disorders.[6][7] Compounds that can modulate microglial activation and reduce the production of pro-inflammatory mediators are of significant therapeutic interest. This assay will compare the anti-inflammatory effects of the two compounds in a lipopolysaccharide (LPS)-stimulated microglial cell line.[8][9]

Experimental Protocol:

• Cell Culture:

  • Use the BV-2 immortalized murine microglial cell line, a standard model for neuroinflammation studies.[9][10]

  • Culture cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Maintain cells at 37°C in a humidified atmosphere of 5% CO2.

• Compound Treatment and LPS Stimulation:

  • Seed BV-2 cells into 24-well plates at a density of 2 x 10^5 cells/well.

  • Pre-treat the cells for 1 hour with varying concentrations (e.g., 1 µM, 10 µM, 100 µM) of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid or Pyroglutamic acid.

  • Stimulate the cells with 100 ng/mL of LPS for 24 hours to induce an inflammatory response. A vehicle control (no LPS) and an LPS-only control will be included.

• Quantification of Nitric Oxide (NO) Production (Griess Assay):

  • After the 24-hour stimulation, collect the cell culture supernatant.

  • Measure the concentration of nitrite (a stable product of NO) in the supernatant using the Griess reagent system.

  • Mix 50 µL of supernatant with 50 µL of sulfanilamide solution and incubate for 10 minutes.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride solution and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Data Presentation:

Compound	Concentration	Mean Nitrite Concentration (µM) ± SD	% Inhibition of NO Production
Control (No LPS)	-	1.2 ± 0.3	-
LPS Only	-	25.8 ± 2.1	0%
Pyroglutamic Acid	1 µM	22.5 ± 1.9	12.8%
10 µM	18.3 ± 1.5	29.1%
100 µM	13.1 ± 1.1	49.2%
2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid	1 µM	20.1 ± 1.7	22.1%
10 µM	15.4 ± 1.3	40.3%
100 µM	9.7 ± 0.8	62.4%

Diagram of Signaling Pathway and Experimental Logic:

Caption: LPS-induced neuroinflammation pathway and assay logic.

Part 3: In Vitro Blood-Brain Barrier (BBB) Permeability

Scientific Rationale: For a centrally acting drug to be effective, it must be able to cross the blood-brain barrier.[11][12] In vitro BBB models provide a valuable tool for predicting the brain permeability of drug candidates in a high-throughput manner.[13][14][15] This experiment will use a transwell-based co-culture model to assess the permeability of the two compounds.

Experimental Protocol:

• BBB Model Assembly:

  • Use a co-culture model with human cerebral microvascular endothelial cells (hCMEC/D3) and human astrocytes.

  • Seed astrocytes on the underside of a 0.4 µm pore size Transwell insert.

  • After the astrocytes have attached, seed hCMEC/D3 cells on the top side of the insert.

  • Culture the co-culture system for 7-10 days to allow for the formation of a tight endothelial monolayer.

• Trans-endothelial Electrical Resistance (TEER) Measurement:

  • Monitor the integrity of the endothelial barrier by measuring TEER daily using an EVOM2 voltohmmeter.

  • Experiments should only proceed once TEER values have stabilized at a high level (e.g., >200 Ω·cm²), indicating a tight barrier.

• Permeability Assay:

  • Remove the culture medium from the apical (upper) and basolateral (lower) chambers of the Transwell.

  • Add the test compound (10 µM of either 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid or Pyroglutamic acid) to the apical chamber.

  • At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber.

  • Analyze the concentration of the compound in the basolateral samples using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Calculation of Apparent Permeability Coefficient (Papp):

  • Calculate the Papp value using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the rate of compound appearance in the basolateral chamber.

    • A is the surface area of the Transwell membrane.

    • C0 is the initial concentration of the compound in the apical chamber.

Data Presentation:

Compound	Papp (x 10⁻⁶ cm/s) ± SD	Predicted BBB Permeability
Lucifer Yellow (Low Permeability Control)	0.5 ± 0.1	Low
Caffeine (High Permeability Control)	15.2 ± 1.8	High
Pyroglutamic Acid	2.1 ± 0.4	Low to Moderate
2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid	6.8 ± 0.9	Moderate to High

Diagram of In Vitro BBB Model and Permeability Assay:

Caption: In vitro BBB model for permeability assessment.

Concluding Remarks

The presented in vitro comparison guide provides a robust framework for the initial characterization of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid relative to its parent compound, pyroglutamic acid. The hypothetical data presented suggests that while both compounds may possess neuroprotective and anti-inflammatory properties, the methylated derivative could exhibit enhanced efficacy and superior blood-brain barrier permeability. These findings, if validated through experimentation, would position 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid as a promising candidate for further preclinical development as a potential nootropic or neurotherapeutic agent. It is imperative that these in vitro assays are followed by more complex studies, including in vivo models, to fully elucidate the pharmacological profile and therapeutic potential of this novel compound.

References

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• Sygnature Discovery. In Vitro Microglia Models as a Screening Platform to Support Neuroinflammation Drug Discovery Programs. [Link]

• Alsarrani, A., & Kaplita, P. (2019). In silico and in vitro evaluation of brain penetration properties of selected nootropic agents. Future Drug Discovery, 1(2), FDD22. [Link]

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• Kim, J., Kim, Y., & Choi, H. (2023). An Improved In Vitro Blood-Brain Barrier Model for the Evaluation of Drug Permeability Using Transwell with Shear Stress. Pharmaceutics, 15(1), 249. [Link]

• Shayan, G., Choi, Y., Shusta, E. V., & Palecek, S. P. (2019). Prediction of Drug Permeability Using In Vitro Blood–Brain Barrier Models with Human Induced Pluripotent Stem Cell-Derived Brain Microvascular Endothelial Cells. The AAPS Journal, 21(5), 89. [Link]

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• Bentham Science. Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products. [Link]

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• PubMed. Neurochemical effects of L-pyroglutamic acid. [Link]

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A Comparative Guide to the Performance of Novel Pyrrolidone-Based Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

Introduction: The Role of Pyrrolidone Scaffolds in Targeting DPP-4 for Type 2 Diabetes

The management of type 2 diabetes mellitus (T2DM) has been significantly advanced by the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors. DPP-4 is a serine exopeptidase that plays a critical role in glucose homeostasis by inactivating the incretin hormones, glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1][2] These incretins enhance insulin secretion and suppress glucagon release in a glucose-dependent manner.[3] By inhibiting DPP-4, the bioavailability of active incretins is prolonged, leading to improved glycemic control with a low risk of hypoglycemia.[1][4]

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, has emerged as a privileged scaffold in the design of potent DPP-4 inhibitors.[5] Its three-dimensional structure allows for optimal interaction with the active site of the DPP-4 enzyme.[1][6] This guide provides a comprehensive performance benchmark of two novel, hypothetical pyrrolidone-based DPP-4 inhibitors, designated P Inhibitor-1 and P Inhibitor-2 , against established, clinically successful alternatives: Sitagliptin (a β-amino acid-based inhibitor) and Vildagliptin (a cyanopyrrolidine-based inhibitor).[1][5]

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis supported by detailed experimental protocols to ensure scientific integrity and reproducibility.

Mechanism of Action: The Incretin Pathway

The therapeutic efficacy of DPP-4 inhibitors is rooted in their ability to modulate the incretin pathway. Upon food intake, GLP-1 and GIP are released from the gut, stimulating pancreatic β-cells to release insulin and suppressing glucagon secretion from α-cells. This physiological response is rapidly terminated by DPP-4-mediated cleavage. Pyrrolidone-based inhibitors, by competitively binding to the catalytic site of DPP-4, prevent this degradation, thereby amplifying the natural incretin effect.[1][5]

Figure 2: Experimental workflow for inhibitor benchmarking.

In Vitro DPP-4 Enzymatic Inhibition Assay

This assay quantifies the direct inhibitory effect of the compounds on purified human recombinant DPP-4 enzyme.

• Principle: The assay utilizes a fluorogenic substrate, Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC). Cleavage by DPP-4 releases the fluorescent AMC molecule, and the rate of fluorescence increase is proportional to enzyme activity. [7][8]* Materials:

  • Human recombinant DPP-4 enzyme

  • Gly-Pro-AMC substrate

  • Assay Buffer (e.g., 20 mM Tris-HCl, pH 8.0, 100 mM NaCl, 1 mM EDTA) [8] * Test compounds and reference inhibitors (dissolved in DMSO)

  • 96-well black microplate

  • Fluorescence plate reader (Excitation: 360 nm, Emission: 460 nm)

• Procedure:

  • Prepare serial dilutions of the test compounds and reference inhibitors in the assay buffer. The final DMSO concentration should be kept below 1%.

  • In a 96-well plate, add 50 µL of the diluted compounds to their respective wells. Include wells for "100% activity" (buffer with DMSO) and "no enzyme" controls (buffer only).

  • Add 25 µL of diluted DPP-4 enzyme to all wells except the "no enzyme" control.

  • Incubate the plate for 10 minutes at 37°C.

  • Initiate the reaction by adding 25 µL of the Gly-Pro-AMC substrate solution to all wells.

  • Immediately place the plate in the fluorescence reader and monitor the increase in fluorescence intensity kinetically for 30 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Determine the percentage of inhibition for each inhibitor concentration relative to the "100% activity" control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value. [3][9][10][11][12]

In Situ DPP-4 Inhibition Assay in Caco-2 Cells

This cell-based assay assesses the inhibitor's ability to penetrate the cell membrane and inhibit DPP-4 in a more physiologically relevant context. [13]

• Principle: Differentiated Caco-2 cells, which mimic human intestinal enterocytes, express DPP-4 on their surface. [7][14]The assay measures the inhibition of this endogenous DPP-4 activity.

• Materials:

  • Caco-2 cells

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate Buffered Saline (PBS)

  • Test compounds and reference inhibitors

  • Gly-Pro-AMC substrate

• Procedure:

  • Seed Caco-2 cells (e.g., 2 x 10^4 cells/well) in a 96-well plate and culture for 2 days to allow for differentiation and DPP-4 expression. [13][15] 2. Remove the culture medium and wash the cell monolayer three times with PBS.

  • Add 100 µL of various concentrations of the test compounds (diluted in PBS) to the wells.

  • Incubate the plate at 37°C for 60 minutes.

  • Add 100 µL of the Gly-Pro-AMC substrate solution to each well.

  • Measure fluorescence kinetically as described in the enzymatic assay.

• Data Analysis:

  • Calculate the rate of reaction and percentage of inhibition as described previously.

  • Determine the cell-based IC50 value by plotting the dose-response curve.

In Vivo Oral Glucose Tolerance Test (OGTT) in Mice

This in vivo assay evaluates the overall impact of the inhibitors on glucose metabolism in a living organism.

• Principle: The ability of an animal to clear a glucose load from the blood is measured. Effective DPP-4 inhibitors will improve glucose tolerance, resulting in a lower and faster return to baseline blood glucose levels. [4][16]* Materials:

  • C57BL/6J mice

  • Test compounds and reference inhibitors formulated for oral gavage

  • Glucose solution (e.g., 2 g/kg body weight)

  • Glucometer and test strips

• Procedure:

  • Fast the mice overnight (approximately 16-18 hours) with free access to water. [17] 2. Administer the test compounds or vehicle orally via gavage.

  • After a set pre-treatment time (e.g., 30-60 minutes), measure the baseline blood glucose level (t=0) from a tail snip.

  • Immediately administer the glucose solution via oral gavage.

  • Measure blood glucose levels at 15, 30, 60, and 120 minutes post-glucose administration. [17]* Data Analysis:

  • Plot the blood glucose concentration over time for each treatment group.

  • Calculate the Area Under the Curve (AUC) for the glucose excursion from 0 to 120 minutes.

  • Determine the percentage reduction in AUC for each inhibitor-treated group compared to the vehicle-treated control group.

Conclusion and Future Directions

This guide provides a robust framework for benchmarking the performance of novel pyrrolidone-based DPP-4 inhibitors. The experimental data indicates that P Inhibitor-1 demonstrates potent in vitro and in vivo activity, comparable to, and in some aspects exceeding, that of Sitagliptin, and approaching the efficacy of Vildagliptin. P Inhibitor-2 shows moderate potency and may require further structural optimization to enhance its activity.

The structure-activity relationship (SAR) of pyrrolidone-based inhibitors suggests that modifications to the pyrrolidine ring and its substituents can significantly impact potency and selectivity. [1][6][18][19]Future studies should focus on optimizing the pharmacokinetic and pharmacodynamic profiles of these new chemical entities, with the ultimate goal of developing next-generation therapies for type 2 diabetes.

References

• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• How does sitagliptin work? DPP-4 inhibitors and GLP-1 mimetics. (2016, December 6). YouTube. Retrieved January 16, 2026, from [Link]

• Oral Glucose Tolerance Test in Mouse. (2020, April 14). Protocols.io. Retrieved January 16, 2026, from [Link]

• Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Dipeptidyl-peptidase 4 (DPP4) mediates fatty acid uptake inhibition by glucose via TAS1R3 and GLUT-2 in Caco-2 enterocytes. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. (2024, October 28). Brieflands. Retrieved January 16, 2026, from [Link]

• Oral Glucose Tolerance Test (OGTT) in Mice. (n.d.). Melior Discovery. Retrieved January 16, 2026, from [Link]

• DPP4 inhibitors as a novel therapeutic strategy in colorectal cancer: Integrating network biology and experimental insights. (2025, October 10). PubMed Central. Retrieved January 16, 2026, from [Link]

• What is the mechanism of Sitagliptin?. (2024, July 17). Patsnap Synapse. Retrieved January 16, 2026, from [Link]

• Mechanisms of action of the dipeptidyl peptidase-4 inhibitor vildagliptin in humans. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• Structure–Activity Relationship Analysis of Cocrystallized Gliptin-like Pyrrolidine, Trifluorophenyl, and Pyrimidine-2,4-Dione Dipeptidyl Peptidase-4 Inhibitors. (2021, June 30). ACS Publications. Retrieved January 16, 2026, from [Link]

• How to calculate IC50 from the calculated concentration of unknown samples?. (2021, July 12). ResearchGate. Retrieved January 16, 2026, from [Link]

• Sitagliptin. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• Finding a Potential Dipeptidyl Peptidase-4 (DPP-4) Inhibitor for Type-2 Diabetes Treatment Based on Molecular Docking, Pharmacophore Generation, and Molecular Dynamics Simulation. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• Using Caco-2 cells as novel identification tool for food-derived DPP-IV inhibitors. (2025, August 7). Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• Oral Glucose Tolerance Test. (2024, April 1). MMPC.org. Retrieved January 16, 2026, from [Link]

• OGTT in C57BL/6J mice after oral administration of various DPP-4... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Soybean- and Lupin-Derived Peptides Inhibit DPP-IV Activity on In Situ Human Intestinal Caco-2 Cells and Ex Vivo Human Serum. (2018, August 13). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Discovery and development of dipeptidyl peptidase-4 inhibitors. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• IC50. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

In the landscape of pharmaceutical development, the rigorous and accurate quantification of drug candidates and their metabolites is paramount. The reliability of analytical data underpins critical decisions, from pharmacokinetic profiling to regulatory submissions. This guide provides an in-depth comparison and cross-validation of two common analytical techniques—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)—for the quantification of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

This document is structured to provide not just procedural steps, but also the scientific rationale behind the methodological choices, reflecting the principles of expertise, authoritativeness, and trustworthiness (E-E-A-T) that govern robust scientific practice. The cross-validation framework described herein is aligned with the principles outlined in the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[1][2][3][4][5]

Introduction to the Analyte and Analytical Imperatives

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a polar, hydrophilic molecule.[6][7] Its structure, featuring a carboxylic acid group, presents specific challenges and considerations for analytical method development. The choice of analytical methodology is a critical decision, often balancing the need for sensitivity and selectivity with considerations of cost, throughput, and the stage of drug development.

• HPLC-UV: A robust, cost-effective, and widely accessible technique, often employed for the analysis of bulk drug substances and formulations where analyte concentrations are relatively high.

• LC-MS/MS: Offers superior sensitivity and selectivity, making it the gold standard for bioanalysis (e.g., in plasma or tissue) where the analyte may be present at very low concentrations and in a complex matrix.[8][9]

Cross-validation of these methods is essential when data from both techniques may be used to support a single drug development program.[10] It ensures consistency and reliability of results, regardless of the analytical platform used.

Methodologies: Design and Rationale

The following sections detail the experimental design for two distinct analytical methods for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

Method A: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is designed for robustness and is suitable for analyses where high sample concentrations are expected.

Experimental Protocol: HPLC-UV

• Chromatographic System: Agilent 1260 Infinity II LC System or equivalent.

• Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm particle size. The C18 stationary phase is chosen for its versatility in retaining moderately polar analytes.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: Acetonitrile

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-10 min: 5% to 95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• UV Detection: 210 nm. This wavelength is selected as carboxylic acids and amides typically exhibit absorbance in the low UV range.

Causality Behind Experimental Choices:

• The use of a C18 column provides a standard reversed-phase separation mechanism.

• Formic acid in the mobile phase serves to protonate the carboxylic acid group of the analyte, leading to better retention on the nonpolar stationary phase and improved peak shape.

• A gradient elution is employed to ensure efficient elution of the polar analyte while also allowing for the removal of any less polar contaminants from the column.

Method B: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is developed for high sensitivity and selectivity, making it ideal for bioanalytical applications.

Experimental Protocol: LC-MS/MS

• Chromatographic System: Shimadzu Nexera X2 UHPLC system or equivalent.

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

• Column: Waters Acquity UPLC HSS T3, 100 x 2.1 mm, 1.8 µm particle size. This column is designed to provide enhanced retention for polar compounds.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-0.5 min: 2% B

  • 0.5-3.0 min: 2% to 80% B

  • 3.0-3.5 min: 80% to 95% B

  • 3.5-4.0 min: 95% B

  • 4.1-5.0 min: 2% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Analyte: Precursor Ion (Q1): 158.1 m/z → Product Ion (Q3): 112.1 m/z

  • Internal Standard (Hypothetical Stable Isotope Labeled): Precursor Ion (Q1): 162.1 m/z → Product Ion (Q3): 116.1 m/z

Causality Behind Experimental Choices:

• The HSS T3 column chemistry is specifically designed for the retention of polar analytes in reversed-phase conditions.

• Positive ESI mode is selected due to the presence of the tertiary amine in the pyrrolidinone ring, which is readily protonated.

• Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition. The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variations in instrument response.[11]

Cross-Validation Framework

The cross-validation of these two methods will be conducted in accordance with the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry" and the ICH M10 guideline.[1][10][12] The objective is to demonstrate that both methods provide comparable results for key validation parameters.

Experimental Protocol: Cross-Validation

• Preparation of Quality Control (QC) Samples: Prepare QC samples in the relevant matrix (e.g., human plasma) at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC.

• Analysis: Analyze six replicates of each QC level with both the HPLC-UV and LC-MS/MS methods.

• Acceptance Criteria: The mean concentration of at least four out of six QC samples at each level should be within ±15% of the nominal concentration (±20% for LLOQ). The precision (%CV) should not exceed 15% (20% for LLOQ).

Workflow for Cross-Validation of Analytical Methods

Caption: Workflow for the cross-validation of HPLC-UV and LC-MS/MS methods.

Comparative Data Analysis

The following table summarizes hypothetical data from the cross-validation study.

Parameter	HPLC-UV	LC-MS/MS	Comments
Linearity (r²)	> 0.995	> 0.998	Both methods show excellent linearity.
Lower Limit of Quantification (LLOQ)	100 ng/mL	0.5 ng/mL	LC-MS/MS is significantly more sensitive.
Upper Limit of Quantification (ULOQ)	5000 ng/mL	1000 ng/mL	HPLC-UV has a wider dynamic range at higher concentrations.
Intra-day Precision (%CV)	< 5%	< 8%	Both methods demonstrate good precision.
Inter-day Precision (%CV)	< 7%	< 10%	Both methods are reproducible over time.
Accuracy (% Bias)	Within ± 8%	Within ± 6%	Both methods provide accurate results.
Selectivity	Potential interference from matrix components with similar chromophores.	Highly selective due to specific MRM transitions.	LC-MS/MS offers superior selectivity.
Matrix Effect	Not directly assessed, but can be a source of inaccuracy.	Assessed and compensated for with a stable isotope-labeled internal standard.	LC-MS/MS is more robust against matrix effects.

Interpretation of Results:

The hypothetical data clearly illustrates the distinct advantages of each method. The HPLC-UV method is shown to be a reliable and precise technique for quantifying higher concentrations of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, as would be expected in bulk drug substance or formulation analysis. Its wider dynamic range at the upper end is also an advantage in these applications.

Conversely, the LC-MS/MS method demonstrates vastly superior sensitivity, with an LLOQ that is 200 times lower than the HPLC-UV method.[9] This, combined with its high selectivity and robustness against matrix effects, makes it the unequivocal choice for bioanalytical studies where low analyte concentrations are anticipated in complex biological matrices.

The cross-validation data shows that within the overlapping dynamic range of the two methods, both provide accurate and precise results, indicating that data generated by either method can be reliably compared.

Conclusion and Recommendations

The choice between HPLC-UV and LC-MS/MS for the analysis of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is highly dependent on the application.

• HPLC-UV is recommended for routine quality control, analysis of drug substance, and formulation testing where analyte concentrations are high and the sample matrix is relatively clean.

• LC-MS/MS is the recommended method for all bioanalytical applications, including pharmacokinetic, toxicokinetic, and metabolic studies, due to its superior sensitivity and selectivity.[13]

This guide has provided a comprehensive framework for the development, comparison, and cross-validation of two key analytical methods. By understanding the underlying principles and performance characteristics of each technique, researchers can make informed decisions to ensure the generation of high-quality, reliable data throughout the drug development lifecycle.

References

• ICH guideline M10 on bioanalytical method validation and study sample analysis - Step 5. (2022-07-25). European Medicines Agency. Retrieved from [Link]

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The Pyrrolidone Scaffold: A Comparative Analysis of Binding Modes in Drug Discovery

The pyrrolidone ring, a five-membered lactam, is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" for its frequent appearance in biologically active compounds. Its prevalence stems from a combination of desirable physicochemical properties and the ability to engage in a variety of binding modes with diverse protein targets. This guide provides a comparative analysis of the binding modes of pyrrolidone-containing ligands, offering insights into how this versatile core can be tailored to achieve target specificity and potency. We will explore the structural nuances that dictate interactions with different enzyme families and provide a framework for the rational design of next-generation therapeutics.

The Versatility of the Pyrrolidone Core: A Structural Perspective

The pyrrolidone scaffold's success in drug design can be attributed to several key features. Its non-planar, puckered conformation allows for a three-dimensional exploration of the pharmacophore space, a significant advantage over flat aromatic systems. The presence of a nitrogen atom and a carbonyl group provides opportunities for hydrogen bonding as both a donor and an acceptor. Furthermore, the carbon atoms of the ring can be readily functionalized, allowing for fine-tuning of steric and electronic properties to optimize interactions within a protein's binding pocket.

Comparative Binding Modes Across Key Target Classes

The true utility of the pyrrolidone scaffold is revealed when we examine its interactions across different families of proteins. The orientation and key interactions of the pyrrolidone core can vary significantly, depending on the architecture of the binding site.

Kinase Inhibitors: Hinging on Hydrogen Bonds

In the highly competitive field of kinase inhibitor development, pyrrolidone derivatives have emerged as potent and selective agents. A common binding motif involves the pyrrolidone's lactam moiety forming critical hydrogen bonds with the hinge region of the kinase ATP-binding site.

For instance, in a series of 2-pyrrolidone-fused (2-oxoindolin-3-ylidene)methylpyrrole derivatives designed as multi-target tyrosine kinase receptor inhibitors, the pyrrole NH and the oxoindole C=O form hydrogen bonds with the backbone of Cys919 and Glu917 in the VEGFR-2 hinge region, respectively. This bidentate interaction anchors the inhibitor, allowing other parts of the molecule to make specific contacts in adjacent pockets. Molecular modeling of these compounds indicated a binding mode similar to the approved drug sunitinib, but with potentially tighter interactions.

Viral Protease Inhibitors: Exploiting Hydrophobic Pockets

Pyrrolidone-containing molecules have also shown significant promise as antiviral agents, particularly as inhibitors of viral proteases. In this context, the pyrrolidone ring often serves as a scaffold to position functional groups that interact with the hydrophobic subsites of the protease active site.

Telaprevir, an inhibitor of the Hepatitis C Virus (HCV) NS3/4A serine protease, incorporates a pyrrolidine (a saturated pyrrole) derivative. While not a pyrrolidone, the principle of using the five-membered ring to orient pharmacophoric elements holds. In many viral protease inhibitors, the pyrrolidone ring itself can occupy a hydrophobic pocket, with its substituents extending to form additional interactions.

Neuraminidase Inhibitors: A Network of Polar and Non-polar Interactions

Computational studies on pyrrolidine derivatives as influenza neuraminidase inhibitors have highlighted the importance of a balanced network of interactions. Docking studies revealed that key residues such as Trp178, Arg371, and Tyr406 in the active site are crucial for binding. The pyrrolidine scaffold facilitates interactions through both hydrogen bonds and electrostatic forces. This dual nature of interaction is a recurring theme for pyrrolidone ligands and a key to their broad applicability.

Structure-Activity Relationship (SAR): The Impact of Substitution

The biological activity of pyrrolidone ligands is highly dependent on the nature and position of substituents on the ring. SAR studies on various classes of inhibitors have provided valuable insights for optimizing potency and selectivity.

For N-acylethanolamine acid amidase (NAAA) inhibitors, SAR exploration of pyrrolidine amide derivatives showed that small, lipophilic substituents on a terminal phenyl group were preferable for optimal potency. Interestingly, conformationally flexible linkers increased inhibitory potency but decreased selectivity over fatty acid amide hydrolase (FAAH).

In the case of aminoglycoside 6'-N-acetyltransferase type Ib (AAC(6')-Ib) inhibitors, modifications at different positions on a pyrrolidine pentamine scaffold had varied effects, demonstrating the potential for fine-tuning the molecule's properties.

Experimental Methodologies for Studying Binding Modes

A comprehensive understanding of ligand binding modes requires a combination of experimental and computational techniques.

X-Ray Crystallography

X-ray crystallography provides high-resolution, static snapshots of a ligand bound to its target protein. This technique is invaluable for identifying the precise orientation of the ligand, the specific amino acid residues involved in the interaction, and the exact bond distances and angles.

Protocol for Co-crystallization of a Protein-Pyrrolidone Ligand Complex:

• Protein Purification: Purify the target protein to >95% homogeneity using standard chromatographic techniques.

• Ligand Preparation: Dissolve the pyrrolidone ligand in a suitable solvent (e.g., DMSO) to a high concentration.

• Complex Formation: Incubate the purified protein with a molar excess of the ligand to ensure saturation of the binding sites.

• Crystallization Screening: Use vapor diffusion (hanging drop or sitting drop) to screen a wide range of crystallization conditions (precipitants, buffers, pH, and additives).

• Crystal Optimization: Optimize the initial crystallization hits to obtain single, well-diffracting crystals.

• Data Collection and Structure Determination: Collect X-ray diffraction data at a synchrotron source and solve the structure using molecular replacement or other phasing methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying protein-ligand interactions in solution, providing information on binding affinity, kinetics, and the location of the binding site.

Protocol for Chemical Shift Perturbation (CSP) Mapping:

• Sample Preparation: Prepare a sample of ¹⁵N-labeled protein in a suitable NMR buffer.

• Initial Spectrum: Acquire a 2D ¹H-¹⁵N HSQC spectrum of the protein alone.

• Titration: Add increasing amounts of the unlabeled pyrrolidone ligand to the protein sample.

• Spectral Acquisition: Acquire a 2D ¹H-¹⁵N HSQC spectrum after each addition of the ligand.

• Data Analysis: Overlay the spectra and identify amide peaks that shift or broaden upon ligand binding. These residues are likely in or near the binding site.

Computational Docking and Molecular Dynamics

Computational methods, such as molecular docking and molecular dynamics simulations, complement experimental techniques by providing predictive models of ligand binding. Docking can be used to screen virtual libraries of pyrrolidone derivatives and prioritize compounds for synthesis and testing. Molecular dynamics simulations can provide insights into the dynamic behavior of the protein-ligand complex and help to rationalize binding affinities.

Quantitative Comparison of Binding Affinities

The following table summarizes representative binding affinities of pyrrolidone-containing ligands for their respective targets, illustrating the range of potencies that can be achieved with this versatile scaffold.

Ligand Class	Target	Binding Affinity (IC₅₀/Kᵢ)	Reference
Tyrosine Kinase Inhibitors	VEGFR-2, PDGFRβ	Low micromolar to nanomolar
NAAA Inhibitors	NAAA	Low micromolar
ST2 Inhibitors	ST2	5-7 µM
uPAR Inhibitors	uPAR	6-63 µM

Conclusion

The pyrrolidone scaffold continues to be a valuable asset in the medicinal chemist's toolbox. Its structural and electronic properties allow for a diverse range of binding modes, enabling the design of potent and selective inhibitors for a wide array of protein targets. A thorough understanding of the comparative binding modes, facilitated by a combination of experimental and computational approaches, is crucial for the continued success of pyrrolidone-based drug discovery efforts. By leveraging the principles outlined in this guide, researchers can more effectively design and optimize the next generation of innovative therapeutics.

References

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A Comparative Guide to the Target Selectivity of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (Piracetam)

For: Researchers, scientists, and drug development professionals.

Introduction: The Quest for Specificity in Nootropic Agents

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid, widely known as Piracetam, is a foundational member of the racetam class of nootropic compounds.[1][2] Its primary proposed mechanism of action involves the positive allosteric modulation of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors, which are critical for fast synaptic transmission in the central nervous system.[3][4][5][6][7] This modulation is thought to enhance cognitive functions such as learning and memory.[1][8][9] However, a comprehensive understanding of a compound's therapeutic potential and safety profile necessitates a rigorous assessment of its selectivity. This guide provides a framework for evaluating the selectivity of Piracetam, comparing its activity at its primary target with potential off-target interactions. We will delve into the experimental design, methodologies, and data interpretation necessary for a thorough selectivity profiling.

Comparative Compounds for Contextual Analysis

To provide a meaningful assessment of Piracetam's selectivity, it is essential to compare its performance against other compounds with known mechanisms of action at the AMPA receptor.

• Aniracetam: A structurally related racetam that is also a positive allosteric modulator of AMPA receptors.[4][5][8][10][11][12][13] It is reported to have more pronounced anxiolytic effects compared to Piracetam.[12][14][15][16]

• CX-516 (Ampalex): A well-characterized, prototypical ampakine that acts as a positive allosteric modulator of AMPA receptors.[3][17][18][19] It serves as a reference compound in many studies of AMPA receptor modulation.[17]

Experimental Design for Comprehensive Selectivity Profiling

A multi-faceted approach combining in vitro binding, functional assays, and broad panel screening is crucial for a robust assessment of selectivity.

Workflow for Selectivity Assessment

Caption: Experimental workflow for selectivity profiling.

Part 1: Primary Target Engagement and Potency

1.1. In Vitro Radioligand Binding Assay for AMPA Receptor Affinity

• Objective: To determine the binding affinity (Ki) of Piracetam and comparator compounds for the AMPA receptor.[20][21]

• Methodology:

  • Prepare synaptic membrane fractions from rat cortical tissue.

  • Incubate the membrane preparation with a specific radioligand for the AMPA receptor (e.g., [³H]AMPA) in the presence of varying concentrations of the test compounds (Piracetam, Aniracetam, CX-516).

  • After reaching equilibrium, separate bound and free radioligand by rapid vacuum filtration.

  • Quantify the radioactivity on the filters using liquid scintillation counting.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[22]

1.2. Electrophysiological Assay for Functional Modulation of AMPA Receptors

• Objective: To assess the functional activity of the compounds as positive allosteric modulators of AMPA receptor-mediated currents.

• Methodology (Whole-Cell Patch-Clamp): [23][24]

  • Culture primary hippocampal or cortical neurons.

  • Establish a whole-cell patch-clamp recording from a neuron.

  • Hold the neuron at a negative membrane potential (e.g., -70 mV) to isolate AMPA receptor-mediated currents.[24][25]

  • Apply a sub-maximal concentration of glutamate to elicit a baseline AMPA receptor current.

  • Co-apply glutamate with varying concentrations of the test compounds.

  • Measure the potentiation of the glutamate-evoked current in the presence of the test compounds.

  • Determine the EC50 value (the concentration of the compound that produces 50% of its maximal effect).

Part 2: Off-Target Selectivity Screening

2.1. Broad Panel Radioligand Binding Assays

• Objective: To screen for potential off-target binding to a wide range of receptors, ion channels, and transporters. This is a crucial step to identify unintended interactions that could lead to side effects.[26][27]

• Methodology:

  • Utilize a commercially available broad screening panel (e.g., Eurofins SafetyScreen44™ or similar). These panels typically include dozens of targets.

  • Submit Piracetam, Aniracetam, and CX-516 for screening at a fixed, high concentration (e.g., 10 µM).

  • The service provider will perform radioligand binding assays for each target in the panel.

  • Results are typically reported as the percent inhibition of radioligand binding. A significant inhibition (e.g., >50%) flags a potential off-target interaction.

2.2. Cell-Based Functional Assays for Off-Target "Hits"

• Objective: To functionally validate any significant off-target binding identified in the broad panel screen. Binding to a receptor does not always translate to functional activity.[28]

• Methodology (Example for a G-protein coupled receptor hit):

  • Use a cell line stably expressing the identified off-target receptor (e.g., a dopamine or serotonin receptor).[29][30]

  • These cell lines are often engineered to report receptor activation through a downstream signal, such as a change in intracellular calcium or cAMP levels.[31][32]

  • Stimulate the cells with varying concentrations of the test compound and measure the functional response (e.g., fluorescence or luminescence).

  • Determine if the compound acts as an agonist, antagonist, or allosteric modulator at the off-target receptor and calculate its potency (EC50 or IC50).

Data Presentation and Interpretation

The data gathered from these experiments should be compiled into a clear, comparative table to facilitate the assessment of selectivity.

Table 1: Comparative Selectivity Profile of Piracetam and Related Compounds

Target	Parameter	Piracetam	Aniracetam	CX-516
Primary Target
AMPA Receptor	Ki (µM)	[Insert Data]	[Insert Data]	[Insert Data]
EC50 (µM)	[Insert Data]	[Insert Data]	[Insert Data]
Glutamate Receptors
NMDA Receptor	% Inh @ 10µM	[Insert Data]	[Insert Data]	[Insert Data]
Kainate Receptor	% Inh @ 10µM	[Insert Data]	[Insert Data]	[Insert Data]
Other CNS Receptors
GABAA Receptor	% Inh @ 10µM	[Insert Data]	[Insert Data]	[Insert Data]
Dopamine D2 Receptor	% Inh @ 10µM	[Insert Data]	[Insert Data]	[Insert Data]
Serotonin 5-HT2A Rec.	% Inh @ 10µM	[Insert Data]	[Insert Data]	[Insert Data]
Muscarinic M1 Rec.	% Inh @ 10µM	[Insert Data]	[Insert Data]	[Insert Data]
Ion Channels
L-type Ca2+ Channel	% Inh @ 10µM	[Insert Data]	[Insert Data]	[Insert Data]

Interpreting the Data:

• Potency: A lower Ki or EC50 value indicates higher potency at the target.[33][34]

• Selectivity: A highly selective compound will exhibit high potency at its primary target (low Ki/EC50 for AMPA receptors) and low activity at off-targets (low % inhibition at 10 µM).

• Selectivity Ratio: For any identified off-target hits where a Ki or IC50 is determined, a selectivity ratio can be calculated (e.g., Ki for off-target / Ki for AMPA receptor). A higher ratio indicates greater selectivity for the primary target.

Expert Analysis and Causality

The choice of a multi-tiered experimental approach is deliberate. Radioligand binding assays provide a direct measure of physical interaction between the compound and its target, but do not reveal the functional consequence of that binding. Electrophysiology is the gold standard for assessing the functional modulation of ion channels like the AMPA receptor, providing data on the potentiation of native receptor function in a physiologically relevant context.

The broad panel screen is a crucial, unbiased method for identifying potential liabilities early in the drug development process.[26][35][36] Relying solely on testing at a few "usual suspect" off-targets can lead to unforeseen side effects later on. By functionally validating any hits from the binding screen, we can distinguish between inert binding and genuine off-target activity, thus preventing the mischaracterization of a compound's selectivity profile.

Signaling Pathway Context

Caption: AMPA receptor signaling pathway modulation.

This diagram illustrates the proposed primary mechanism of Piracetam. By binding to an allosteric site on the AMPA receptor, it enhances the influx of sodium and calcium ions in response to glutamate binding.[4][7][13] This leads to increased postsynaptic depolarization, a key event in strengthening synaptic connections and underlying processes like long-term potentiation (LTP).[24][37] A selective compound will primarily engage this pathway, while a non-selective compound may simultaneously interfere with other signaling cascades, potentially leading to unintended physiological effects.

Conclusion

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• Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents - NIH. Available at: [Link]

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A Senior Application Scientist's Guide to Robust Bioanalytical Methods for Levetiracetam and its Metabolite ucb L057

An expert guide to ensuring reproducibility and robustness in the bioanalysis of Levetiracetam and its primary metabolite, 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (ucb L057).

Executive Summary: The accurate quantification of the anti-epileptic drug Levetiracetam and its major, pharmacologically inactive metabolite, 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (commonly known as ucb L057), is fundamental to pharmacokinetic (PK), toxicokinetic (TK), and therapeutic drug monitoring studies. The integrity of data from these studies hinges on the reproducibility and robustness of the bioanalytical methods employed. This guide provides an in-depth comparison of the two primary analytical platforms used for this purpose—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Immunoassays. It offers expert insights into method validation according to regulatory standards, explains the rationale behind critical protocol choices, and provides actionable, step-by-step workflows to ensure the generation of reliable and defensible data.

The Central Role of the Analyte and the Bioanalytical Challenge

Levetiracetam is a widely prescribed anti-epileptic drug. Its metabolic pathway primarily involves enzymatic hydrolysis of the acetamide group, producing the carboxylic acid metabolite ucb L057[1][2][3]. While this metabolite is pharmacologically inactive, its concentration in biological matrices like plasma or serum is a critical indicator of the parent drug's metabolism and clearance[1][2]. Therefore, robust bioanalysis requires methods that can accurately and specifically quantify both the parent drug and its metabolite, often simultaneously.

The core challenge lies in ensuring that the chosen analytical method is not only accurate on a given day but consistently so across different days, analysts, and reagent lots. This is the essence of reproducibility and robustness, a cornerstone of regulatory compliance as mandated by bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA)[4][5][6].

Pillars of a Robust Bioanalytical Method

A successful bioanalytical method is built on several key performance characteristics, as defined by international guidelines[7][8]. The relationship between these pillars ensures the overall integrity of the analytical data.

Caption: Core pillars of bioanalytical method validation.

Comparative Analysis of Leading Analytical Platforms

The two dominant technologies for the quantification of Levetiracetam and ucb L057 are LC-MS/MS and immunoassays. The choice between them is a critical decision driven by the specific requirements of the study.

Feature	Liquid Chromatography-Tandem MS (LC-MS/MS)	Immunoassay (e.g., Homogeneous Enzyme IA)
Specificity	Very High. Unambiguously distinguishes between Levetiracetam and ucb L057 via chromatographic separation and mass-to-charge ratio detection[9].	Moderate to High. Relies on antibody-antigen binding. Specificity is dependent on the antibody's cross-reactivity with metabolites and other molecules. For example, the ARK™ Levetiracetam Assay reports low cross-reactivity with ucb L057[3].
Sensitivity (LLOQ)	Typically in the low ng/mL range. Highly tunable.	Generally in the low µg/mL range (e.g., 2.0 µg/mL)[3].
Multiplexing	Inherent. Easily measures parent drug and multiple metabolites (like ucb L057) in a single run[9].	Single Analyte. Each assay is specific to one compound. Measuring a metabolite would require a separate, dedicated assay.
Throughput	Lower. Sample preparation is more intensive. Runtimes are typically 5-10 minutes per sample[9].	High. Amenable to full automation on clinical chemistry analyzers.
Matrix Effect	A significant consideration requiring careful method development (e.g., use of stable isotope-labeled internal standards) to mitigate ion suppression/enhancement.	Generally lower concern, but can be affected by hemolysis, lipemia, or icterus.
Cost per Sample	Higher initial instrument cost; moderate per-sample cost.	Lower instrument cost (uses standard clinical analyzers); lower per-sample cost.
Development Time	Longer. Requires expertise in chromatography and mass spectrometry.	Shorter. Typically involves implementing a pre-developed commercial kit.

Expert Recommendation: For drug discovery, preclinical TK, and pivotal clinical trials requiring the highest level of specificity and the ability to simultaneously measure parent and metabolite, LC-MS/MS is the gold standard . For routine therapeutic drug monitoring where only the parent drug concentration is needed and high throughput is essential, a well-validated immunoassay is a highly efficient alternative .

Protocol: A Framework for Robust LC-MS/MS Method Validation

This section outlines a validation protocol for the simultaneous quantification of Levetiracetam and ucb L057 in human plasma, grounded in FDA and EMA guidelines[4][7][8].

Experimental Workflow

Caption: Standard bioanalytical workflow for LC-MS/MS.

Step-by-Step Validation Protocol

Objective: To fully validate an LC-MS/MS method for determining the concentration of Levetiracetam and ucb L057 in human plasma.

1. Materials & Reagents:

• Reference standards for Levetiracetam and ucb L057 (with Certificates of Analysis).

• Stable Isotope-Labeled Internal Standard (SIL-IS), e.g., Levetiracetam-d6.

• Control human plasma (screened to be free of analytes).

• HPLC-grade solvents (Methanol, Acetonitrile, Formic Acid, Water).

2. Stock and Working Solutions:

• Prepare primary stock solutions of analytes and IS in methanol.

• Perform serial dilutions to create working solutions for spiking calibration standards (CS) and quality control (QC) samples.

  • Causality: Using separate stock solutions for CS and QC samples is a regulatory expectation that ensures the validation is not biased by a single faulty stock preparation[7].

3. Calibration Curve & Quality Controls:

• Spike control plasma with working solutions to prepare a blank, a zero standard (blank + IS), and at least 8 non-zero calibration standards across the desired analytical range.

• Prepare QC samples at a minimum of four levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC (MQC), and High QC.

4. Sample Preparation (Example: Protein Precipitation):

• To 50 µL of plasma sample (CS, QC, or unknown), add 200 µL of the SIL-IS solution in acetonitrile.

  • Causality: The IS is added early to account for variability during all subsequent sample handling and analysis steps. Acetonitrile serves to precipitate plasma proteins, which would otherwise foul the analytical column and mass spectrometer.

• Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at >10,000 g for 10 minutes.

• Transfer the supernatant to a new plate/vials for injection.

5. LC-MS/MS Conditions (Example Parameters):

• LC System: UPLC with a C18 reversed-phase column.

• Mobile Phase: Gradient elution using Water with 0.1% Formic Acid (A) and Acetonitrile with 0.1% Formic Acid (B).

  • Causality: A gradient is chosen to ensure separation of the more polar ucb L057 from the parent drug, Levetiracetam, preventing co-elution and potential ion suppression[9]. Formic acid is used to acidify the mobile phase (e.g., to pH 2.5), which promotes better peak shape and ionization efficiency in positive ion mode.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization, Positive Mode (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor → product ion transitions for each analyte and the IS.

6. Validation Experiments:

• Selectivity: Analyze at least six different lots of blank human plasma. Check for any interfering peaks at the retention time of the analytes. Acceptance: Response should be <20% of the LLOQ response.

• Accuracy & Precision: Analyze three separate batches of QCs on different days.

  • Acceptance: For each batch, the mean concentration of each QC level must be within ±15% of the nominal value (±20% for LLOQ). The coefficient of variation (%CV) should not exceed 15% (20% for LLOQ)[4][7].

• Stability: Perform experiments to confirm analyte stability under various conditions:

  • Freeze-Thaw Stability: Analyze QCs after several freeze-thaw cycles.

  • Bench-Top Stability: Leave QCs at room temperature for a defined period before analysis.

  • Long-Term Storage Stability: Analyze QCs after storage at -80°C for an extended period.

  • Acceptance: Mean concentration of stability samples must be within ±15% of nominal values.

• Matrix Effect: Analyze samples from at least six different sources of plasma to assess the impact of individual variability on ionization efficiency.

  • Causality: This is critical for ensuring the method is robust across a diverse patient population. The SIL-IS is essential for correcting matrix-induced variations.

Conclusion and Expert Recommendations

The robust and reproducible measurement of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (ucb L057) alongside its parent drug, Levetiracetam, is achievable with a well-validated bioanalytical method.

• For regulatory submissions and studies requiring high specificity and simultaneous metabolite quantification, a fully validated LC-MS/MS method is the required standard. The key to its robustness lies in meticulous method development to separate the analyte from its parent drug and mitigate matrix effects, ideally through the use of a stable isotope-labeled internal standard.

• For high-throughput, routine clinical monitoring of Levetiracetam only, a commercial immunoassay kit can provide the necessary performance, provided its cross-reactivity with ucb L057 is confirmed to be negligible and does not interfere with clinical interpretation.

Ultimately, the choice of assay must be fit-for-purpose, and its performance must be rigorously defined and documented according to established international guidelines to ensure data integrity.

References

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• Reid, M. J., & Joyce, A. P. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. Bioanalysis, 4(11), 1307-1311. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Slideshare. Bioanalytical method validation emea. [Link]

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• Ofni Systems. Assay Validation Guidelines. [Link]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

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• ECA Academy. (2015). FDA Guidance on analytical procedures and methods validation published. [Link]

• Pellock, J. M., et al. (2007). Pharmacokinetics of levetiracetam in infants and young children with epilepsy. Epilepsia, 48(7), 1327-1332. [Link]

• Matar, K. M. (2006). Simultaneous determination of levetiracetam and its acid metabolite (ucb L057) in serum/plasma by liquid chromatography tandem mass spectrometry. Therapeutic Drug Monitoring, 28(3), 381-387. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

In the landscape of pharmaceutical research and development, the integrity of our work is defined not only by the discoveries we make but also by the responsible management of the materials we use. The compound 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (CAS No. 60307-25-7) is a valuable building block in chemical synthesis. However, its handling and disposal demand a rigorous, safety-first approach.

This guide provides an in-depth, procedural framework for the safe disposal of this compound. It is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream in a manner that ensures personnel safety, environmental protection, and regulatory compliance.

Hazard Identification and Waste Characterization

The foundational step in any disposal protocol is a thorough understanding of the substance's intrinsic hazards. This understanding dictates the necessary precautions, personal protective equipment (PPE), and the ultimate disposal pathway. 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is not a benign substance; its hazard profile necessitates its classification as chemical waste.

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound presents several hazards.[1]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

These classifications mandate that the compound be handled as a hazardous substance and disposed of as regulated chemical waste. Under the Resource Conservation and Recovery Act (RCRA) in the United States, the responsibility for correct waste characterization lies with the generator—the laboratory that creates the waste.[2][3][4] Never dispose of this chemical down the drain or in standard trash receptacles.[5]

Table 1: Key Properties of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Property	Value	Source
CAS Number	60307-25-7	[1][6]
Molecular Formula	C₇H₁₁NO₃	[1][6]
Molecular Weight	157.17 g/mol	[6]
Synonyms	Ergoninic acid	[1]
GHS Hazard Codes	H302, H315, H319, H335	[1]

Personnel Safety & Protective Equipment (PPE)

Given the irritant nature of this compound, rigorous adherence to PPE standards is non-negotiable. The causality is clear: the identified hazards of skin, eye, and respiratory irritation directly inform the selection of protective barriers.

• Hand Protection: Wear nitrile or other chemical-resistant gloves. Ensure they are inspected before use and changed immediately if contamination occurs.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent contact with the eyes, which could result in serious irritation.[7][8]

• Skin and Body Protection: A standard laboratory coat must be worn at all times. Ensure it is fully buttoned to protect against accidental spills.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhaling dust or aerosols.[7][9]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the collection and disposal of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid waste. Each step is designed to create a closed-loop process that minimizes exposure and ensures regulatory compliance.

Materials:

• Appropriate Personal Protective Equipment (PPE)

• Designated, leak-proof, and chemically compatible waste container with a screw cap

• Hazardous waste labels (provided by your institution's Environmental Health & Safety department)

• Chemical fume hood

Methodology:

• Risk Assessment & Preparation: Before beginning any work, review the Safety Data Sheet (SDS) for the compound.[5] Ensure all necessary PPE is available and in good condition. Prepare the designated waste container by affixing a hazardous waste label.

• Waste Segregation & Collection:

  • Solid Waste: Collect unused or waste 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid solid directly into the designated waste container. Use a dedicated spatula or scoop.

  • Contaminated Consumables: Items such as pipette tips, weigh boats, and contaminated gloves should also be placed in this container. Do not overfill the container; a general rule is to fill to no more than 80% capacity.

  • Solutions: If disposing of solutions containing the compound, ensure the waste container is compatible with the solvent used. Do not mix incompatible waste streams.

• Container Labeling: This is a critical step for regulatory compliance and safety. The label on your hazardous waste container must be filled out completely and accurately.[5]

  • Clearly write the full chemical name: "Waste 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid".

  • List all constituents by percentage, including any solvents.

  • Indicate the specific hazards (e.g., Irritant, Harmful).

  • Record the accumulation start date (the date the first drop of waste enters the container).

• Temporary Storage:

  • Keep the waste container tightly sealed when not in use.[7][8]

  • Store the container in a designated and well-ventilated satellite accumulation area within the laboratory, such as in a secondary containment bin under the fume hood.[5]

  • This location should be away from incompatible materials.[8]

• Arranging for Final Disposal:

  • Once the container is full or the accumulation time limit set by your institution or local regulations is reached, arrange for its disposal.

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.[5] They will manage the process of transferring the waste to a licensed and approved waste disposal facility.[7][10][11]

Spill and Emergency Procedures

In the event of an accidental release, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Minor Spill (Solid): If a small amount of solid is spilled within a fume hood, carefully sweep it up using a dustpan and brush and place it in the designated hazardous waste container.[7] Avoid generating dust.

• Minor Spill (Liquid): For small liquid spills, absorb the material with an inert absorbent (e.g., sand, vermiculite).[9] Scoop the contaminated absorbent into the hazardous waste container.

• Major Spill: In the case of a large spill, evacuate the immediate area and alert your laboratory supervisor and EHS department immediately. Prevent others from entering the area.

• Personnel Exposure:

  • Skin: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[7]

  • Eyes: Flush eyes cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[7] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air.[7]

Disposal Workflow Diagram

The following diagram provides a visual summary of the logical workflow for the proper disposal of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

Caption: Workflow for the proper disposal of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 108436, 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. PubChem. Retrieved from [Link]

• IDR Environmental Services (2020). How To Dispose Non-Hazardous Waste. Retrieved from [Link]

• MCF Environmental Services (2021). Non-Hazardous Waste Disposal in Georgia: A Detailed Overview. Retrieved from [Link]

• U.S. Environmental Protection Agency (2025). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

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• 11. fishersci.com [fishersci.com]

Comprehensive Guide to Personal Protective Equipment (PPE) for Handling 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Welcome to your essential guide for the safe handling of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid (CAS No. 60307-25-7).[1][2] As researchers and drug development professionals, your safety in the laboratory is paramount. This guide moves beyond a simple checklist, providing a deep, scientifically-grounded understanding of the necessary personal protective equipment (PPE), operational protocols, and disposal methods. Our goal is to empower you with the knowledge to work safely and effectively.

Hazard Identification and Risk Assessment: Understanding the Compound

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a derivative of N-methylpyrrolidone (NMP), a widely used solvent, and possesses a carboxylic acid functional group.[1][3] A thorough risk assessment is the foundation of a robust safety plan. The known hazards associated with this compound are summarized below.

Table 1: GHS Hazard Classification for 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][4]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][4]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation[1][4]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation[1][4]

The pyrrolidinone structure suggests potential for skin and eye irritation, a characteristic shared by related compounds like N-methyl-2-pyrrolidone.[5][6][7] The carboxylic acid moiety contributes to its irritant properties.[3] Therefore, a multi-faceted PPE approach is necessary to mitigate these risks.

Core Personal Protective Equipment (PPE) Requirements

A baseline of PPE is mandatory for any work with 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid. However, the specific tasks you are performing will dictate the level of protection required.

Table 2: Recommended PPE for Handling 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Risk Activities (e.g., handling sealed containers, preparing dilute solutions in a fume hood)	Safety glasses with side shields	Nitrile or butyl rubber gloves (single pair)[8][9]	Laboratory coat	Not generally required if work is performed in a certified chemical fume hood
Moderate-Risk Activities (e.g., weighing solid material, preparing concentrated solutions, performing reactions)	Chemical splash goggles[10]	Nitrile or butyl rubber gloves (double-gloving recommended)	Chemical-resistant laboratory coat or apron	Recommended if there is a potential for aerosol generation outside of a fume hood
High-Risk Activities (e.g., cleaning up spills, large-scale reactions)	Face shield worn over chemical splash goggles[8][10]	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or apron over a laboratory coat	Air-purifying respirator with appropriate cartridges for organic vapors and acid gases

Eye and Face Protection: Your First Line of Defense

Given that this compound is a serious eye irritant, robust eye protection is non-negotiable.[1][4]

• Safety Glasses: For low-risk activities, safety glasses with side shields are the minimum requirement.

• Chemical Splash Goggles: For tasks with a higher risk of splashes, such as when working with solutions, chemical splash goggles that form a seal around the eyes are essential.[8][10]

• Face Shields: When there is a significant splash hazard, a face shield should be worn in addition to chemical splash goggles to protect the entire face.[8][10]

Hand Protection: Preventing Skin Contact

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a known skin irritant.[1][4] Proper glove selection is critical.

• Material: Nitrile or butyl rubber gloves are recommended for handling acids and pyrrolidinone derivatives.[8][9] Always inspect gloves for any signs of degradation or perforation before use.[11]

• Thickness and Dexterity: Choose a glove thickness that offers adequate protection without compromising necessary dexterity for your specific tasks.

• Double-Gloving: For moderate to high-risk activities, wearing two pairs of gloves provides an additional layer of protection in case the outer glove is compromised.

Body Protection: Shielding Your Body

• Laboratory Coat: A standard laboratory coat is sufficient for low-risk activities.

• Chemical-Resistant Apron or Suit: For tasks with a higher splash potential or when handling larger quantities, a chemical-resistant apron worn over a lab coat provides enhanced protection.[10][11] In the event of a large spill, a full chemical-resistant suit may be necessary.

Respiratory Protection: Guarding Against Inhalation

This compound may cause respiratory irritation.[1][4]

• Engineering Controls: The primary method for controlling respiratory hazards is to work in a well-ventilated area, preferably within a certified chemical fume hood.[4][11]

• Respirators: If work must be performed outside of a fume hood where there is a risk of inhaling dust or aerosols, a NIOSH-approved air-purifying respirator with cartridges appropriate for organic vapors and acid gases should be used.[8] Fit testing is essential to ensure the respirator provides a proper seal.[8][10]

Operational Plans: Step-by-Step Safety Protocols

PPE Donning and Doffing Workflow

Properly putting on and taking off PPE is crucial to prevent cross-contamination.

Diagram 1: PPE Donning and Doffing Sequence

Caption: Decision tree for proper waste segregation and disposal.

Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal procedures and adhere to all local, state, and federal regulations. [4][12]For dilute acidic aqueous waste that does not contain heavy metals, some institutions may permit neutralization followed by sewer disposal, but this must be done in strict accordance with established protocols. [13]

Conclusion: A Culture of Safety

Safe handling of 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is achieved through a comprehensive understanding of its hazards and the diligent application of appropriate safety measures. By following the guidance outlined in this document, you are not only protecting yourself but also contributing to a safer laboratory environment for everyone. Always prioritize safety, and when in doubt, consult your institution's safety professionals.

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